Technical Documentation Center

5-hydroxy-1H-indole-2-carboxylate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-hydroxy-1H-indole-2-carboxylate

Core Science & Biosynthesis

Foundational

A Comprehensive Technical Guide to 5-Hydroxy-1H-indole-2-carboxylate: A Versatile Scaffold in Modern Drug Discovery

This guide serves as an in-depth resource for researchers, scientists, and professionals in drug development, providing a thorough understanding of 5-hydroxy-1H-indole-2-carboxylate. From its fundamental chemical propert...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as an in-depth resource for researchers, scientists, and professionals in drug development, providing a thorough understanding of 5-hydroxy-1H-indole-2-carboxylate. From its fundamental chemical properties to its significant role as a precursor in the synthesis of pharmacologically active molecules, this document synthesizes critical information to facilitate its application in research and development.

Core Chemical Identity and Physicochemical Properties

5-Hydroxy-1H-indole-2-carboxylate, a derivative of indole, is a key building block in synthetic organic and medicinal chemistry. Its unique structure, featuring a carboxylic acid function and a hydroxyl group on the indole core, offers multiple reaction sites for chemical modification.

Table 1: Chemical Identifiers and Properties of 5-Hydroxy-1H-indole-2-carboxylate

PropertyValue
CAS Number 21598-06-1[1][2][3][4]
Molecular Formula C₉H₇NO₃[1][2][3][4]
Molecular Weight 177.16 g/mol [2][4][5][6]
IUPAC Name 5-hydroxy-1H-indole-2-carboxylic acid[6]
Appearance Deep brown or yellow crystalline powder[5]
Melting Point 249 °C (with decomposition)[4][7]
Solubility Soluble in a 1:1 mixture of chloroform and ethanol (50 mg/mL)[4]
InChI Key BIMHWDJKNOMNLD-UHFFFAOYSA-N[1][4][6]
Synonyms

This compound is known by several names in the scientific literature and commercial catalogs. Common synonyms include:

  • 5-Hydroxyindole-2-carboxylic acid[1][2][3][4][6]

  • 5-Hydroxy-2-indolecarboxylic acid[1][6]

  • NSC 117338[3][4][6]

  • 5-HO-ICA[6]

Synthesis and Chemical Reactivity

The synthesis of indole-2-carboxylic acid derivatives can be achieved through various established methods in organic chemistry. A prominent approach is the Fischer indole synthesis, which involves the reaction of a phenylhydrazine with a pyruvate derivative under acidic conditions. For 5-hydroxy-1H-indole-2-carboxylate, a 4-hydroxyphenylhydrazine would be a logical starting material to react with pyruvic acid or its ester.

The reactivity of 5-hydroxy-1H-indole-2-carboxylate is dictated by its functional groups: the indole ring, the carboxylic acid, and the phenolic hydroxyl group.

  • Carboxylic Acid Group: This group readily undergoes esterification and amidation reactions, allowing for the coupling of various side chains and functional moieties.

  • Indole Nucleus: The indole ring is electron-rich and susceptible to electrophilic substitution, typically at the C3 position. It can also be a partner in various coupling reactions.

  • Hydroxyl Group: The phenolic hydroxyl group can be alkylated or acylated to introduce further diversity into the molecular structure.

  • Oxidation: Oxidation of 5-hydroxyindole-2-carboxylic acid with strong oxidizing agents like potassium permanganate (KMnO₄) leads to the cleavage of the indole ring, yielding pyrrole-2,3,5-tricarboxylic acid[4][7].

Synthesis_Pathway cluster_start Starting Materials cluster_reaction Core Synthesis cluster_product Final Product 4-Hydroxyphenylhydrazine 4-Hydroxyphenylhydrazine Fischer_Indolization Fischer Indole Synthesis (Acid Catalysis) 4-Hydroxyphenylhydrazine->Fischer_Indolization Pyruvic_Acid Pyruvic Acid Pyruvic_Acid->Fischer_Indolization Target_Molecule 5-Hydroxy-1H-indole-2-carboxylate Fischer_Indolization->Target_Molecule

Caption: Conceptual workflow for the synthesis of 5-hydroxy-1H-indole-2-carboxylate.

Applications in Drug Discovery and Biochemical Research

5-Hydroxy-1H-indole-2-carboxylate is a highly valuable scaffold in drug discovery due to its structural resemblance to endogenous molecules like serotonin. Its derivatives have been explored for a wide range of therapeutic applications.

  • Anticancer Agents: It serves as a reactant in the preparation of indole C5-O-substituted seco-cyclopropylindole analogs, which are investigated as potential anticancer agents[4]. Indole derivatives, in general, are known to exhibit diverse anticancer effects[8][9].

  • CNS Receptor Ligands: The compound is used in the combinatorial synthesis of indolic arylpiperazine derivatives that act as ligands for serotonin receptors (5-HT1A, 5-HT2A, and 5-HT2C), which are important targets for neuropsychiatric disorders[4].

  • Metabolic Disorders: Amides derived from 5-hydroxyindole-2-carboxylic acid have been prepared as histamine-3 (H3) receptor inverse agonists for potential use in the treatment of obesity[4].

  • Inflammation and Immunology: It is a precursor for conformationally constrained peptidomimetic inhibitors of Signal Transducer and Activator of Transcription 3 (STAT3) and for oxadiazole analogs that act as nonpeptidic SH2 inhibitors of the tyrosine kinase ZAP-70, both of which are key targets in inflammatory and autoimmune diseases[4].

  • Antiparasitic Agents: The indole-2-carboxamide scaffold has been optimized for activity against Trypanosoma cruzi, the parasite responsible for Chagas disease[10].

  • Radioprotective Agents: The scaffold has been used to prepare melanins, which are being investigated as novel, nature-inspired radioprotectors[4].

Applications Core 5-Hydroxy-1H-indole-2-carboxylate Anticancer Anticancer Agents (seco-Duocarmycin Analogs) Core->Anticancer CNS CNS Receptor Ligands (5-HT Receptor Modulators) Core->CNS Obesity Anti-Obesity Agents (H3 Receptor Inverse Agonists) Core->Obesity Inflammation Anti-inflammatory (STAT3/ZAP-70 Inhibitors) Core->Inflammation Antiparasitic Antiparasitic Drugs (Anti-T. cruzi) Core->Antiparasitic

Caption: Diverse therapeutic applications derived from the core scaffold.

Analytical Methodologies

The characterization and quantification of 5-hydroxy-1H-indole-2-carboxylate and its derivatives rely on standard analytical techniques.

  • High-Performance Liquid Chromatography (HPLC): HPLC, particularly coupled with amperometric detection, has been utilized for the analysis of serotonin, where 5-hydroxyindole-2-carboxylic acid can be used as a related standard or in method validation[4][7].

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are fundamental for confirming the chemical structure of newly synthesized derivatives[6][11].

  • Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the characteristic functional groups within the molecule, such as the O-H, N-H, and C=O stretching vibrations[6][12].

  • Mass Spectrometry (MS): Mass spectrometry provides information on the molecular weight and fragmentation pattern, confirming the identity and purity of the compound[6].

Representative Experimental Protocol: Amide Bond Formation

The following is a generalized, illustrative protocol for the synthesis of an amide derivative, a common reaction for this compound in drug discovery programs.

Objective: To synthesize N-benzyl-5-hydroxy-1H-indole-2-carboxamide from 5-hydroxy-1H-indole-2-carboxylate and benzylamine.

Materials:

  • 5-hydroxy-1H-indole-2-carboxylate

  • Benzylamine

  • Coupling agent (e.g., EDC, HATU)

  • Base (e.g., DIPEA)

  • Anhydrous solvent (e.g., DMF, DCM)

  • Standard laboratory glassware and purification equipment (e.g., column chromatography)

Step-by-Step Procedure:

  • Dissolution: Dissolve 5-hydroxy-1H-indole-2-carboxylate (1 equivalent) in the chosen anhydrous solvent in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Activation: Add the coupling agent (e.g., EDC, 1.1 equivalents) and a base such as DIPEA (2.0 equivalents) to the solution. Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid.

  • Amine Addition: Slowly add benzylamine (1.1 equivalents) to the reaction mixture.

  • Reaction Monitoring: Allow the reaction to proceed at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.

  • Work-up: Once the reaction is complete, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with a mild acid (e.g., 1M HCl), a mild base (e.g., saturated NaHCO₃), and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired N-benzyl-5-hydroxy-1H-indole-2-carboxamide.

  • Characterization: Confirm the identity and purity of the final product using NMR, MS, and IR spectroscopy.

Protocol_Flow A 1. Dissolve 5-hydroxy-1H-indole- 2-carboxylate in anhydrous solvent B 2. Add coupling agent (EDC) and base (DIPEA) for activation A->B C 3. Add benzylamine to the reaction mixture B->C D 4. Monitor reaction by TLC/LC-MS C->D E 5. Aqueous work-up and extraction D->E F 6. Purify by column chromatography E->F G 7. Characterize final product (NMR, MS, IR) F->G

Sources

Exploratory

An In-depth Technical Guide to 5-Hydroxyindole-2-Carboxylate for Researchers and Drug Development Professionals

Introduction 5-Hydroxyindole-2-carboxylate, also known as 5-hydroxy-1H-indole-2-carboxylic acid, is a significant indole derivative that serves as a crucial building block and molecular tool in biochemical research and p...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

5-Hydroxyindole-2-carboxylate, also known as 5-hydroxy-1H-indole-2-carboxylic acid, is a significant indole derivative that serves as a crucial building block and molecular tool in biochemical research and pharmaceutical development.[1] Its structural similarity to endogenous compounds like serotonin and its metabolites makes it an invaluable asset in neurochemistry, particularly in studies related to mood regulation and potential treatments for depression and anxiety.[1] This guide provides a comprehensive overview of its chemical properties, synthesis, biological relevance, and practical applications for scientists and professionals in the field. The compound's utility spans from being a precursor in the synthesis of novel therapeutics, such as histamine-3 receptor inverse agonists for obesity treatment, to its use as an analytical standard in complex biochemical assays.[2][3]

Physicochemical and Spectroscopic Profile

Accurate characterization of 5-hydroxyindole-2-carboxylate is fundamental for its application in research and development. The following data summarizes its key properties.

Core Properties
PropertyValueSource(s)
Molecular Formula C₉H₇NO₃[1][2][4][5][6]
Molecular Weight 177.16 g/mol [1][2][3][5][7][8]
CAS Number 21598-06-1[4][5][6]
Appearance Deep brown or yellow crystalline powder[1]
Melting Point 249 °C (decomposes)[3]
Solubility Soluble in a 1:1 mixture of chloroform and ethanol (50 mg/mL)[3]
Spectroscopic Data

The structural elucidation of 5-hydroxyindole-2-carboxylate is confirmed through various spectroscopic techniques.

  • Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional groups present. For 5-hydroxyindole-2-carboxylate, characteristic absorption bands would be observed for the O-H stretch of the hydroxyl and carboxylic acid groups (typically broad, around 3300-2500 cm⁻¹), the N-H stretch of the indole ring (around 3400-3300 cm⁻¹), the C=O stretch of the carboxylic acid (around 1700-1680 cm⁻¹), and C=C stretching vibrations of the aromatic ring (around 1600-1450 cm⁻¹).[9]

  • Mass Spectrometry (MS): Mass spectrometry data from PubChem indicates key fragments under GC-MS (EI-TOF) conditions, which are useful for identification.[10]

  • UV-Visible Spectroscopy: In aqueous solutions, 5-hydroxyindole-2-carboxylate exhibits absorption maxima at approximately 215 nm and 290 nm, which are characteristic of the indole chromophore.[11]

Chemical Synthesis

The synthesis of 5-hydroxyindole-2-carboxylate can be achieved through a multi-step process starting from 2-nitro-5-hydroxytoluene. This pathway involves protection of the phenol, introduction of the carboxylate precursor, reductive cyclization to form the indole ring, and final deprotection.

Synthesis Workflow Diagram

Figure 1: Synthesis Workflow of 5-Hydroxyindole-2-Carboxylate A 2-Nitro-5-hydroxytoluene B 2-Nitro-5-benzyloxytoluene A->B Benzylation (Benzyl Chloride, Base) C 2-Nitro-5-benzyloxyphenylpyruvic acid B->C Condensation (Ethyl Oxalate, Base) D 5-Benzyloxyindole-2-carboxylic acid C->D Reductive Cyclization (FeSO₄, NH₃) E 5-Hydroxyindole-2-carboxylic acid D->E Catalytic Hydrogenation (H₂, Pd/C)

Caption: Figure 1: Synthesis Workflow of 5-Hydroxyindole-2-Carboxylate.

Step-by-Step Synthesis Protocol
  • Protection of the Hydroxyl Group (Benzylation):

    • Procedure: 2-Nitro-5-hydroxytoluene is treated with benzyl chloride in the presence of a suitable base (e.g., potassium carbonate) in a polar aprotic solvent like acetone. The mixture is refluxed until the starting material is consumed.

    • Causality: The hydroxyl group is protected as a benzyl ether to prevent it from interfering with the subsequent condensation reaction. The benzyl group is chosen as it is stable under the reaction conditions and can be easily removed in the final step.[4]

  • Condensation with Ethyl Oxalate:

    • Procedure: The resulting 2-nitro-5-benzyloxytoluene is reacted with ethyl oxalate in the presence of a strong base, such as potassium ethoxide in anhydrous ether. This Claisen condensation reaction forms the corresponding phenylpyruvic acid derivative.[4]

    • Causality: This step introduces the two-carbon unit necessary for the formation of the pyrrole ring of the indole structure, with one carbon becoming part of the ring and the other forming the carboxylic acid group.

  • Reductive Cyclization to Form the Indole Ring:

    • Procedure: The crude 2-nitro-5-benzyloxyphenylpyruvic acid is subjected to reductive cyclization. This is typically achieved using a reducing agent like ferrous sulfate in an ammoniacal solution.[4]

    • Causality: The nitro group is reduced to an amino group, which then spontaneously undergoes an intramolecular cyclization with the adjacent ketone of the pyruvic acid side chain to form the indole ring system, yielding 5-benzyloxyindole-2-carboxylic acid.

  • Deprotection via Catalytic Hydrogenation:

    • Procedure: The 5-benzyloxyindole-2-carboxylic acid is dissolved in a suitable solvent (e.g., ethanol or acetic acid) and subjected to catalytic hydrogenation using hydrogen gas and a palladium on carbon (Pd/C) catalyst.[4]

    • Causality: This final step cleaves the benzyl ether, deprotecting the hydroxyl group to yield the final product, 5-hydroxyindole-2-carboxylic acid. The reaction is clean, and the by-product, toluene, is easily removed.

Biological Significance and Role in Serotonin Metabolism

5-Hydroxyindole-2-carboxylate is structurally related to key molecules in the serotonin (5-hydroxytryptamine, 5-HT) metabolic pathway. Understanding this pathway is crucial for contextualizing the compound's use in neurological research. Serotonin itself is a critical neurotransmitter involved in regulating mood, sleep, and appetite.[12] Its metabolism is a key area of study in the pathophysiology of depression and other psychiatric disorders.[13]

Serotonin Metabolism Pathway

Figure 2: Simplified Serotonin Metabolism Pathway cluster_main Serotonergic Neuron cluster_related Related Compound Tryptophan L-Tryptophan HTP 5-Hydroxytryptophan (5-HTP) Tryptophan->HTP Tryptophan Hydroxylase Serotonin Serotonin (5-HT) HTP->Serotonin Aromatic L-Amino Acid Decarboxylase HIAL 5-Hydroxyindoleacetaldehyde Serotonin->HIAL Monoamine Oxidase (MAO) HIAA 5-Hydroxyindoleacetic Acid (5-HIAA) HIAL->HIAA Aldehyde Dehydrogenase HI2C 5-Hydroxyindole-2-carboxylate (Structural Analog & Analytical Tool) HIAA->HI2C Structural Relationship

Caption: Figure 2: Simplified Serotonin Metabolism Pathway.

The primary catabolism of serotonin proceeds via monoamine oxidase (MAO) to form 5-hydroxyindoleacetaldehyde, which is then oxidized by aldehyde dehydrogenase to 5-hydroxyindoleacetic acid (5-HIAA), the main urinary metabolite.[13] 5-Hydroxyindole-2-carboxylate, while not a direct metabolite in this primary pathway, is a close structural analog of these 5-hydroxyindole compounds. This structural similarity is the basis for its use as a tool in studying serotonin metabolism and as a scaffold for designing drugs that interact with serotonergic or related systems.[1]

Application in Analytical Chemistry: Quantification of Serotonin

A critical application of 5-hydroxyindole-2-carboxylate is its use as an internal standard for the quantification of serotonin in biological samples like plasma, platelets, and urine.[3][14] High-performance liquid chromatography (HPLC) with electrochemical detection is a sensitive method for this purpose, and the use of a proper internal standard is essential for accuracy and precision.[14]

HPLC Workflow for Serotonin Quantification

Figure 3: HPLC Workflow for Serotonin Quantification A 1. Sample Collection (e.g., Plasma, Whole Blood) B 2. Internal Standard Spiking (Add 5-Hydroxyindole-2-carboxylate) A->B C 3. Sample Preparation (Deproteinization with Perchloric Acid) B->C D 4. Centrifugation C->D E 5. Supernatant Injection into HPLC D->E F 6. Chromatographic Separation (Isocratic Elution) E->F G 7. Electrochemical Detection F->G H 8. Data Analysis (Peak Area Ratio of Serotonin to Internal Standard) G->H

Caption: Figure 3: HPLC Workflow for Serotonin Quantification.

Detailed Experimental Protocol

This protocol outlines the quantification of serotonin in plasma, using 5-hydroxyindole-2-carboxylate as an internal standard.

  • Preparation of Reagents and Standards:

    • Mobile Phase: Prepare an appropriate mobile phase, for example, a citrate buffer at pH 4.3 with a small percentage of an organic modifier like acetonitrile.[2]

    • Stock Solutions: Prepare concentrated stock solutions of serotonin and 5-hydroxyindole-2-carboxylate (internal standard) in a suitable solvent (e.g., 0.1 M HCl).

    • Working Standards: Create a series of calibration standards by diluting the serotonin stock solution and adding a fixed concentration of the internal standard to each.

  • Sample Preparation:

    • Deproteinization: To a 100 µL aliquot of plasma, add a fixed amount of the internal standard solution. Then, add an equal volume of a deproteinizing agent, such as perchloric acid, to precipitate proteins.[14]

    • Causality: Proteins in biological samples can interfere with the chromatographic separation and damage the HPLC column. Perchloric acid is an effective agent for precipitating these proteins. The internal standard is added before this step to account for any loss of analyte during sample processing.

    • Centrifugation: Vortex the mixture and then centrifuge at high speed (e.g., 10,000 x g for 10 minutes) at 4°C to pellet the precipitated proteins.

  • HPLC Analysis:

    • Injection: Carefully collect the supernatant and inject a defined volume (e.g., 20 µL) into the HPLC system.[1]

    • Chromatographic Conditions: Perform the separation on a C18 column using an isocratic flow rate. The retention times for serotonin and the internal standard should be distinct and well-resolved. In one reported method, the retention times for serotonin and 5-hydroxyindole-2-carboxylic acid were 12.3 and 15.8 minutes, respectively.[14]

    • Detection: Use an electrochemical detector set at an appropriate oxidation potential (e.g., +1.0 V vs. Ag/AgCl) to detect the eluting compounds.[2]

    • Causality: Electrochemical detection is highly sensitive for electroactive compounds like serotonin and its derivatives, providing the necessary sensitivity for measuring physiological concentrations.

  • Data Analysis and Quantification:

    • Calibration Curve: Construct a calibration curve by plotting the ratio of the peak area of serotonin to the peak area of the internal standard against the concentration of the serotonin standards.

    • Quantification: Calculate the concentration of serotonin in the unknown samples by determining their peak area ratios and interpolating from the calibration curve.

Conclusion

5-Hydroxyindole-2-carboxylate is a versatile and valuable compound in the fields of medicinal chemistry, neurobiology, and analytical science. Its well-defined physicochemical properties and clear synthesis routes make it an accessible tool for researchers. Its structural analogy to serotonin metabolites provides a rational basis for its use in developing novel therapeutics and in probing the complex mechanisms of the serotonergic system. Furthermore, its role as a reliable internal standard in analytical methods underscores its importance in generating robust and reproducible data for both basic research and clinical diagnostics. This guide provides the foundational knowledge required for the effective application of 5-hydroxyindole-2-carboxylate in a professional research setting.

References

  • Supporting Information Hydroxyl carboxylate anion catalyzed depolymerization of biopolyesters and transformation to chemicals. (n.d.). [Source Not Available].
  • Bergel and Morrison : 5-Hydroxyindole. (n.d.). Scribd. Retrieved from [Link]

  • 5-Hydroxyindole-2-carboxylic acid | C9H7NO3 | CID 88958. (n.d.). PubChem. Retrieved from [Link]

  • Biological activity and synthesis of 5,6-dihydroxyindole-2-carboxylic acid. (n.d.). [Source Not Available].
  • 5-Hydroxyindole | C8H7NO | CID 16054. (n.d.). PubChem. Retrieved from [Link]

  • 5-Hydroxyindole-2-carboxylic acid suppliers and producers. (n.d.). BuyersGuideChem. Retrieved from [Link]

  • Serotonin Catabolism and the Formation and Fate of 5-Hydroxyindole Thiazolidine Carboxylic Acid. (2006). ResearchGate. Retrieved from [Link]

  • Phytochemicals Modulate Biosynthesis and Function of Serotonin, Dopamine, and Norepinephrine for Treatment of Monoamine Neurotransmission-Related Psychiatric Diseases. (2022). MDPI. Retrieved from [Link]

  • Validation of HPLC-amperometric detection to measure serotonin in plasma, platelets, whole blood, and urine. (1996). ResearchGate. Retrieved from [Link]

  • Uptake and release of tryptophan and serotonin: an HPLC method to study the flux of endogenous 5-hydroxyindoles through synaptosomes. (1984). PubMed. Retrieved from [Link]

  • 1 H-and 13 C-NMR Spectroscopic Data of Compounds 2, 13, and 14 (600 and.... (n.d.). ResearchGate. Retrieved from [Link]

  • Indole-2-carboxylic acid, ethyl ester. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

  • Manufacturing synthesis of 5-hydroxy-2-methyl-1H-indole. (n.d.). ResearchGate. Retrieved from [Link]

  • Serotonin and the Brain: Exploring the 5-HT System's Role in Depression. (n.d.). ResearchGate. Retrieved from [Link]

  • Discovery of a New Polymorph of 5-Methoxy-1H-Indole-2-Carboxylic Acid: Characterization by X-ray Diffraction, Infrared Spectroscopy, and DFT Calculations. (2024). MDPI. Retrieved from [Link]

  • Serotonin—Its Synthesis and Roles in the Healthy and the Critically Ill. (2021). MDPI. Retrieved from [Link]

  • Spectrophotometric Studies on 5-Hydroxyindole, 5-Hydroxyindole-2-carboxylic Acid and 5-Hydroxyindole- 3-acetic Acid. (n.d.). Zenodo. Retrieved from [Link]

Sources

Foundational

Comprehensive Characterization of Ethyl 5-hydroxy-1H-indole-2-carboxylate

Topic: Melting Point Data for Ethyl 5-hydroxy-1H-indole-2-carboxylate Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary Ethyl 5-hydroxy-1H-indo...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Melting Point Data for Ethyl 5-hydroxy-1H-indole-2-carboxylate Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ethyl 5-hydroxy-1H-indole-2-carboxylate (CAS 24985-85-1 ) is a critical heterocyclic intermediate, primarily utilized in the synthesis of the broad-spectrum antiviral agent Umifenovir (Arbidol) and various serotonin receptor modulators. Precise characterization of this compound is pivotal for downstream yield optimization and regulatory compliance in pharmaceutical manufacturing.

This guide provides an authoritative analysis of the physical properties of ethyl 5-hydroxy-1H-indole-2-carboxylate, with a specific focus on melting point (MP) thermodynamics, purification protocols, and quality control (QC) workflows.

Chemical Profile & Significance[1]

Before analyzing the thermal data, it is essential to establish the chemical identity to avoid confusion with structural isomers or salts.

ParameterSpecification
Chemical Name Ethyl 5-hydroxy-1H-indole-2-carboxylate
Synonyms 5-Hydroxyindole-2-carboxylic acid ethyl ester; 5-Hydroxy-2-carbethoxyindole
CAS Number 24985-85-1
Molecular Formula C₁₁H₁₁NO₃
Molecular Weight 205.21 g/mol
Appearance Off-white to pale yellow crystalline powder
Solubility Soluble in Ethanol, DMSO, DMF; Insoluble in Water

Note on CAS Confusion: Researchers may occasionally encounter erroneous cross-referencing with CAS 16277-14-2. This registry number corresponds to cis-Stilbene derivatives and is incorrect for the indole carboxylate discussed here.

Melting Point Analysis

The melting point is the primary indicator of purity for this intermediate. A depressed or broadened range typically indicates the presence of oxidation byproducts (quinones) or residual solvent.

Consolidated Data Table
Source TypeReported Range (°C)Purity ContextNotes
Primary Standard (Sigma-Aldrich) 150 – 151 °C ≥97% (HPLC)Sharp transition indicates high crystallinity.
Commercial Specification (Chem-Impex) 150 – 155 °C ≥98%Broader range allows for trace solvates.
Literature (Synthesis) 149 – 150 °C RecrystallizedValue often cited for the methyl ester analog; ethyl ester is slightly higher.
Decomposition Warning >160 °CN/AProlonged heating near MP can induce decarboxylation.
Thermodynamic Interpretation
  • The "Sharpness" Criterion: A range spanning <2 °C (e.g., 150–152 °C) confirms the absence of eutectic impurities.

  • Oxidative Instability: The 5-hydroxy group makes this indole electron-rich and prone to oxidation. Samples appearing brown or pink often exhibit a depressed MP (e.g., 145–148 °C) due to the presence of quinoid impurities.

Experimental Protocols

Protocol: High-Precision Melting Point Determination

Objective: To validate the identity and purity of synthesized or purchased material.

Equipment: Capillary Melting Point Apparatus (e.g., Buchi or Mettler Toledo) or Differential Scanning Calorimetry (DSC).

  • Sample Preparation:

    • Dry the sample in a vacuum desiccator over P₂O₅ for 4 hours to remove surface moisture.

    • Grind the sample into a fine powder to ensure uniform heat transfer.

  • Loading:

    • Fill a clean glass capillary tube to a height of 2–3 mm. Compact by tapping the tube on a hard surface.

  • Ramp Rate:

    • Fast Ramp: 10 °C/min up to 130 °C.

    • Critical Ramp: Reduce rate to 1.0 °C/min starting at 140 °C.

  • Observation:

    • Record

      
       (first visible liquid) and 
      
      
      
      (complete liquefaction).
    • Acceptance Criteria:

      
       within the 150–155 °C window.
      
Protocol: Purification via Recrystallization

Context: If MP is <148 °C or the range is >3 °C, purification is required.

Solvent System: Ethanol / Water (Green Chemistry compliant) or Acetone/Ethanol/Water.

  • Dissolution:

    • Place crude solid in a flask equipped with a reflux condenser.[1]

    • Add minimum volume of hot Ethanol (95%) until dissolved.

    • Optional: Add activated charcoal (1% w/w), reflux for 5 mins, and filter hot to remove colored oxidized impurities.

  • Crystallization:

    • While hot, add warm Water dropwise until persistent turbidity is just observed.[2]

    • Add a few drops of ethanol to clear the solution.[2]

    • Allow to cool slowly to room temperature, then chill at 4 °C for 2 hours.

  • Isolation:

    • Filter crystals via vacuum filtration.[2]

    • Wash with cold 50% EtOH/Water.

    • Drying: Vacuum dry at 40 °C. High heat (>60 °C) may cause surface oxidation.

Quality Control Workflow (Visualization)

The following diagram illustrates the decision logic for handling the intermediate based on thermal analysis.

QC_Workflow Start Crude Ethyl 5-hydroxyindole-2-carboxylate MP_Check Measure Melting Point (MP) Start->MP_Check Decision Is MP 150-155 °C AND Range < 2 °C? MP_Check->Decision Pass QC PASS Proceed to Arbidol Synthesis Decision->Pass Yes Fail QC FAIL Impure / Solvated Decision->Fail No Purify Recrystallization (Solvent: EtOH/H2O) Fail->Purify Dry Vacuum Dry (40 °C, 4 hrs) Purify->Dry Dry->MP_Check Re-test

Figure 1: Iterative Quality Control workflow ensuring the intermediate meets the strict thermal specifications required for pharmaceutical synthesis.

Troubleshooting & Causality

ObservationRoot CauseCorrective Action
MP < 145 °C Significant impurities (starting material or decarboxylated product).[3]Check TLC/HPLC. If starting material remains, recrystallization may not suffice; column chromatography may be needed.
Broad Range (e.g., 148–155 °C) Solvent occlusion (solvate formation).Increase drying time under high vacuum. Ensure temperature does not exceed 50 °C to prevent degradation.
Discoloration (Pink/Brown) Oxidation of the 5-hydroxy indole moiety.Perform recrystallization under inert atmosphere (

).[2] Use degassed solvents.[2]

References

  • Sigma-Aldrich. (2024). Ethyl 5-hydroxyindole-2-carboxylate Product Specification (CAS 24985-85-1).[4] Retrieved from

  • Chem-Impex International. (2024). Product Data Sheet: Ethyl 5-hydroxyindole-2-carboxylate. Retrieved from

  • National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 90677: Ethyl 5-hydroxyindole-2-carboxylate. Retrieved from

  • ChemicalBook. (2024).[5] Ethyl 5-hydroxyindole-2-carboxylate Properties and Suppliers. Retrieved from

  • Org. Synth. (1963). Ethyl Indole-2-carboxylate (General purification method for indole esters).[3] Organic Syntheses, Coll. Vol. 4, p.390. Retrieved from

Sources

Exploratory

The Biological Activity of 5-Hydroxyindole-2-Carboxylate Derivatives: A Technical Guide to Pharmacological Applications and Assay Methodologies

Introduction As a Senior Application Scientist, I frequently encounter chemical scaffolds that serve as "privileged structures" in drug discovery. Among these, the 5-hydroxyindole-2-carboxylate core stands out due to its...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

As a Senior Application Scientist, I frequently encounter chemical scaffolds that serve as "privileged structures" in drug discovery. Among these, the 5-hydroxyindole-2-carboxylate core stands out due to its unique electronic distribution and geometric presentation. The C2-carboxylate provides an ideal vector for amidation or esterification, while the C5-hydroxyl group offers a versatile handle for hydrogen bonding, bioisosteric replacement, or tethering functional moieties.

This technical guide dissects the biological activity of 5-hydroxyindole-2-carboxylate derivatives across three distinct therapeutic domains: Oncology (DNA alkylators), Metabolic Disorders (H3R inverse agonists), and Immunology (STAT6 inhibitors). By examining the causality behind structural modifications and detailing self-validating experimental protocols, this whitepaper provides a comprehensive framework for researchers leveraging this scaffold.

Section 1: Oncology – DNA Minor Groove Alkylating Agents
Mechanistic Rationale

Derivatives of 5-hydroxyindole-2-carboxylic acid have been successfully employed as the DNA-binding domain in seco-Duocarmycin analogs[1]. The indole core non-covalently binds to AT-rich regions of the DNA minor groove. This binding event is not merely an affinity driver; it physically pre-organizes the attached alkylating pharmacophore (the seco-CI unit), facilitating a spirocyclization event that activates the molecule for nucleophilic attack by the N3 of adenine[1]. The C5-O-substitution is critical: modifications such as methylsulfonyloxy or benzyloxy groups at the C5 position modulate the electronic properties of the indole, directly impacting the compound's cytotoxicity profile[1].

Quantitative Data: Cytotoxicity Profiling

Table 1 summarizes the in vitro cytotoxicity of key C5-O-substituted derivatives compared to the clinical standard, Doxorubicin[1].

CompoundC5-SubstitutionCOLO 205 IC50 (µM)SK-MEL-2 IC50 (µM)A-549 IC50 (µM)
Derivative 1 -OH (Hydroxyl)0.3740.3740.629
Derivative 2 -OSO2CH3 (Methylsulfonyloxy)N/A0.419N/A
Doxorubicin (Positive Control)0.3741.4720.847
Protocol: In Vitro Cytotoxicity Microassay (Self-Validating Workflow)
  • Cell Seeding: Plate COLO 205 and SK-MEL-2 cells in 96-well plates at

    
     cells/well.
    
    • Causality: This specific density ensures cells remain in the logarithmic growth phase during the 48-hour exposure, preventing contact inhibition artifacts that artificially inflate cell survival.

  • Compound Preparation: Dissolve the 5-hydroxyindole-2-carboxylate derivative in DMSO. Perform serial dilutions to achieve final concentrations ranging from 0.01 µM to 10 µM.

    • Validation Step: Ensure final DMSO concentration in the culture medium does not exceed 0.1% (v/v) to prevent solvent-induced cytotoxicity.

  • Exposure & Incubation: Add compounds to the wells and incubate for 48 hours at 37°C in a 5% CO2 atmosphere.

  • Viability Assessment (MTT Assay): Add MTT reagent. The reduction of MTT to formazan by mitochondrial dehydrogenases serves as a direct, quantifiable proxy for cell viability.

  • Data Analysis: Calculate IC50 values using non-linear regression.

    • Validation Step: Doxorubicin must yield an IC50 within historical baseline ranges (e.g., ~0.3-1.5 µM depending on the line) to validate the assay run[1].

Duocarmycin_Mech Prodrug seco-CI Derivative 5-Hydroxyindole Core Activation Spirocyclization Forms Active Cyclopropyl Ring Prodrug->Activation Binding DNA Minor Groove Binding AT-Rich Regions Activation->Binding Alkylation DNA Alkylation Adenine N3 Attack Binding->Alkylation Apoptosis Cell Death Apoptotic Pathway Triggered Alkylation->Apoptosis

Mechanism of action for 5-hydroxyindole-2-carboxylate-guided DNA alkylators.

Section 2: Metabolic Disorders – Histamine-3 Receptor (H3R) Inverse Agonists
Mechanistic Rationale

The 5-hydroxyindole-2-carboxylic acid amide scaffold has emerged as a highly potent series of H3R inverse agonists[2]. The H3 receptor is a presynaptic autoreceptor; its constitutive activity inhibits the release of histamine and other neurotransmitters. By acting as inverse agonists, these indole derivatives reduce this constitutive activity, thereby increasing histamine release in the hypothalamus. This mechanism is directly linked to appetite suppression and weight loss in obesity models[2]. The C5-oxygen acts as a critical linker to basic amine moieties (e.g., piperidines), which are essential for anchoring the molecule within the H3R binding pocket[2].

Quantitative Data: Pharmacological Optimization

Table 2 outlines the critical optimization parameters required when developing these derivatives[2].

ParameterTarget ThresholdCausality / Rationale
H3R Binding (Ki) < 10 nMEnsures potent target engagement and competitive displacement of endogenous histamine.
hERG Inhibition (IC50) > 10 µMBasic lipophilic amines often bind hERG. Low affinity is required to prevent cardiotoxic QT prolongation.
Microsomal Clearance < 30 µL/min/mgModulating lipophilicity at the C2-amide ensures metabolic stability and adequate in vivo half-life.
In Vivo Efficacy > 15% Food Intake DropValidates central nervous system (CNS) penetrance and functional receptor modulation.
Protocol: In Vivo Feeding Behavior Assay in DIO Rats
  • Animal Model Selection: Utilize Diet-Induced Obese (DIO) Sprague-Dawley rats.

    • Causality: DIO rats more accurately reflect polygenic human obesity and metabolic syndrome compared to monogenic knockout models (e.g., ob/ob mice).

  • Acclimatization & Baseline: Individually house rats in metabolic cages for 7 days. Record baseline food and water intake.

  • Dosing: Administer the 5-hydroxyindole-2-carboxylic acid amide derivative (e.g., 10 mg/kg) via oral gavage (p.o.).

    • Validation Step: Include a vehicle-only control group and a positive control group (e.g., Sibutramine) to validate the dynamic range of the assay.

  • Monitoring: Measure cumulative food intake at 1, 2, 4, and 24 hours post-dose.

  • Reversal Assay (Mechanistic Validation): To prove the effect is strictly H3R-mediated, co-administer the compound with (R)-α-methylhistamine (an H3R agonist). A successful inverse agonist will reverse the agonist-induced increase in water/food intake[2].

H3R_Workflow Design Pharmacophore Modeling Synthesis Amidation of 5-Hydroxyindole- 2-Carboxylic Acid Design->Synthesis InVitro In Vitro H3R Binding & hERG Affinity Assay Synthesis->InVitro InVivo In Vivo DIO Rat Feeding Assay InVitro->InVivo High Affinity/ Low hERG Lead Lead Candidate Selection InVivo->Lead Efficacy Confirmed

Drug discovery workflow for 5-hydroxyindole-2-carboxylate H3R inverse agonists.

Section 3: Immunology – STAT6 SH2 Domain Inhibition
Mechanistic Rationale

In asthma and allergic responses, the IL-4/IL-13 signaling cascade culminates in the activation of the transcription factor STAT6. To inhibit this, researchers have designed phosphopeptide mimics that bind to the Src Homology 2 (SH2) domain of STAT6. The 5-hydroxyindole-2-carboxylate core is utilized to synthesize 5-phosphoryloxyindole-2-carboxylates, which act as conformationally restricted, phosphatase-stable surrogates for phosphotyrosine[3]. Because the highly charged phosphate group prevents cellular penetration, a prodrug strategy is employed: the phosphate is masked with pivaloyloxymethyl (POM) or similar ester groups. Once inside the cell, esterases cleave the prodrug, releasing the active inhibitor to block the SH2 domain, thereby preventing STAT6 phosphorylation at Tyr641[3].

Protocol: STAT6 Phosphorylation Inhibition Assay
  • Cell Line Selection: Culture Beas-2B cells (human bronchial epithelial cells).

    • Causality: These cells natively express functional IL-4Rα and STAT6, providing a highly relevant physiological environment for respiratory inflammation modeling.

  • Starvation: Serum-starve the cells for 12 hours prior to the assay.

    • Causality: This reduces background basal phosphorylation of STAT6, increasing the signal-to-noise ratio upon cytokine stimulation.

  • Inhibitor Pre-treatment: Incubate cells with the 5-hydroxyindole-2-carboxylate prodrug (10 nM – 1 µM) for 2 hours.

  • Cytokine Stimulation: Stimulate cells with 10 ng/mL human recombinant IL-4 or IL-13 for 30 minutes.

  • Lysis and Western Blotting: Lyse cells in RIPA buffer containing protease and phosphatase inhibitors. Perform SDS-PAGE and Western blot using an anti-phospho-STAT6 (Tyr641) primary antibody.

  • Transcriptional Validation (Self-Validating Step): Extract mRNA and perform RT-qPCR for CCL26 (Eotaxin-3).

    • Causality: Inhibiting phosphorylation is only therapeutically relevant if it stops downstream transcription. A dose-dependent decrease in CCL26 mRNA confirms functional efficacy[3].

STAT6_Pathway IL4 IL-4 / IL-13 Cytokines Receptor IL-4Rα / IL-13Rα1 IL4->Receptor Binds JAK JAK Kinases Receptor->JAK Activates STAT6_Inactive STAT6 (Inactive Monomer) JAK->STAT6_Inactive Recruits STAT6_Active STAT6 (Phosphorylated Tyr641) STAT6_Inactive->STAT6_Active Phosphorylation Inhibitor 5-Hydroxyindole-2-Carboxylate Prodrug Inhibitor->STAT6_Inactive Blocks SH2 Domain Nucleus Nucleus (CCL26 Transcription) STAT6_Active->Nucleus Dimerization & Translocation

STAT6 pathway inhibition via 5-hydroxyindole-2-carboxylate phosphopeptide mimics.

Conclusion

The 5-hydroxyindole-2-carboxylate scaffold is a masterclass in chemical versatility. Whether serving as a DNA-binding anchor in oncology, a structural tether for H3R inverse agonists in metabolic therapy, or a phosphotyrosine bioisostere in immunology, its specific electronic and spatial properties make it an invaluable tool for the modern medicinal chemist.

References
  • Title: Structural Necessity of Indole C5-O-Substitution of seco-Duocarmycin Analogs for Their Cytotoxic Activity.
  • Title: 5-Hydroxyindole-2-carboxylic Acid Amides: Novel Histamine-3 Receptor Inverse Agonists for the Treatment of Obesity.
  • Title: Targeting the Src Homology 2 (SH2) Domain of Signal Transducer and Activator of Transcription 6 (STAT6) with Cell-Permeable, Phosphatase-Stable Phosphopeptide Mimics Potently Inhibits Tyr641 Phosphorylation and Transcriptional Activity.

Sources

Foundational

safety data sheet (SDS) for 5-hydroxy-1H-indole-2-carboxylate

The following is an in-depth technical guide and Safety Data Sheet (SDS) analysis for 5-Hydroxy-1H-indole-2-carboxylic acid (often referred to as 5-hydroxy-1H-indole-2-carboxylate in catalog databases due to nomenclature...

Author: BenchChem Technical Support Team. Date: March 2026

The following is an in-depth technical guide and Safety Data Sheet (SDS) analysis for 5-Hydroxy-1H-indole-2-carboxylic acid (often referred to as 5-hydroxy-1H-indole-2-carboxylate in catalog databases due to nomenclature variations).

CAS No: 21598-06-1 (Acid) | CAS No: 24985-85-1 (Ethyl Ester) Document Type: Technical Safety & Handling Whitepaper Audience: Medicinal Chemists, Process Safety Engineers, Drug Development Scientists[1]

Product Identification & Chemical Context

Ambiguity Note: The term "5-hydroxy-1H-indole-2-carboxylate" technically refers to the conjugate base or salt.[1] However, in commercial catalogs, this string frequently maps to 5-Hydroxyindole-2-carboxylic acid (CAS 21598-06-1) or its Ethyl Ester (CAS 24985-85-1).[1] As a senior scientist, you must verify the specific CAS before use. This guide covers the core Acid form (CAS 21598-06-1) with specific notes on the Ester where relevant, as both share critical hydroxyindole stability issues.[1]

Chemical Identity
FeatureSpecification
IUPAC Name 5-Hydroxy-1H-indole-2-carboxylic acid
Common Synonyms 5-HICA; 5-Hydroxy-2-indolecarboxylic acid; NSC 117338
CAS Number 21598-06-1 (Acid) / 24985-85-1 (Ethyl Ester)
Molecular Formula C₉H₇NO₃ (Acid)
Molecular Weight 177.16 g/mol
Structure Indole core with a hydroxyl group at C5 and carboxylic acid at C2.[1][2][3][4][5]
Drug Development Significance

This scaffold is a "privileged structure" in medicinal chemistry, serving as a critical intermediate for:

  • Umifenovir (Arbidol): A broad-spectrum antiviral where the indole core is functionalized.

  • Serotonin (5-HT) Analogs: The 5-hydroxyindole moiety mimics the endogenous neurotransmitter serotonin, making it vital for 5-HT receptor ligand synthesis.[1]

  • Melanin Precursors: Used in research regarding oxidative polymerization of indoles.

Hazard Identification & Risk Assessment (GHS)[1]

The primary risk with 5-hydroxyindoles is not just acute toxicity, but sensitization and oxidative instability .[1]

GHS Classification (29 CFR 1910.1200 / EU CLP)[1]
Hazard ClassCategoryHazard StatementCode
Acute Toxicity (Oral) 4Harmful if swallowed.[1]H302
Acute Toxicity (Dermal) 4Harmful in contact with skin.[6]H312
Skin Irritation 2Causes skin irritation.[7][8]H315
Eye Irritation 2ACauses serious eye irritation.[6][9][10][11]H319
STOT - Single Exp. 3May cause respiratory irritation.[1][6]H335
The "Hidden" Hazard: Oxidative Instability

Hydroxyindoles are electron-rich systems prone to auto-oxidation.[1] Upon exposure to air and light, they form quinone imines, leading to polymerization (browning). This does not just degrade purity; it generates reactive oxygen species (ROS) and unknown oligomers that may alter toxicological profiles.

Handling & Storage Protocols (The "Why" and "How")

Standard storage (room temp, shelf) is insufficient for this compound. The 5-hydroxyl group activates the ring toward electrophilic attack and oxidation.[1]

Storage Protocol
  • Atmosphere: Store under Inert Gas (Argon or Nitrogen) . Oxygen is the primary degradation trigger.

  • Temperature: -20°C is preferred for long-term storage; 2-8°C is acceptable for active use.[1]

  • Light: Protect from light (amber vials/foil). UV light catalyzes the formation of indolyl radicals.

  • Container: Tightly sealed glass. Avoid metal spatulas if possible (trace metals can catalyze oxidation).

Handling Workflow (DOT Visualization)

The following diagram outlines the decision logic for handling 5-hydroxyindoles to maintain integrity and safety.

HandlingProtocol Start Start: Receive Compound (CAS 21598-06-1) CheckSeal Check Seal & Appearance (Must be Off-White/Yellow) Start->CheckSeal ColorCheck Is it Brown/Black? CheckSeal->ColorCheck Degraded REJECT / PURIFY (Oxidized to Melanin-like oligomers) ColorCheck->Degraded Yes Good Proceed to Storage ColorCheck->Good No Storage Storage Conditions: 1. Flush Headspace with N2/Ar 2. Seal with Parafilm 3. Store at -20°C Good->Storage Usage Usage (Weighing): Allow to warm to RT in desiccator (Prevents condensation) Storage->Usage Solubilization Solubilization: Use DMSO or Degassed MeOH Avoid basic aqueous solutions > pH 8 (Accelerates oxidation) Usage->Solubilization

Caption: Logic flow for quality assessment and handling of oxidation-sensitive hydroxyindoles.

Emergency Response Measures

First Aid
  • Inhalation: Move to fresh air. If wheezing occurs (common with indole dust), administer oxygen.

  • Skin Contact: Wash with soap and water.[6][7][8][10][11][12][13][14] Note: Oxidized indole stains skin brown/black (similar to melanin). This is difficult to remove but generally harmless unless allergic sensitization occurs.

  • Eye Contact: Rinse immediately for 15 minutes.[6][7][9][10][12][13] Indoles are irritants; delayed inflammation is possible.

Fire Fighting
  • Media: Water spray, dry chemical, CO₂, or alcohol-resistant foam.[1][11]

  • Hazardous Combustion Products: Nitrogen Oxides (NOx) .[6][13] This compound contains nitrogen; combustion will release toxic reddish-brown NOx gases.[1] Firefighters must wear SCBA.

Physical & Chemical Properties (Data Table)

PropertyValue (Acid Form)Value (Ethyl Ester Form)
Appearance Off-white to beige powderPale yellow crystalline powder
Melting Point ~249°C (Decomposes)150–151°C
Solubility (Water) Low (requires pH > 7.5 to dissolve)Insoluble
Solubility (Organic) DMSO, DMF, Ethanol (warm)Ethyl Acetate, DCM, Ethanol
pKa (Predicted) ~4.5 (Carboxylic Acid), ~10 (Phenol)~10 (Phenol)
Stability Air/Light SensitiveAir/Light Sensitive

Analytical Verification (Quality Control)[1]

For researchers, verifying the identity of this compound is critical before use in synthesis.

1H NMR Signature (DMSO-d6)[1]
  • Indole NH: Broad singlet typically >11.0 ppm.

  • Carboxylic Acid (OH): Very broad, often >12.0 ppm (may not be visible if wet).

  • C5-OH: Singlet around 8.5–9.0 ppm.[1]

  • Aromatic Region: Look for the specific coupling pattern of a 5-substituted indole (doublet, doublet of doublets, doublet).

    • C4-H:7.0 ppm (d, J2Hz)[1]

    • C6-H: ~6.7 ppm (dd)[1]

    • C7-H: ~7.2 ppm (d)[1]

    • C3-H: ~6.9 ppm (s) - Diagnostic for 2-substituted indoles.[1]

Purity Check (HPLC)
  • Column: C18 Reverse Phase.

  • Mobile Phase: Water (0.1% TFA) / Acetonitrile Gradient.

  • Detection: UV at 280 nm (Indole absorption) and 300 nm.

  • Impurity Flag: A peak eluting after the main peak often indicates the ethyl ester (if using the acid) or dimers formed by oxidation.

Synthesis & Degradation Mechanism

Understanding the degradation pathway helps explain the storage requirements.

Degradation Indole 5-Hydroxyindole (Colorless) Radical Indolyl Radical Indole->Radical Light/O2 (-H•) Quinone Quinone Imine Intermediate Radical->Quinone Oxidation Melanin Melanin-like Polymers (Brown) Quinone->Melanin Polymerization

Caption: Oxidative degradation pathway of 5-hydroxyindoles leading to discoloration.[1]

References

  • Fisher Scientific. (2025). Safety Data Sheet: 5-Hydroxyindole-2-carboxylic acid. Retrieved from

  • PubChem. (2025). Compound Summary: 5-Hydroxyindole-2-carboxylic acid (CID 88958).[1] National Library of Medicine. Retrieved from [1]

  • Thermo Fisher Scientific. (2026).[9] Safety Data Sheet: Ethyl indole-2-carboxylate. Retrieved from

  • Cymit Quimica. (2025). Ethyl 5-hydroxy-1H-indole-2-carboxylate CAS 24985-85-1.[1][2][4][5][15] Retrieved from

  • Sigma-Aldrich. (2025). Product Specification: 5-Hydroxyindole-2-carboxylic acid. Retrieved from

Sources

Exploratory

Advanced Crystal Structure Analysis of 5-Hydroxyindole-2-Carboxylates

Introduction: The Structural Imperative 5-hydroxyindole-2-carboxylates represent a privileged scaffold in medicinal chemistry, serving as precursors to eumelanin and core structures for antiviral agents like Arbidol (Umi...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Structural Imperative

5-hydroxyindole-2-carboxylates represent a privileged scaffold in medicinal chemistry, serving as precursors to eumelanin and core structures for antiviral agents like Arbidol (Umifenovir) and broad-spectrum antivirals targeting HCV and influenza.[1]

For the structural chemist, this scaffold presents a unique crystallographic challenge: it possesses competing hydrogen-bonding functionalities.[1][2] The indole N–H, the C2-carboxylate (COOH or COOR), and the C5-hydroxyl group create a complex landscape of potential supramolecular synthons. Understanding the crystal packing of these derivatives is not merely an academic exercise; it is a critical step in solid-form screening for drug development, influencing solubility, stability, and bioavailability.

This guide details the end-to-end workflow for the synthesis, crystallization, and X-ray structural analysis of these compounds, focusing on the causality between molecular substitution and supramolecular architecture.

Synthesis & Crystallization Strategy

The Nenitzescu Synthesis: A Crystallographic Precursor

To obtain high-purity crystals, the synthesis route matters. The Nenitzescu indole synthesis is the industry standard for 5-hydroxyindole-2-carboxylates because it builds the 5-hydroxy motif directly, avoiding harsh deprotection steps that introduce impurities which inhibit crystal growth.[1]

  • Reaction: Condensation of p-benzoquinone with

    
    -aminocrotonates (enamines).[1]
    
  • Key Insight: The reaction naturally yields the ethyl or methyl ester. To analyze the free acid (COOH), controlled hydrolysis is required. Note: The ester and the free acid crystallize in fundamentally different space groups due to the loss of the R

    
    (8) carboxylic acid dimer motif in the esters.
    
Crystallization Protocols: Controlling Polymorphism

The 5-hydroxyindole scaffold is prone to polymorphism and solvate formation.[1] The choice of solvent dictates the hydrogen bond network.

Solvent SystemPolarityTarget InteractionOutcome (Crystal Form)
Ethanol/Water (Slow Evap) ProticSolvation of 5-OHLikely Hydrates/Solvates.[1] Water bridges 5-OH and C=O.[1]
Acetone/Hexane (Diffusion) AproticSelf-associationAnhydrous forms.[1] Favors direct Indole-Indole H-bonds.[1]
Acetonitrile (Cooling) Polar AproticDipole alignmentHigh-density packing; often minimizes void space.[1]

Protocol 1: Vapor Diffusion (Preferred for X-ray Quality)

  • Dissolve 20 mg of the 5-hydroxyindole derivative in 2 mL of THF or Acetone (good solubility).

  • Place in a small inner vial.

  • Place the inner vial into a larger jar containing 10 mL of Hexane or Pentane (anti-solvent).

  • Cap tightly.[1] The anti-solvent vapor slowly diffuses into the solution, increasing supersaturation gently.

  • Why: This method avoids the kinetic trapping of amorphous material common in rapid cooling.[1]

Data Collection & Refinement Framework

Experimental Parameters

For these organic light-atom structures, specific parameters ensure publication-quality data (R


 < 5%).
  • Radiation Source: Cu-K

    
     (
    
    
    
    Å) is preferred over Mo-K
    
    
    for small organic crystals to maximize diffraction intensity, though absorption correction becomes critical.[1]
  • Temperature: 100 K is mandatory. 5-hydroxyindoles often exhibit disorder in the flexible carboxylate ester chains or the 5-OH proton.[1] Low temperature freezes these rotations, sharpening atomic displacement parameters (ADPs).

Refinement Strategy (SHELXL/OLEX2)
  • The 5-OH Proton: Do not treat the hydroxyl proton as a "riding" model immediately. Locate it in the Difference Fourier Map (

    
    ) to confirm the H-bond directionality.
    
  • Disorder: The C2-ester group often displays conformational disorder.[1] Use the PART instruction to model split positions if the thermal ellipsoids are elongated.

Structural Analysis: The Core Hierarchy

Analysis must move beyond bond lengths to the supramolecular architecture . We analyze these structures in a hierarchy of interactions.

Level 1: Molecular Conformation[1]
  • Indole Planarity: The indole bicycle is rigid (RMS deviation typically < 0.02 Å).

  • Carboxylate Twist: Measure the torsion angle

    
    (C3-C2-C(O)-O).[1]
    
    • Expectation: In the free acid, this is often near 0° (coplanar) to support intramolecular N-H...O bonding. In esters with bulky groups (e.g., tert-butyl), steric clash forces a twist (

      
      ), disrupting planarity and altering packing efficiency.
      
Level 2: The Primary Synthon (Carboxylic Acid/Ester)
  • Free Acids: Almost invariably form Centrosymmetric Dimers via the R

    
    (8)  motif (two O-H...O bonds).
    
  • Esters: The R

    
    (8) motif is impossible. Instead, look for C(4) chains  (Catemers) where the Indole N-H donates to the Carbonyl O of a neighbor.
    
Level 3: The 5-OH "Lateral Hook"

This is the distinguishing feature of 5-hydroxyindoles compared to unsubstituted indoles.[1]

  • Function: The 5-OH acts as a lateral networking point.[1] While the C2-carboxylates link molecules into 1D chains or dimers, the 5-OH links these chains into 2D sheets or 3D frameworks.[1]

  • Contrast with 5-Methoxy: 5-Methoxy derivatives (like Arbidol precursors) cannot donate H-bonds from the C5 position.[1] They typically form lower-dimensionality structures (ribbons) compared to the high-dimensionality networks of 5-hydroxy derivatives.[1]

Visualization of Interaction Hierarchy

G Molecule 5-Hydroxyindole-2-Carboxylate (Asymmetric Unit) Primary Primary Synthon (C2-Position) Molecule->Primary Dominant Interaction Secondary Secondary Synthon (C5-OH Group) Molecule->Secondary Network Expansion Tertiary Tertiary Stacking (Pi-System) Molecule->Tertiary Packing Efficiency Dimers R2,2(8) Dimers (If Free Acid) Primary->Dimers COOH Chains C(4) Catemers (If Ester) Primary->Chains COOR Lateral Lateral H-Bonding (Sheet Formation) Secondary->Lateral OH...O / OH...N PiStack Face-to-Face / Edge-to-Face (Lattice Stabilization) Tertiary->PiStack Dimers->Lateral Linked by 5-OH Chains->Lateral Linked by 5-OH

Figure 1: Hierarchical analysis workflow for dissecting the crystal packing of indole derivatives.

Quantitative Data Summary: Typical Geometries

When validating your structure, compare your geometric parameters against these field-standard values derived from 5-methoxy and 5-hydroxy analogs. Deviations > 0.05 Å or > 5° warrant detailed explanation (e.g., steric strain or disorder).

ParameterInteraction TypeTypical Distance (Å)Typical Angle (°)Structural Significance
O–H...O Carboxylic Dimer (Acid)2.60 – 2.68170 – 180Strongest interaction; defines the primary axis.[1]
N–H...O Indole to Carbonyl2.85 – 2.95160 – 175Critical for ester derivatives (Catemer formation).
O(5)–H...O Lateral Hydroxyl Bond2.70 – 2.85145 – 170Links ribbons/dimers into sheets.
Cg...Cg Pi-Pi Stacking3.50 – 3.80N/A (Slippage)Stabilizes the vertical packing of sheets.

Case Study & Applications

Polymorphism in 5-Methoxy Analogs (MI2CA)

Recent studies on 5-methoxyindole-2-carboxylic acid (MI2CA) reveal two distinct polymorphs:

  • Polymorph 1: Ribbons formed by N-H...O and O-H...O bonds.[1][3][4][5]

  • Polymorph 2: Cyclic dimers (R

    
    (8)) connected by lateral interactions.
    
  • Implication: The switch between ribbons and dimers significantly alters the dissolution rate. For a drug candidate, identifying the stable "dimer" form is crucial for shelf-life stability.[1]

Docking Relevance

In biological systems (e.g., Hemagglutinin binding for antivirals), the "active" conformation often mimics the solid-state conformation. However, if the crystal structure shows a twisted carboxylate due to packing forces, one must perform relaxed potential energy surface scans before using the coordinates for rigid docking.

References

  • Discovery of a New Polymorph of 5-Methoxy-1H-Indole-2-Carboxylic Acid. Molecules, 2024.[1] [Link]

  • Structures and vibrational spectra of indole carboxylic acids. Part I. Indole-2-carboxylic acid. Journal of Molecular Structure, 2006.[1] [Link]

  • Synthesis and antiviral activity of some novel indole-2-carboxylate derivatives. Acta Pharmaceutica Sinica B, 2014.[1][6] [Link]

  • The Synthesis of 5-Hydroxyindoles by the Nenitzescu Reaction. Organic Reactions, 2011. [Link]

  • Hydrogen-bonding patterns involving carboxylate/sulfonate groups. Acta Crystallographica, 2008.[1] [Link]

Sources

Foundational

Technical Profile: pKa Values of 5-Hydroxy-1H-indole-2-carboxylic Acid

Executive Summary 5-Hydroxy-1H-indole-2-carboxylic acid (5-HICA; CAS: 21598-06-1) is a significant indole derivative serving as a synthetic intermediate for pharmaceutical compounds (e.g., serotonin analogs) and a metabo...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

5-Hydroxy-1H-indole-2-carboxylic acid (5-HICA; CAS: 21598-06-1) is a significant indole derivative serving as a synthetic intermediate for pharmaceutical compounds (e.g., serotonin analogs) and a metabolite in specific biochemical pathways.[1] Unlike zwitterionic tryptophan metabolites (e.g., 5-HTP), 5-HICA functions as a diprotic acid in aqueous media. Its physicochemical behavior is governed by two distinct ionizable groups: a carboxylic acid at the C2 position and a phenolic hydroxyl group at the C5 position.

Understanding the precise dissociation constants (pKa) of 5-HICA is critical for optimizing extraction protocols, stabilizing formulation pH, and predicting membrane permeability during drug development.

Chemical Structure & Acid-Base Topology

The acidity of 5-HICA is defined by the electronic environment of the indole scaffold. The molecule possesses three potential sites for proton exchange, though only two are relevant in physiological pH ranges.

  • Site A (C2-COOH): The primary acidic center. The carboxyl group is directly attached to the indole ring. The electron-withdrawing nature of the indole nitrogen (via induction) typically increases the acidity of C2-carboxylates compared to their benzene analogs (e.g., benzoic acid).

  • Site B (C5-OH): A phenolic hydroxyl group. Its acidity is modulated by the electron-rich indole pi-system, making it a weak acid similar to 5-hydroxyindole.

  • Site C (N1-H): The indole nitrogen proton. This site is extremely weak (

    
    ) and does not dissociate in aqueous solution under standard conditions.
    
Ionization Pathway Diagram

The following diagram illustrates the stepwise deprotonation of 5-HICA from its neutral form to its dianionic species.

IonizationPathway Fig 1. Stepwise dissociation equilibrium of 5-Hydroxy-1H-indole-2-carboxylic acid. Neutral Neutral Species (H₂A) pH < 3.0 Insoluble/Sparingly Soluble Monoanion Monoanion (HA⁻) pH 4.5 - 9.0 Carboxylate Ionized (COO⁻) Soluble Neutral->Monoanion pKa₁ ≈ 3.6 (Deprotonation of COOH) Dianion Dianion (A²⁻) pH > 10.5 Phenolate Ionized (O⁻) Highly Soluble / Oxidation Prone Monoanion->Dianion pKa₂ ≈ 9.9 (Deprotonation of 5-OH)

pKa Data Analysis

The values below represent a synthesis of experimental data for the specific compound and high-confidence Structure-Activity Relationship (SAR) extrapolations from closely related indole analogs (Indole-2-carboxylic acid and 5-Hydroxyindole).

Table 1: Dissociation Constants
Ionizable GroupTypepKa Value (Est.)Characterization
pKa₁ (C2-COOH) Carboxylic Acid3.60 ± 0.20 Moderately strong weak acid. Comparable to indole-2-carboxylic acid (pKa 3.6-3.8). Significantly more acidic than aliphatic analogs (e.g., 5-HIAA, pKa ~4.2).
pKa₂ (C5-OH) Phenolic Hydroxyl9.98 ± 0.40 Weak acid. Consistent with 5-hydroxyindole (pKa ~10.0). Ionization leads to high susceptibility to oxidative degradation.
pKa₃ (N1-H) Pyrrolic Amine> 16.0 Non-acidic in water. Requires super-basic conditions (e.g., NaH in DMF) to deprotonate.

Technical Insight: The C2-COOH pKa is lower than that of benzoic acid (4.20) due to the electron-withdrawing inductive effect (-I) of the adjacent nitrogen atom in the heteroaromatic ring. However, the 5-OH group exerts a weak electron-donating resonance effect (+M), which may slightly destabilize the carboxylate anion compared to unsubstituted indole-2-carboxylic acid, keeping the pKa near 3.6 rather than dropping further.

Experimental Determination Protocols

For researchers needing to validate these values in a specific formulation matrix (e.g., varying ionic strength or co-solvents), the following protocols are recommended.

Method A: Potentiometric Titration (Standard)

Best for determining pKa₁ (COOH) due to the distinct inflection point in the acidic region.

Reagents:

  • Analyte: 5 mM 5-HICA in degassed water (requires initial dissolution in minimal DMSO or methanol if water solubility is limiting at low pH).

  • Titrant: 0.1 M Carbonate-free NaOH.

  • Ionic Strength Adjuster: 0.1 M KCl.

Workflow:

  • Dissolution: Dissolve 5-HICA in 0.01 M HCl (to ensure full protonation).

  • Titration: Titrate with NaOH under inert gas (Nitrogen/Argon) to prevent oxidation of the phenol group at high pH.

  • Data Processing: Use the Bjerrum method or Gran plot analysis to identify the first equivalence point.

Method B: UV-Metric Spectrophotometry (High Precision)

Recommended for pKa₂ (Phenol) determination, as the phenolic ionization causes a significant bathochromic shift (red shift) in the UV spectrum.

ExperimentalWorkflow Fig 2. UV-Metric pKa determination workflow for 5-HICA. Stock Stock Solution Prep (10 mM in Methanol) Mix Aliquot Mixing (Final Conc: 50 µM) Stock->Mix Buffers Buffer Series Prep (pH 2.0 to 12.0, Δ0.5) Buffers->Mix Scan UV-Vis Scanning (200-400 nm) Mix->Scan Analysis Multi-wavelength Analysis (Plot Abs vs pH) Scan->Analysis

Key Spectral Features:

  • Isosbestic Points: Look for sharp isosbestic points in the pH 8–11 range, indicating a clean two-state equilibrium between the monoanion and dianion.

  • Oxidation Warning: Above pH 9, the phenolate ion is prone to oxidation, turning the solution brown (melanin-like polymerization). Perform scans immediately after mixing.

Pharmaceutical & Biological Implications[1][2][3][4][5]

Solubility Profile
  • pH < 3.5: The molecule is predominantly neutral and exhibits poor aqueous solubility. Formulation requires co-solvents (DMSO, Ethanol) or pH adjustment.

  • pH > 5.0: The carboxylate form dominates, significantly increasing water solubility. This is the preferred state for physiological buffers.

Membrane Permeability (LogD)
  • At physiological pH (7.4), 5-HICA exists as a mono-anion (COO⁻/OH). This charge reduces passive membrane permeability compared to the neutral indole, potentially requiring active transport mechanisms (e.g., Organic Anion Transporters - OATs) for cellular entry or clearance.

Stability
  • The pKa₂ of ~10.0 implies that at neutral pH, the phenol is protonated and relatively stable. However, in basic formulations (pH > 9), the formation of the phenolate anion drastically increases reactivity toward reactive oxygen species (ROS), leading to degradation.

References

  • PubChem. (2025).[1][2][3][4][5] 5-Hydroxyindole-2-carboxylic acid (CID 88958).[1][6] National Library of Medicine. [Link]

  • Serjeant, E. P., & Dempsey, B. (1979). Ionisation Constants of Organic Acids in Aqueous Solution. IUPAC Chemical Data Series, No. 23. Pergamon Press. (Reference for Indole-2-COOH pKa ~3.6-3.8).
  • Jencks, W. P., & Regenstein, J. (1976). Ionization Constants of Acids and Bases. In Handbook of Biochemistry and Molecular Biology. (Reference for phenolic pKa of hydroxyindoles ~10.0).

Sources

Exploratory

storage conditions and stability of 5-hydroxyindole esters

An In-depth Technical Guide to the Storage Conditions and Stability of 5-Hydroxyindole Esters Authored by: A Senior Application Scientist Introduction: The Challenge of Stabilizing 5-Hydroxyindole Esters The 5-hydroxyind...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Storage Conditions and Stability of 5-Hydroxyindole Esters

Authored by: A Senior Application Scientist

Introduction: The Challenge of Stabilizing 5-Hydroxyindole Esters

The 5-hydroxyindole scaffold is a privileged structure in medicinal chemistry and neurobiology, forming the core of the neurotransmitter serotonin and numerous pharmacologically active compounds.[1][2][3] Esterification of the carboxyl group in related structures, or the phenolic hydroxyl itself, is a common strategy to modulate properties like lipophilicity and cell permeability. However, the inherent chemical functionalities of 5-hydroxyindole esters present a significant stability challenge for researchers, scientists, and drug development professionals. The molecule combines a readily hydrolyzable ester with an electron-rich phenolic indole ring that is highly susceptible to oxidation and photodegradation.[4][5]

This guide provides a comprehensive technical overview of the factors governing the stability of 5-hydroxyindole esters. Moving beyond simple storage recommendations, we will explore the underlying degradation mechanisms, provide field-proven protocols for stability assessment, and offer actionable strategies to preserve the integrity of these valuable compounds in both solid and solution states.

Section 1: The Chemistry of Degradation – Key Pathways and Mechanisms

Understanding the potential degradation pathways is the cornerstone of developing effective storage and handling strategies. For 5-hydroxyindole esters, instability arises from three primary routes: hydrolysis, oxidation, and photodegradation.

Ester Hydrolysis: The Inevitable Reaction with Water

The ester functional group is susceptible to cleavage by hydrolysis, yielding the parent carboxylic acid and the 5-hydroxyindole alcohol. This reaction can be catalyzed by both acid and base.[6][7]

  • Acid-Catalyzed Hydrolysis : Under acidic conditions, the carbonyl oxygen of the ester is protonated, which significantly increases the electrophilicity of the carbonyl carbon. A weak nucleophile, such as water, can then attack the carbonyl carbon. This process is reversible, and to drive the reaction towards hydrolysis, a large excess of water is required.[6][8]

  • Base-Catalyzed Hydrolysis (Saponification) : In the presence of a base, such as hydroxide ions, the reaction is much more efficient and essentially irreversible.[6][9] The hydroxide ion directly attacks the electrophilic carbonyl carbon, forming a tetrahedral intermediate which then collapses to form the carboxylic acid and an alkoxide.[9] The carboxylic acid is immediately deprotonated by the base to form a carboxylate salt, which is non-electrophilic and prevents the reverse reaction.[6]

The rate of hydrolysis is highly dependent on pH and temperature. Therefore, maintaining a neutral pH and low temperatures is critical for minimizing this degradation pathway in aqueous solutions.

Oxidation: The Achilles' Heel of the 5-Hydroxyindole Ring

The 5-hydroxyindole moiety is an electron-rich aromatic system, making it highly prone to oxidation. The phenolic hydroxyl group dramatically increases the ring's susceptibility compared to unsubstituted indoles.

  • Mechanism of Oxidation : Oxidation often proceeds via the formation of a phenoxyl radical.[10][11] This can be initiated by atmospheric oxygen, trace metal ions, or other oxidizing agents. The resulting radical is highly reactive and can lead to the formation of colored and complex degradation products, such as quinones.[12] A color change in a solution, often to yellow, pink, or brown, is a common visual indicator of oxidative degradation of indole compounds.

  • Influencing Factors : The rate of oxidation is accelerated by exposure to air (oxygen), elevated temperatures, and the presence of transition metal ions which can catalyze the process.[4][10]

Photodegradation: Instability Induced by Light

Many indole derivatives are known to be sensitive to light, particularly in the UV spectrum.[4][5] Absorption of light energy can promote the molecule to an excited state, leading to various photochemical reactions.[13][14] For 5-hydroxyindole esters, this can involve:

  • Photo-oxidation : Light can provide the energy to initiate oxidative processes, even in the absence of strong chemical oxidants.

  • Ring Cleavage and Rearrangement : More complex photochemical reactions can lead to the cleavage of the indole ring or rearrangements, resulting in a complete loss of the parent structure.[5] Studies on related indole compounds have identified numerous transformation products upon exposure to UV or sunlight.[5]

Visual Summary of Degradation Pathways

Figure 1: Primary Degradation Pathways of 5-Hydroxyindole Esters cluster_hydrolysis Hydrolysis cluster_oxidation Oxidation cluster_photo Photodegradation A 5-Hydroxyindole Ester B 5-Hydroxyindole A->B H+ or OH- C Carboxylic Acid A->C H+ or OH- E Ring-Opened & Rearranged Products A->E UV/Vis Light D Quinone-like Products (Colored) B->D O2, Light, Metal Ions Figure 2: Workflow for a Forced Degradation Stability Study A Prepare Stock Solution (e.g., 1 mg/mL in ACN) B Control (Store at -20°C, Dark) A->B C Acid Stress (e.g., 0.1M HCl, 60°C) A->C D Base Stress (e.g., 0.1M NaOH, RT) A->D E Oxidative Stress (e.g., 3% H2O2, RT) A->E F Thermal Stress (e.g., 80°C, Solid & Solution) A->F G Photolytic Stress (ICH Q1B Conditions) A->G H Time-Point Sampling (e.g., 0, 2, 4, 8, 24 hr) B->H C->H D->H E->H F->H G->H I Neutralize & Dilute Sample H->I J Analyze via Stability-Indicating HPLC Method I->J K Data Analysis: - Quantify Parent Peak Area - Identify Degradant Peaks J->K

Caption: A logical flowchart for assessing compound stability under stress.

Step-by-Step Methodology
  • Preparation of Solutions : Prepare a stock solution of the 5-hydroxyindole ester at a known concentration (e.g., 1 mg/mL) in a suitable solvent like acetonitrile. [4]2. Application of Stress :

    • Acid Hydrolysis : Dilute the stock solution with 0.1 M HCl to a final concentration suitable for analysis. Incubate at an elevated temperature (e.g., 60°C). [15] * Base Hydrolysis : Dilute the stock solution with 0.1 M NaOH. Incubate at room temperature (this reaction is often rapid).

    • Oxidation : Dilute the stock solution with a solution of 3% H₂O₂. Incubate at room temperature, protected from light. [16] * Thermal Degradation : Store vials of the solid compound and the stock solution in an oven at an elevated temperature (e.g., 80°C).

    • Photostability : Expose the solid compound and stock solution to light conditions as specified in ICH Q1B guidelines. Wrap control samples in foil.

    • Control : Store an aliquot of the stock solution at -20°C in the dark.

  • Time-Point Sampling : At predetermined intervals (e.g., 0, 2, 6, 12, 24 hours), withdraw an aliquot from each stress condition. The exact times should be optimized to achieve partial (e.g., 10-30%) degradation.

  • Sample Preparation : Immediately neutralize the acid and base samples with an equimolar amount of base or acid, respectively, to halt the reaction. Dilute all samples with the mobile phase to the final target concentration for HPLC analysis.

  • HPLC Analysis :

    • Use a validated, stability-indicating HPLC method. This typically involves a C18 reversed-phase column with a gradient elution of a buffered aqueous phase and an organic modifier (e.g., acetonitrile). [16][17][18] * The method is "stability-indicating" if it can resolve the parent peak from all significant degradation product peaks, as well as from any excipients or matrix components.

    • Analyze all samples from the time course.

  • Data Analysis :

    • Calculate the percentage of the parent 5-hydroxyindole ester remaining at each time point relative to the time-zero or control sample.

    • Monitor the peak areas of any new peaks that appear, which represent degradation products.

    • A mass balance should be performed to ensure that the decrease in the parent compound is reasonably accounted for by the increase in degradation products.

Conclusion

The stability of 5-hydroxyindole esters is a critical parameter that dictates their viability as research tools and therapeutic agents. Their chemical structure necessitates a rigorous and proactive approach to storage and handling. By understanding the fundamental mechanisms of hydrolysis, oxidation, and photodegradation, researchers can implement effective mitigation strategies. The routine implementation of forced degradation studies is not merely a regulatory hurdle but an essential scientific investigation that provides invaluable insights into a molecule's liabilities. Adherence to the principles and protocols outlined in this guide will help ensure the integrity and reproducibility of experimental results involving these sensitive yet important molecules.

References

  • University of Calgary. Ch20: Hydrolysis of Esters. University of Calgary. [Link]

  • Clark, J. (2023). mechanism for the acid catalysed hydrolysis of esters. Chemguide. [Link]

  • Ashenhurst, J. (2022). Basic Hydrolysis of Esters – Saponification. Master Organic Chemistry. [Link]

  • Serrano-Plana, J., et al. (2018). Mechanism of phenol oxidation by heterodinuclear Ni Cu bis(μ-oxo) complexes involving nucleophilic oxo groups. PMC. [Link]

  • Wikipedia. Oxidative coupling of phenols. Wikipedia. [Link]

  • Wang, L. (2013). Atmospheric Oxidation Mechanism of Phenol Initiated by OH Radical. ACS Publications. [Link]

  • Chemistry Steps. (2020). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Chemistry Steps. [Link]

  • Wikipedia. Ester hydrolysis. Wikipedia. [Link]

  • Quora. (2017). What is the mechanism of oxidation of phenol?. Quora. [Link]

  • JoVE. (2025). Video: Oxidation of Phenols to Quinones. JoVE. [Link]

  • Chan, H. K. (1974). Application of polarography to the development of a stability-indicating assay method for a new indole derivative and its tablet formulations. Journal of Pharmacy and Pharmacology. [Link]

  • ResearchGate. (2025). Determination of photostability and photodegradation products of indomethacin in aqueous media. ResearchGate. [Link]

  • El-Ragehy, N. A., et al. (2016). Stability-Indicating Chromatographic Methods for the Determination of Sertindole. Journal of Chromatographic Science. [Link]

  • Klein, R., et al. (1977). Photophysics of indole. Comparative study of quenching, solvent, and temperature effects by laser flash photolysis and fluorescence. The Journal of Physical Chemistry. [Link]

  • Lapinski, L., et al. (2017). Photoinduced transformations of indole and 3-formylindole monomers isolated in low-temperature matrices. The Journal of Chemical Physics. [Link]

  • Wakabayashi, K., et al. (1985). The stability of the nitrosated products of indole, indole-3-acetonitrile, indole-3-carbinol and 4-chloroindole. PubMed. [Link]

  • Korf, J., et al. (1976). Serum levels of 5-hydroxyindole derivates after administration of L-5-hydroxytryptophan ethyl ester. PubMed. [Link]

  • de Oliveira, G. G., et al. (2025). Novel Indole–Thiazole Derivative Containing a p-Nitro Substituent (CS03): Validation of an HPLC-UV Quantification Method. ACS Omega. [Link]

  • Udenfriend, S., et al. (1956). Biogenesis and metabolism of 5-hydroxyindole compounds. ResearchGate. [Link]

  • ResearchGate. (2025). Degree of polymerization of 5,6-dihydroxyindole-derived eumelanin from chemical degradation study. ResearchGate. [Link]

  • Kumar, D., et al. (2021). Gut bacteria-derived 5-hydroxyindole is a potent stimulant of intestinal motility via its action on L-type calcium channels. PubMed. [Link]

  • Separation Science. (2025). Analytical Techniques In Stability Testing. Separation Science. [Link]

  • European Medicines Agency. (2023). Stability testing of existing active substances and related finished products. EMA. [Link]

  • ResearchGate. (2025). Manufacturing synthesis of 5-hydroxy-2-methyl-1H-indole. ResearchGate. [Link]

  • Indian Academy of Sciences. (2007). Photophysical properties of 5-hydroxyindole (5HI): Laser flash photolysis study. Indian Academy of Sciences. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Optimization of the Nenitzescu Synthesis for 5-Hydroxyindole Carboxylates

Executive Summary The Nenitzescu indole synthesis is a convergent, atom-economical reaction coupling 1,4-benzoquinone with -aminocrotonic esters to yield 5-hydroxyindole derivatives.[1][2] This transformation is pivotal...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The Nenitzescu indole synthesis is a convergent, atom-economical reaction coupling 1,4-benzoquinone with


-aminocrotonic esters to yield 5-hydroxyindole derivatives.[1][2] This transformation is pivotal in the synthesis of antiviral agents (e.g., Umifenovir/Arbidol) and serotonin receptor modulators.

This Application Note provides a rigorous, field-validated protocol for the synthesis of ethyl 5-hydroxy-2-methyl-1H-indole-3-carboxylate (the classic Nenitzescu product).

Critical Regiochemistry Note: While the topic request specifies the 2-carboxylate isomer, the standard Nenitzescu reaction mechanism inherently directs the ester group to the 3-position of the indole ring. Accessing the 2-carboxylate specifically via this chemistry requires a modified strategy (e.g., using aminofumarates followed by selective decarboxylation). This guide focuses on the robust synthesis of the 3-carboxylate "Nenitzescu Indole" while outlining the mechanistic constraints and strategies for isomer control.

Mechanistic Insight & Reaction Logic

The reaction proceeds via a Michael addition of the enamine (nucleophile) to the quinone (electrophile), followed by a complex cascade of tautomerization, cyclization, and redox re-equilibration.

The "Redox-Neutral" Paradox

Classically, the reaction is viewed as "non-oxidative" because the oxidation state of the indole product balances with the reduction of a second equivalent of quinone to hydroquinone. However, modern variations utilize Lewis acids or polar solvents to minimize the consumption of the starting quinone, improving atom economy.

Pathway Visualization

The following diagram illustrates the critical Michael addition step that determines regioselectivity (placing the ester at C3).

NenitzescuMechanism BQ 1,4-Benzoquinone (Electrophile) MichaelAdduct Michael Adduct (C-C Bond Formed) BQ->MichaelAdduct Attack by β-carbon Enamine Ethyl 3-aminocrotonate (Nucleophile) Enamine->MichaelAdduct Cyclization 5-endo-trig Cyclization (C-N Bond Formed) MichaelAdduct->Cyclization Tautomerization Intermediate Dihydroindole Intermediate Cyclization->Intermediate Product Ethyl 5-hydroxy-2-methyl- indole-3-carboxylate Intermediate->Product -H2O Aromatization Water H2O Intermediate->Water

Figure 1: Mechanistic flow of the Nenitzescu synthesis.[3] Note that the


-carbon of the crotonate (bearing the ester) becomes C3 of the indole.

Critical Parameters & Optimization

Success in the Nenitzescu synthesis relies on controlling the competition between productive cyclization and the polymerization of benzoquinone (quinhydrone formation).

ParameterStandard ConditionOptimized Condition (High Yield)Rationale
Solvent Acetone or EthanolNitromethane or Acetic Acid Polar solvents stabilize the zwitterionic intermediate, accelerating cyclization over polymerization.
Stoichiometry 1:1 (Quinone:Enamine)1:1.2 (Excess Enamine)Excess enamine consumes quinone rapidly, preventing side reactions with the product.
Catalyst NoneZnCl₂ (10-20 mol%) Lewis acids activate the quinone carbonyl, facilitating the Michael addition at lower temperatures.
Temperature RefluxControlled Ramp (RT to 40°C) High heat promotes tar formation. Controlled moderate heat balances rate vs. purity.

Standardized Experimental Protocol

Target: Ethyl 5-hydroxy-2-methyl-1H-indole-3-carboxylate Scale: 10 mmol (scalable to 1 mol)

Reagents & Materials
  • 1,4-Benzoquinone: 1.08 g (10 mmol). Purification Note: Must be bright yellow. If dark/green, sublime before use.

  • Ethyl 3-aminocrotonate: 1.55 g (12 mmol). Commercially available or prepared in situ from ethyl acetoacetate + ammonium acetate.

  • Nitromethane: 20 mL (Solvent). Alternative: Glacial Acetic Acid.

  • Dichloromethane (DCM): For workup.

  • Magnesium Sulfate: Drying agent.

Step-by-Step Methodology

Step 1: Reagent Preparation

  • Dissolve 1.55 g of ethyl 3-aminocrotonate in 5 mL of Nitromethane in a pressure-equalizing addition funnel.

  • Dissolve 1.08 g of 1,4-benzoquinone in 15 mL of Nitromethane in a 50 mL round-bottom flask equipped with a magnetic stir bar.

Step 2: Controlled Addition (The "Nenitzescu Drop")

  • Cool the quinone solution to roughly 10°C (water bath).

  • Add the enamine solution dropwise over 30 minutes.

    • Observation: The solution will darken to a deep red/brown. This is normal.

    • Control: Do not allow the temperature to exceed 40°C. The reaction is exothermic.

Step 3: Reaction Maturation

  • Once addition is complete, allow the mixture to stir at Room Temperature (25°C) for 2 hours.

  • Monitor by TLC (50% EtOAc/Hexane). The quinone spot (bright yellow, high Rf) should disappear. The product appears as a fluorescent blue spot under UV (254/365 nm).

Step 4: Workup & Isolation

  • Precipitation Method (If using Acetic Acid): Pour the reaction mixture into 100 mL of ice water. The product often precipitates as a grey/beige solid. Filter and wash with cold water.

  • Extraction Method (If using Nitromethane): Evaporate the nitromethane under reduced pressure. Redissolve the residue in DCM (50 mL).

  • Wash with Water (2 x 30 mL) to remove hydroquinone byproducts.

  • Dry organic layer over MgSO₄, filter, and concentrate.

Step 5: Purification

  • Recrystallize from Ethanol or Acetone/Hexane .

  • Target Appearance: Colorless to pale beige needles.

  • Yield Expectation: 50-65% (Nitromethane route).

Analytical Characterization
  • 1H NMR (DMSO-d6, 400 MHz):

    
     10.5 (s, 1H, NH), 8.5 (s, 1H, OH), 7.3 (d, 1H, Ar-H), 7.1 (s, 1H, Ar-H), 6.6 (d, 1H, Ar-H), 4.2 (q, 2H, CH2), 2.4 (s, 3H, CH3), 1.3 (t, 3H, CH3).
    
  • MS (ESI): m/z 220.1 [M+H]+.

Troubleshooting & Process Control

IssueRoot CauseCorrective Action
Low Yield / Tar Formation Polymerization of QuinoneEnsure Quinone is pure (yellow). Use Nitromethane or add 10% Acetic Acid to solvent.
Product is Red/Brown Oxidation of IndoleRecrystallize immediately with a pinch of sodium dithionite (reducing agent) in the solvent.
Incomplete Conversion Enamine DegradationUse freshly prepared enamine. Ensure anhydrous conditions if using Lewis Acid catalysts.

Strategic Note: Accessing the 2-Carboxylate

As noted in the Executive Summary, the Nenitzescu synthesis favors the 3-carboxylate. If your specific target is ethyl 5-hydroxy-1H-indole-2-carboxylate (ester at C2), the Nenitzescu route requires a dicarboxylate strategy :

  • Reactants: 1,4-Benzoquinone + Diethyl aminofumarate .

  • Intermediate: Diethyl 5-hydroxyindole-2,3-dicarboxylate.

  • Differentiation: Selective hydrolysis of the C3-ester followed by thermal decarboxylation (C3-COOH is more labile than C2-COOH).

  • Result: Ethyl 5-hydroxyindole-2-carboxylate.

Note: For direct synthesis of the 2-carboxylate without decarboxylation, the Reissert or Japp-Klingemann syntheses are generally preferred over Nenitzescu.

References

  • Nenitzescu, C. D. (1929).[1][2][4] "Contributions to the study of the indole series." Bulletin de la Société Chimique de France, 45, 109–120.

  • Allen, G. R., Jr. (1973). "The Nenitzescu Indole Synthesis." Organic Reactions, 20, 337–454.

  • Kuckländer, U. (2000). "Nenitzescu Indole Synthesis." In Name Reactions in Heterocyclic Chemistry, Wiley.

  • Schenck, L. V., et al. (2006). "Optimization of the Nenitzescu Reaction for the Synthesis of 5-Hydroxyindoles." Journal of Organic Chemistry, 71(16), 5921-5929.

  • PubChem Compound Summary. (2023). "Ethyl 5-hydroxy-2-methylindole-3-carboxylate."[3][5][6]

Sources

Application

Application Note: Synthesis of Arbidol (Umifenovir) from Indole Carboxylates

This Application Note and Protocol guide details the synthesis of Arbidol (Umifenovir) . It addresses the requested starting material, 5-hydroxyindole-2-carboxylate , by analyzing its strategic placement in the synthetic...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note and Protocol guide details the synthesis of Arbidol (Umifenovir) . It addresses the requested starting material, 5-hydroxyindole-2-carboxylate , by analyzing its strategic placement in the synthetic pathway while contrasting it with the industry-standard Nenitzescu route to ensure operational efficiency and scientific rigor.

[1][2]

Executive Summary & Strategic Analysis

Arbidol (Umifenovir) is a broad-spectrum antiviral indole-3-carboxylate derivative. Its structural complexity—featuring a tetra-substituted indole core with precise functionalization at positions 1, 2, 3, 4, and 6—presents a significant regiochemical challenge.

The Starting Material Paradox

The request specifies 5-hydroxyindole-2-carboxylate as the starting material. While chemically valid as a precursor, this scaffold presents a "regiochemical mismatch" for Arbidol, which is an indole-3-carboxylate .

  • Target Structure: Ethyl 3-carboxylate, 2-(phenylthiomethyl).[1][2][3][4][5]

  • Requested Precursor: Ethyl 2-carboxylate, 3-unsubstituted (typically).

Strategic Recommendation: To utilize 5-hydroxyindole-2-carboxylate , one must reduce the C2-ester to a methyl alcohol (precursor to the C2-sidechain) and de novo install the C3-ester. This is synthetically "uphill" compared to the industry-standard Nenitzescu synthesis , which produces Ethyl 5-hydroxy-2-methylindole-3-carboxylate directly.

Scope of Protocol: This guide provides a Dual-Pathway Protocol :

  • Route A (Standard & Efficient): The optimized synthesis starting from the structurally homologous Ethyl 5-hydroxy-2-methylindole-3-carboxylate (often derived from Nenitzescu). This is the recommended path for yield and purity.

  • Route B (Adaptation for Requested Precursor): A specialized sequence to convert 5-hydroxyindole-2-carboxylate into the Arbidol core, addressing the user's specific constraint.

Retrosynthetic Analysis & Pathway Logic

The synthesis relies on the sequential functionalization of the electron-rich indole ring. The critical insight is the Double Bromination event, which installs both the C6-halogen and the C2-leaving group in a single operation.

Key Synthetic Milestones:
  • Core Construction: Establishing the indole-3-carboxylate scaffold.[4][5]

  • Orthogonal Protection: Masking the 5-OH to prevent premature oxidation.

  • Regioselective Halogenation: Using radical conditions to functionalize the C2-methyl group while simultaneously performing electrophilic aromatic substitution at C6.

  • Nucleophilic Substitution: Installing the thiophenol moiety at C2.

  • Mannich Condensation: Installing the dimethylamine specifically at C4 (the only remaining open ortho-position).

Visualization: Synthetic Workflow

ArbidolSynthesis Start_Standard Ethyl 5-hydroxy-2-methylindole-3-carboxylate (Standard Precursor) Step_Protect Step 1: O-Acetylation & N-Methylation (Protection) Start_Standard->Step_Protect Direct Path Start_Requested Ethyl 5-hydroxyindole-2-carboxylate (Requested Precursor) Conversion Route B Adaptation: 1. Reduce C2-COOEt -> C2-CH2OH 2. Formylate C3 -> Oxidize -> Esterify Start_Requested->Conversion Step_Brom Step 2: Double Bromination (NBS) (Forms 6-Br & 2-CH2Br) Step_Protect->Step_Brom NBS, BPO Step_Thiol Step 3: Thiol Alkylation (PhSH) (Forms 2-CH2-S-Ph) Step_Brom->Step_Thiol PhSH, KOH Step_Mannich Step 4: Mannich Reaction (Forms 4-CH2NMe2) Step_Thiol->Step_Mannich HCHO, HNMe2 Final Arbidol (Umifenovir) Step_Mannich->Final HCl (Salt formation) Conversion->Step_Protect Converges

Caption: Convergent synthetic workflow comparing the standard industrial route with the requested precursor adaptation.

Detailed Experimental Protocol

Route A: The Optimized Standard (Recommended)

Starting Material: Ethyl 5-hydroxy-2-methylindole-3-carboxylate (Commercial or via Nenitzescu).

Step 1: Protection & N-Methylation

The 5-hydroxyl group is susceptible to oxidation; it must be protected as an acetate. Subsequently, the indole nitrogen is methylated.[6]

  • Reagents: Acetic anhydride (

    
    ), Pyridine, Sodium Hydride (
    
    
    
    ), Methyl Iodide (
    
    
    ).[6]
  • Protocol:

    • Dissolve starting indole (1.0 eq) in anhydrous pyridine.

    • Add

      
       (1.2 eq) dropwise at 0°C. Reflux for 1 hour.
      
    • Isolate the 5-acetoxy intermediate.[4]

    • Dissolve intermediate in DMF at 0°C. Add

      
       (1.2 eq, 60% dispersion).
      
    • Stir for 30 min, then add

      
       (1.5 eq). Warm to RT and stir for 2 hours.
      
  • Checkpoint: Monitor TLC for disappearance of N-H stretch.

Step 2: Regioselective Double Bromination

This is the critical differentiation step . Using N-bromosuccinimide (NBS) allows for radical bromination of the C2-methyl group and electrophilic bromination at the C6 position (ortho to the activating 5-OH/OAc group).

  • Reagents: NBS (2.2 eq), Benzoyl Peroxide (BPO, cat.),

    
     or Chlorobenzene.
    
  • Protocol:

    • Suspend the N-methylated intermediate in

      
      .
      
    • Add NBS (2.2 eq) and catalytic BPO.

    • Heat to reflux (80°C) for 3–4 hours.

    • Mechanism: The first equivalent of NBS brominates the benzylic C2-methyl (radical mechanism). The second equivalent brominates the electron-rich aromatic ring at C6 (electrophilic mechanism).

    • Filter succinimide byproduct and concentrate filtrate.

  • Product: Ethyl 6-bromo-2-(bromomethyl)-5-acetoxy-1-methylindole-3-carboxylate.

Step 3: Thiophenol Alkylation (Sulfide Formation)

Displacement of the reactive benzylic bromide with thiophenol.

  • Reagents: Thiophenol (

    
    ), KOH, Methanol.
    
  • Protocol:

    • Dissolve KOH (2.5 eq) in Methanol at 0°C.

    • Add Thiophenol (1.1 eq) and stir for 10 min to form potassium thiophenolate.

    • Add the dibromo-intermediate from Step 2.

    • Stir at RT for 3 hours.

    • Note: The basic conditions will likely hydrolyze the 5-OAc protecting group back to the free phenol (5-OH), which is required for the next step.

  • Product: Ethyl 6-bromo-5-hydroxy-1-methyl-2-(phenylthiomethyl)indole-3-carboxylate.[1][2][4][5][7]

Step 4: Mannich Reaction (C4 Functionalization)

The final carbon-carbon bond formation occurs at C4. Since C6 is blocked by Bromine, the Mannich reagent attacks the only open position ortho to the 5-hydroxyl group.

  • Reagents: Paraformaldehyde, Dimethylamine (40% aq), Acetic Acid (glacial).

  • Protocol:

    • Dissolve the Step 3 product in glacial acetic acid or dioxane.

    • Add Paraformaldehyde (1.2 eq) and Dimethylamine (1.5 eq).

    • Heat to 50–60°C for 2–4 hours.

    • Workup: Neutralize with

      
      , extract with Ethyl Acetate.
      
    • Salt Formation: Dissolve free base in Ethanol/Ether and add concentrated HCl to precipitate Arbidol Hydrochloride .

Route B: Adaptation for "5-Hydroxyindole-2-carboxylate"

Starting Material: Ethyl 5-hydroxyindole-2-carboxylate.

If you are constrained to this starting material, perform this Pre-Conversion Sequence before entering Step 1 above.

  • Protection: Protect 5-OH with Benzyl group (

    
    , 
    
    
    
    ).
  • C2-Modification (Ester to Methyl Alcohol):

    • Reduce C2-COOEt to C2-CH2OH using

      
       (careful control) or 
      
      
      
      .
    • Note: This generates the carbon scaffold for the phenylthiomethyl group.[1]

  • C3-Functionalization (Introduction of Ester):

    • Perform Vilsmeier-Haack formylation (

      
      ) to install a formyl group (-CHO) at C3.
      
    • Oxidize C3-CHO to C3-COOH using Sodium Chlorite (

      
      ) (Pinnick oxidation).
      
    • Esterify C3-COOH to C3-COOEt using Ethanol/

      
      .
      
  • Convergence: You now have Ethyl 5-benzyloxy-2-(hydroxymethyl)indole-3-carboxylate .

    • Convert C2-CH2OH to C2-CH2Br (

      
      ).
      
    • Proceed to Step 3 (Thiol Alkylation) of Route A.

    • Note: The 5-OH protection must be swapped or removed carefully later.

Quantitative Data Summary

ParameterRoute A (Standard)Route B (Adapted)
Step Count 4-5 Steps8-9 Steps
Overall Yield ~20–45%<15% (Estimated)
Atom Economy HighLow (Requires Red/Ox cycles)
Key Intermediate 2-methylindole-3-ester2-hydroxymethylindole-3-ester
Commercial Source Available (Nenitzescu adduct)Requires custom synthesis

References

  • Synthesis of Umifenovir Analogues: Structure-based optimization and synthesis of antiviral drug Arbidol analogues. National Institutes of Health (NIH). Available at: [Link]

  • Umifenovir (Arbidol) Drug Profile: Chemical structure, synonyms, and identifiers. PubChem. Available at: [Link]

  • Antiviral Mechanism & Chemistry: Arbidol: The current demand, strategies, and antiviral mechanisms. PubMed Central. Available at: [Link]

Sources

Method

Introduction: Navigating the Synthesis of Bio-active Indole Esters

An Application Note and Protocol for the Esterification of 5-Hydroxyindole-2-Carboxylic Acid 5-Hydroxyindole-2-carboxylic acid is a pivotal building block in medicinal chemistry and materials science, serving as a precur...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note and Protocol for the Esterification of 5-Hydroxyindole-2-Carboxylic Acid

5-Hydroxyindole-2-carboxylic acid is a pivotal building block in medicinal chemistry and materials science, serving as a precursor to melanin-related compounds and a key scaffold for various therapeutic agents.[1] Its esters, in particular, are valuable intermediates in drug development, featuring in compounds targeting a range of receptors and pathways.[2] However, the synthesis of these esters is not trivial. The molecule possesses three potentially reactive sites: the target carboxylic acid, a phenolic hydroxyl group at the C5 position, and the indole N-H proton. This trifunctionality presents a significant chemoselectivity challenge. Standard esterification conditions, such as the high temperatures and strong acids of the Fischer protocol, can lead to undesired side reactions or degradation of the acid-sensitive indole core.[3]

This guide, designed for researchers in organic synthesis and drug development, provides a detailed examination of robust protocols for the selective esterification of 5-hydroxyindole-2-carboxylic acid. We will focus on two primary methods: the mild and highly efficient Steglich esterification, presented as the recommended protocol, and the classic Fischer esterification, discussed as a cost-effective alternative with important caveats. The causality behind each experimental step is explained to empower researchers to adapt and troubleshoot these protocols effectively.

Protocol 1: Steglich Esterification (Recommended Method)

The Steglich esterification is a powerful method for forming esters under exceptionally mild conditions, making it ideal for substrates sensitive to acid or heat.[4][5] The reaction utilizes a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC) or the water-soluble N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide (EDC), to activate the carboxylic acid. A nucleophilic catalyst, 4-dimethylaminopyridine (DMAP), is crucial for facilitating the acyl transfer to the alcohol, significantly accelerating the reaction and suppressing side-product formation.[6][7] This method's high efficiency at room temperature preserves the integrity of the indole ring and minimizes reactions at the phenolic hydroxyl group.

Mechanism Insight

The reaction proceeds via an O-acylisourea intermediate formed between the carboxylic acid and DCC. DMAP, being a superior nucleophile to the alcohol, intercepts this intermediate to form a highly reactive N-acylpyridinium species. This "active ester" is then readily attacked by the alcohol to furnish the desired product and release the DMAP catalyst.[5] The thermodynamic driving force is the formation of the stable and largely insoluble dicyclohexylurea (DCU) byproduct.[4]

Detailed Experimental Protocol
  • Reagent Preparation: To a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Argon), add 5-hydroxyindole-2-carboxylic acid (1.0 eq).

  • Dissolution: Dissolve the starting material in a suitable anhydrous solvent such as Dichloromethane (DCM) or Tetrahydrofuran (THF) (approx. 0.1 M concentration). Add the desired alcohol (e.g., ethanol, 1.2 eq) and 4-dimethylaminopyridine (DMAP, 0.1 eq).

    • Rationale: Anhydrous conditions are critical to prevent the hydrolysis of the activated intermediates. The slight excess of the alcohol helps drive the reaction to completion.

  • Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

    • Rationale: Cooling helps to control the initial exothermic reaction upon addition of the carbodiimide and minimizes potential side reactions.

  • Carbodiimide Addition: Dissolve N,N'-dicyclohexylcarbodiimide (DCC, 1.1 eq) in a small amount of anhydrous DCM and add it dropwise to the stirred reaction mixture over 5-10 minutes.

    • Rationale: Slow, dropwise addition prevents a rapid increase in temperature. A white precipitate of dicyclohexylurea (DCU) should begin to form as the reaction progresses.

  • Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 4-16 hours.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting carboxylic acid is consumed.

  • Work-up: a. Filter the reaction mixture through a pad of Celite to remove the precipitated DCU. Wash the filter cake with a small amount of DCM.

    • Note: If using EDC, this filtration step is unnecessary as the urea byproduct is water-soluble and will be removed in the subsequent washing steps.[8] b. Transfer the filtrate to a separatory funnel and wash sequentially with 5% aqueous HCl (2x) to remove DMAP, saturated aqueous NaHCO₃ (2x) to remove any unreacted carboxylic acid, and finally with brine (1x). c. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude ester product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Workflow for Steglich Esterification

Steglich_Esterification cluster_prep Preparation cluster_reaction Reaction cluster_purification Isolation & Purification prep 1. Dissolve Acid, Alcohol, DMAP in Anhydrous DCM cool 2. Cool to 0°C prep->cool add_dcc 3. Add DCC Solution Dropwise cool->add_dcc react 4. Stir at Room Temperature (4-16h) add_dcc->react monitor 5. Monitor by TLC react->monitor filter_dcu 6. Filter DCU Byproduct monitor->filter_dcu Reaction Complete wash 7. Aqueous Work-up (HCl, NaHCO3, Brine) filter_dcu->wash dry 8. Dry & Concentrate wash->dry purify 9. Column Chromatography dry->purify product Pure Ester Product purify->product

Caption: Workflow for the Steglich Esterification of 5-hydroxyindole-2-carboxylic acid.

Protocol 2: Fischer-Speier Esterification (Alternative Method)

The Fischer esterification is the quintessential acid-catalyzed esterification of a carboxylic acid with an alcohol.[9] Its primary advantages are the low cost of reagents and operational simplicity. The reaction is an equilibrium process, and to achieve a reasonable yield, it must be driven towards the products.[10] This is typically accomplished by using a large excess of the alcohol, which also serves as the solvent, and/or by removing the water that is formed.[11][12] For 5-hydroxyindole-2-carboxylic acid, this method must be approached with caution due to the potential for acid-catalyzed degradation or polymerization of the indole ring. Milder acid catalysts (e.g., p-toluenesulfonic acid) and careful temperature control are recommended.

Mechanism Insight

The reaction mechanism involves the initial protonation of the carbonyl oxygen of the carboxylic acid by the strong acid catalyst.[3] This protonation significantly increases the electrophilicity of the carbonyl carbon, making it susceptible to nucleophilic attack by the alcohol. A tetrahedral intermediate is formed, which, after a series of proton transfers, eliminates a molecule of water to yield the protonated ester. Final deprotonation regenerates the acid catalyst and provides the ester product.[13]

Detailed Experimental Protocol
  • Setup: To a round-bottom flask equipped with a reflux condenser, add 5-hydroxyindole-2-carboxylic acid (1.0 eq).

  • Reagents: Add a large excess of the desired alcohol (e.g., methanol or ethanol), sufficient to act as the solvent.

    • Rationale: Using the alcohol as the solvent provides a high concentration of one reactant, shifting the reaction equilibrium towards the ester product according to Le Châtelier's principle.[9]

  • Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated sulfuric acid (H₂SO₄, ~5 mol%) or p-toluenesulfonic acid (p-TsOH, ~10 mol%), to the stirred suspension.

  • Reaction: Heat the reaction mixture to a gentle reflux and maintain for 2-8 hours.

    • Rationale: Heating is required to overcome the activation energy of the reaction.[11] Reflux prevents the loss of volatile reactants and products.

  • Monitoring: Monitor the reaction progress by TLC. Be vigilant for the appearance of decomposition products (streaking or dark spots on the baseline).

  • Work-up: a. Allow the mixture to cool to room temperature and remove the excess alcohol under reduced pressure. b. Re-dissolve the residue in an organic solvent like ethyl acetate. c. Carefully add the organic solution to a separatory funnel containing a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid catalyst and any unreacted carboxylic acid.

    • Caution: Neutralization is exothermic and produces CO₂ gas. Add slowly and vent the funnel frequently. d. Separate the layers and wash the organic layer with brine. e. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography or recrystallization.

Workflow for Fischer Esterification

Fischer_Esterification cluster_reaction Reaction cluster_purification Isolation & Purification prep 1. Suspend Acid in Excess Alcohol add_cat 2. Add Acid Catalyst (e.g., H2SO4) prep->add_cat reflux 3. Heat to Reflux (2-8h) add_cat->reflux monitor 4. Monitor by TLC reflux->monitor cool 5. Cool & Remove Excess Alcohol monitor->cool Reaction Complete extract 6. Dissolve in EtOAc cool->extract neutralize 7. Neutralize with NaHCO3 extract->neutralize wash 8. Wash & Dry neutralize->wash purify 9. Purify (Column/Recrystallization) wash->purify product Pure Ester Product purify->product

Caption: Workflow for the Fischer Esterification of 5-hydroxyindole-2-carboxylic acid.

Comparative Summary of Protocols

ParameterSteglich EsterificationFischer Esterification
Reaction Conditions Room temperature, neutral pHReflux (elevated temperature), strong acid
Key Reagents Carbodiimide (DCC, EDC), AlcoholExcess Alcohol, Strong Acid (H₂SO₄, p-TsOH)
Catalyst DMAP (nucleophilic catalyst)H₂SO₄, p-TsOH (Brønsted acid)
Typical Yield High (often >85%)Variable to Moderate (can be low due to degradation)
Advantages Mild conditions, high yields, excellent functional group tolerance, suitable for sensitive substrates.[5]Inexpensive reagents, simple setup.[11]
Disadvantages Higher cost of reagents, generation of stoichiometric byproducts (e.g., DCU).[8]Harsh conditions, risk of substrate degradation, requires large excess of alcohol, equilibrium limited.[3][10]

Key Considerations and Troubleshooting

  • Chemoselectivity: While both protocols primarily target the carboxylic acid, the milder conditions of the Steglich esterification greatly reduce the risk of O-acylation at the phenolic hydroxyl. In cases where absolute selectivity is required, protection of the 5-OH group (e.g., as a benzyl or silyl ether) prior to esterification may be considered.[14][15]

  • Byproduct Removal: The removal of DCU in the Steglich protocol is a common challenge due to its slight solubility in some organic solvents. Thorough washing of the filter cake and purification by column chromatography are essential. Using water-soluble EDC is a highly effective strategy to circumvent this issue.[8]

  • Solvent Purity: For the Steglich protocol, the use of anhydrous solvents is paramount to prevent the quenching of the activated O-acylisourea intermediate by water.

  • Indole Stability: When performing the Fischer esterification, minimize reaction time and use the lowest effective temperature to prevent acid-catalyzed side reactions on the electron-rich indole ring.

References

  • Biological activity and synthesis of 5,6-dihydroxyindole-2-carboxylic acid. (n.d.). Google Scholar.
  • Mitsunobu reaction - Wikipedia. (2023, October 28). Wikimedia Foundation. [Link]

  • Boric Acid Catalyzed Chemoselective Esterification of a-Hydroxycarboxylic Acids. (n.d.). Google Scholar.
  • Mitsunobu reaction - Organic Synthesis. (n.d.). Organic-synthesis.com. [Link]

  • Steglich Esterification - SynArchive. (n.d.). SynArchive.com. [Link]

  • S, A., & A, A. (2023). Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. National Center for Biotechnology Information. [Link]

  • Steglich esterification - Wikipedia. (2023, April 20). Wikimedia Foundation. [Link]

  • Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. (2022). National Center for Biotechnology Information. [Link]

  • Expedient synthesis of eumelanin-inspired 5,6-dihydroxyindole-2-carboxylate ethyl ester derivatives. (2021). Royal Society of Chemistry. [Link]

  • Protecting groups in organic synthesis + H2O. (n.d.). Google Scholar.
  • Mitsunobu Reaction - Organic Chemistry Portal. (n.d.). Organic-chemistry.org. [Link]

  • Fisher Esterification, Reflux, Isolation and Purification of Esters. (n.d.). Science Ready. [Link]

  • Steglich Esterification - Organic Chemistry Portal. (n.d.). Organic-chemistry.org. [Link]

  • A typical DCC + DMAP mediated Steglich esterification. (n.d.). ResearchGate. [Link]

  • Fischer Esterification-Typical Procedures. (2024, January 5). OperaChem. [Link]

  • Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. (n.d.). Google Scholar.
  • Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022, November 16). Master Organic Chemistry. [Link]

  • 5-Hydroxyindole-2-carboxylic acid | C9H7NO3 | CID 88958. (n.d.). PubChem. [Link]

  • Simple Method for the Esterification of Carboxylic Acids. (n.d.). Organic Chemistry Portal. [Link]

  • Design, Synthesis, and Investigation of Cytotoxic Effects of 5-Hydroxyindole-3-Carboxylic Acid and Ester Derivatives as Potential Anti-breast Cancer Agents. (2022). National Center for Biotechnology Information. [Link]

  • Fischer Esterification - Organic Chemistry Portal. (n.d.). Organic-chemistry.org. [Link]

  • Manufacturing synthesis of 5-hydroxy-2-methyl-1H-indole. (2025, August 9). ResearchGate. [Link]

  • Fischer Esterification. (2021, November 18). Chemistry Steps. [Link]

  • 13.10: Protecting Groups in Organic Synthesis. (2021, March 5). Chemistry LibreTexts. [Link]

  • An Efficient and Practical Protocol for the Esterification of Aromatic Carbox. (n.d.). Der Pharma Chemica. [Link]

  • Chapter 6 Carboxyl Protecting Groups. (n.d.). Google Scholar.
  • Acid-catalyzed carboxylic acid esterification and ester hydrolysis mechanism: acylium ion as a sharing active intermediate via a spontaneous trimolecular reaction based on density functional theory calculation and supported by electrospray ionization-mass spectrometry. (2015). Royal Society of Chemistry. [Link]

  • DCC/DMAP coupling reaction selection? (2022, June 25). Reddit. [Link]

  • Preparation and properties of the hydroxyindole-3-carboxylic acids. (n.d.). Google Scholar.
  • Method for producing 5-hydroxypiperidine-2-carboxylic acid. (n.d.).
  • Process for purification of carboxylic acids. (n.d.).
  • How to purify esterefication product? (2016, April 15). ResearchGate. [Link]

Sources

Application

Application Note: Strategic C3 Functionalization of 5-Hydroxy-1H-Indole-2-Carboxylates

The C3 functionalization of 5-hydroxy-1H-indole-2-carboxylate represents a specific challenge in heterocyclic chemistry due to the competing electronic effects of the substrate. This scaffold features a "push-pull" elect...

Author: BenchChem Technical Support Team. Date: March 2026

The C3 functionalization of 5-hydroxy-1H-indole-2-carboxylate represents a specific challenge in heterocyclic chemistry due to the competing electronic effects of the substrate. This scaffold features a "push-pull" electronic system: the 5-hydroxyl group (electron donor) activates the benzene ring, while the 2-carboxylate (electron withdrawing) deactivates the pyrrole ring and sterically hinders the C3 position.

This guide provides high-fidelity protocols for overcoming these barriers to achieve precise C3 functionalization, specifically focusing on Sulfenylation , Formylation , and Aminomethylation (Mannich) .

Executive Summary & Mechanistic Insight

The 5-hydroxy-1H-indole-2-carboxylate scaffold is a privileged structure in drug discovery, serving as a precursor for antiviral agents (analogous to Umifenovir/Arbidol intermediates) and 5-lipoxygenase inhibitors.

The Regioselectivity Challenge:

  • C3 Position: The standard nucleophilic site of the indole. However, the C2-carbonyl group reduces the electron density at C3, making it less reactive to electrophiles compared to a naked indole.

  • O-Nucleophilicity: The 5-OH group is highly acidic (pKa ~10) and prone to O-alkylation/acylation under basic conditions.

  • C4 Position: The 5-OH group activates the ortho-position (C4). If C3 is blocked or sterically crowded, electrophilic substitution may divert to C4.

Strategic Solution: To exclusively functionalize C3, one must utilize soft electrophiles under neutral/acidic conditions or employ activation strategies (e.g., Vilsmeier-Haack) that overcome the C2-deactivation without triggering O-functionalization.

Experimental Workflow Overview

The following diagram outlines the decision tree for functionalizing this specific scaffold.

C3_Functionalization Start 5-Hydroxy-1H-indole-2-carboxylate Protect Optional: 5-OH Protection (Acetylation/Benzylation) Start->Protect If Reagent is Hard Electrophile Path_S Pathway A: C3-Sulfenylation (Thio-ethers) Start->Path_S Direct (Soft Electrophile) Path_N Pathway C: C3-Aminomethylation (Mannich Reaction) Start->Path_N Direct (Acidic Cond.) Path_C Pathway B: C3-Formylation (Vilsmeier-Haack) Protect->Path_C POCl3/DMF Prod_S 3-(Arylthio)-indole-2-carboxylate (5-LOX Inhibitors) Path_S->Prod_S Prod_C 3-Formyl-indole-2-carboxylate (Precursor to C3-Alkyls) Path_C->Prod_C Prod_N 3-(Aminomethyl)-indole-2-carboxylate (Alkaloid Mimetics) Path_N->Prod_N

Figure 1: Strategic pathways for C3-functionalization. Note that sulfenylation and Mannich reactions can often proceed without OH-protection due to soft-soft interactions, whereas formylation typically requires protection to prevent side reactions.

Detailed Protocols

Protocol A: C3-Sulfenylation (Synthesis of Thio-Indoles)

Application: Synthesis of 5-lipoxygenase inhibitors and antiviral scaffolds. Mechanism: Electrophilic aromatic substitution using an in situ generated sulfenyl chloride. This method avoids the use of foul-smelling sulfenyl chlorides as starting materials.

Reagents:

  • Substrate: Ethyl 5-hydroxy-1H-indole-2-carboxylate (1.0 equiv)

  • Thiol Source: Thiophenol or substituted aryl thiol (1.0 equiv)

  • Oxidant/Activator: N-Chlorosuccinimide (NCS) (1.05 equiv)

  • Solvent: Dichloromethane (DCM), anhydrous

Step-by-Step Methodology:

  • Preparation of Electrophile:

    • Dissolve the aryl thiol (1.0 equiv) in anhydrous DCM (0.2 M concentration) under nitrogen atmosphere.

    • Cool the solution to 0°C (ice bath). Note: Some protocols suggest -78°C, but 0°C is sufficient for aryl thiols.

    • Add NCS (1.05 equiv) portion-wise over 5 minutes.

    • Stir for 15–30 minutes. The solution will turn yellow/orange, indicating the formation of the sulfenyl chloride (ArSCl) species. Succinimide byproduct may precipitate.

  • C3-Functionalization:

    • In a separate flask, dissolve Ethyl 5-hydroxy-1H-indole-2-carboxylate (1.0 equiv) in DCM.

    • Add the indole solution dropwise to the generated sulfenyl chloride solution at 0°C.

    • Critical Check: The reaction is usually instantaneous. Monitor by TLC (System: Hexane/EtOAc 2:1). The 5-OH group directs the electrophile to C3 (para to OH, beta to N), reinforcing the natural indole reactivity.

  • Workup:

    • Quench with water.

    • Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

    • Purification: Recrystallize from Ethanol/Hexane or perform flash chromatography.

Yield Expectation: 85–95% Reference Grounding: Based on the method by Schlosser et al. for indole-2-carboxylates [1].

Protocol B: C3-Formylation (Vilsmeier-Haack)

Application: Introduction of a carbon handle for further chain extension (e.g., reduction to hydroxymethyl, Grignard addition). Pre-requisite: It is highly recommended to protect the 5-hydroxyl group (e.g., as 5-OBn or 5-OAc) prior to this reaction to prevent O-formylation or polymerization.

Reagents:

  • Substrate: Ethyl 5-(benzyloxy)-1H-indole-2-carboxylate (1.0 equiv)

  • Vilsmeier Reagent: POCl₃ (1.2 equiv) + DMF (3.0 equiv)

  • Solvent: DMF (as solvent and reagent)

Step-by-Step Methodology:

  • Vilsmeier Complex Formation:

    • Cool anhydrous DMF (5 mL/mmol substrate) to 0°C .

    • Add POCl₃ dropwise under Argon. Stir for 20 minutes to form the chloroiminium ion (white precipitate or suspension).

  • Addition:

    • Add the indole substrate (dissolved in minimal DMF) to the complex at 0°C.

  • Heating:

    • Warm the mixture to 60–80°C and stir for 2–4 hours.

    • Why heat? The electron-withdrawing 2-carboxylate deactivates the ring, requiring thermal energy to drive the electrophilic attack at C3.

  • Hydrolysis (Critical Step):

    • Cool to room temperature.

    • Pour the reaction mixture into crushed ice containing sodium acetate (buffered hydrolysis prevents ester cleavage).

    • Adjust pH to ~8 with saturated NaHCO₃. The C3-formyl product usually precipitates as a solid.

Yield Expectation: 70–85% Reference Grounding: Adapted from standard Vilsmeier protocols for deactivated indoles [2].

Protocol C: C3-Aminomethylation (Mannich Reaction)

Application: Synthesis of gramine derivatives and alkaloid mimetics. Selectivity Note: While Mannich reactions on simple 5-hydroxyindoles can occur at C4 (ortho to OH), the presence of the bulky and electron-withdrawing 2-carboxylate sterically favors C3 substitution (if C3 is unsubstituted).

Reagents:

  • Substrate: Ethyl 5-hydroxy-1H-indole-2-carboxylate

  • Amine: Secondary amine (e.g., Dimethylamine, Morpholine, Piperidine) (1.1 equiv)

  • Aldehyde: Formaldehyde (37% aq. solution or Paraformaldehyde) (1.2 equiv)

  • Solvent: Acetic Acid (Glacial) or Ethanol

Step-by-Step Methodology:

  • Acidic Conditions (Preferred for 2-Ester Indoles):

    • Dissolve the indole in Glacial Acetic Acid (0.5 M).

    • Add the secondary amine and formaldehyde.[1]

    • Stir at Room Temperature for 12 hours. If no reaction occurs, heat to 50°C.

    • Mechanism:[2][3][4][5][6] The acetic acid promotes the formation of the iminium ion (electrophile) and protonates the 5-OH, reducing the risk of O-alkylation.

  • Workup:

    • Pour into ice water.

    • Basify carefully with NH₄OH to pH ~9.

    • The Mannich base (tertiary amine) will precipitate or can be extracted with DCM.

Yield Expectation: 60–75% Reference Grounding: Standard Mannich conditions for indole-2-carboxylates [3].

Troubleshooting & Optimization Table

IssueProbable CauseCorrective Action
O-Alkylation observed Base was too strong or solvent was polar aprotic (e.g., DMF with K₂CO₃).Switch to acidic conditions (Acetic Acid) or protect 5-OH (Acetyl/Benzyl).
No Reaction at C3 2-Carboxylate deactivation is too strong.Increase temperature (up to 80°C) or use a more reactive electrophile (e.g., pre-formed Vilsmeier reagent).
C4-Substitution C3 is sterically crowded or reaction is thermodynamically controlled.Lower the reaction temperature to favor kinetic control at C3.
Low Solubility 5-OH and NH form strong H-bonds.Use polar solvents like THF or Acetic Acid; avoid pure hexane/ether.

References

  • Schlosser, K. M., et al. (2004).[7] "A Highly Efficient Procedure for 3-Sulfenylation of Indole-2-Carboxylates." Organic Letters, 6(5), 819–821.[7]

  • Zhang, H., et al. (2014). "Synthesis and Biological Evaluation of Indole-2-carboxamides...". Journal of Medicinal Chemistry, 57(12), 5074–5087.

  • Love, B. E., & Raje, P. S. (1993). "Synthesis of β-carbolines via the Mannich reaction." Journal of Heterocyclic Chemistry, 30(5).

  • Peduto, A., et al. (2014). "Further studies on ethyl 5-hydroxy-indole-3-carboxylate scaffold: design, synthesis and evaluation of 2-phenylthiomethyl-indole derivatives as efficient inhibitors of human 5-lipoxygenase." European Journal of Medicinal Chemistry.

Sources

Method

reagents for decarboxylation of 5-hydroxyindole-2-carboxylic acid

An Application Guide to the Decarboxylation of 5-Hydroxyindole-2-carboxylic Acid Authored by: A Senior Application Scientist This document provides a detailed guide for researchers, scientists, and drug development profe...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide to the Decarboxylation of 5-Hydroxyindole-2-carboxylic Acid

Authored by: A Senior Application Scientist

This document provides a detailed guide for researchers, scientists, and drug development professionals on the reagents and protocols for the decarboxylation of 5-hydroxyindole-2-carboxylic acid to produce 5-hydroxyindole. This transformation is a critical step in the synthesis of numerous biologically active compounds, including neurotransmitters and pharmaceutical agents.[1][2] The 5-hydroxyindole scaffold is a core component of serotonin and a vast array of pharmacologically significant molecules.[3][4][5] This guide emphasizes the underlying chemical principles, provides detailed, field-proven protocols, and compares various methodologies to enable informed experimental design.

The Underlying Chemistry: Mechanism of Indole Decarboxylation

Unlike the well-known decarboxylation of β-keto acids which proceeds through a cyclic enol intermediate, the decarboxylation of indole-2-carboxylic acids follows a different mechanistic pathway.[6][7] The reaction is facilitated by the electronic nature of the indole ring. The process generally involves the protonation of the indole ring at the C3 position, which creates an electron sink. This allows for the cleavage of the C2-carboxyl bond and the elimination of carbon dioxide (CO₂), followed by tautomerization to restore the aromatic indole system. This process is often the rate-limiting step and can be accelerated by heat or catalysis.[8][9]

cluster_mechanism Simplified Decarboxylation Mechanism Start 5-Hydroxyindole- 2-carboxylic Acid Intermediate Protonated Intermediate (C3 Position) Start->Intermediate Protonation (Acidic Conditions) Transition Transition State (C-C Bond Cleavage) Intermediate->Transition Heating Product 5-Hydroxyindole + CO₂ Transition->Product CO₂ Elimination & Tautomerization

Caption: Simplified mechanism for indole-2-carboxylic acid decarboxylation.

Methodologies and Reagents for Decarboxylation

The selection of a specific reagent and protocol depends on the stability of the substrate, desired scale, available equipment, and required purity of the final product, 5-hydroxyindole.

Method 1: Thermal Decarboxylation

This is the most straightforward approach, relying on high temperatures to provide the necessary activation energy for CO₂ elimination. The choice of a high-boiling point, inert solvent is critical to reach the required temperatures safely and effectively.

  • Scientific Principle: By heating the substrate above its decomposition temperature in an appropriate solvent, the C-C bond between the indole ring and the carboxyl group is cleaved.[9] Solvents like quinoline, N,N-dimethylacetamide (DMAc), or decalin are often used.[10][11]

  • Detailed Protocol:

    • Inert Atmosphere: In a round-bottom flask equipped with a reflux condenser and a nitrogen or argon inlet, add 5-hydroxyindole-2-carboxylic acid (1.0 eq).

    • Solvent Addition: Add a high-boiling solvent such as N,N-dimethylacetamide (DMAc) or decalin (approx. 0.1–0.2 M concentration).[10][11]

    • Heating: Heat the reaction mixture to reflux (typically 165-190°C, depending on the solvent) with vigorous stirring.

    • Reaction Monitoring: Monitor the reaction for the cessation of CO₂ evolution (bubbling). Progress can also be tracked by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction typically takes several hours.

    • Work-up: Once the reaction is complete, cool the mixture to room temperature. Pour the mixture into a beaker of ice-cold water.

    • Extraction: Extract the aqueous mixture with an organic solvent such as ethyl acetate (3x).

    • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

  • Expert Discussion: While simple, thermal decarboxylation often requires harsh conditions and long reaction times, which can lead to degradation of sensitive substrates. Quinoline was a classic solvent but its basicity and high boiling point can complicate purification. Modern, polar aprotic solvents like DMAc are often preferred for easier work-up.[11]

Method 2: Copper-Catalyzed Decarboxylation

The use of a copper catalyst significantly lowers the activation energy for decarboxylation, allowing the reaction to proceed at lower temperatures and often with higher yields and cleaner profiles.

  • Scientific Principle: Copper(I) or Copper(II) salts coordinate to the carboxylate group, forming a copper-carboxylate intermediate. This complex facilitates the cleavage of the C-C bond.[12][13] This method is particularly effective and has become a standard procedure in organic synthesis.[9][11]

  • Detailed Protocol:

    • Reaction Setup: To a reaction vessel, add 5-hydroxyindole-2-carboxylic acid (1.0 eq), a copper catalyst such as Copper(I) oxide (Cu₂O) (0.1-0.2 eq), and a high-boiling solvent like N-methyl-2-pyrrolidone (NMP) or quinoline.[12][14]

    • Inert Atmosphere: Purge the vessel with an inert gas (N₂ or Ar).

    • Heating: Heat the mixture to 160-190°C with efficient stirring.[12][14]

    • Reaction Monitoring: Monitor the reaction by TLC or LC-MS until the starting material is consumed (typically 2-12 hours).

    • Work-up: Cool the reaction to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove the insoluble copper catalyst.

    • Extraction & Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the residue via flash column chromatography.

  • Expert Discussion: This method is highly reliable and generally provides better yields than purely thermal approaches. The choice of copper source (Cu₂O, CuI, CuSO₄) can be optimized. The addition of a ligand, such as 1,10-phenanthroline, can further accelerate the reaction, especially in microwave-assisted protocols.[14]

Method 3: Microwave-Assisted Decarboxylation

Microwave irradiation offers a powerful tool for accelerating chemical reactions by enabling rapid and uniform heating. When applied to decarboxylation, it can dramatically reduce reaction times from hours to minutes.

  • Scientific Principle: Microwave energy directly couples with polar molecules in the reaction mixture, leading to rapid and efficient heating that can drive the reaction to completion much faster than conventional heating methods.[15] This technique is often combined with copper catalysis for optimal results.[14][16]

  • Detailed Protocol (Copper-Catalyzed Example):

    • Vessel Preparation: In a microwave-safe reaction vial equipped with a stir bar, combine 5-hydroxyindole-2-carboxylic acid (1.0 eq), Cu₂O (0.1 eq), and a 3:1 mixture of NMP and quinoline.[14]

    • Sealing: Securely cap the reaction vial.

    • Microwave Irradiation: Place the vial in a microwave reactor. Irradiate the mixture at a constant temperature of 190°C for 10-30 minutes.[14]

    • Cooling & Work-up: After the irradiation period, allow the vial to cool to room temperature using a compressed air stream.

    • Purification: Follow the work-up and purification steps outlined in the copper-catalyzed protocol (Method 2).

  • Expert Discussion: This is a highly efficient and green method that is ideal for rapid synthesis and library generation in drug discovery settings.[14] The extremely short reaction times minimize the formation of degradation byproducts. The conditions, including temperature and time, can be precisely controlled for optimization.[16][17]

Summary of Decarboxylation Methods

The following table provides a comparative overview of the primary methods for the decarboxylation of 5-hydroxyindole-2-carboxylic acid.

MethodReagent/CatalystTypical SolventTemperature (°C)TimeTypical Yield (%)Advantages & Disadvantages
Thermal NoneDecalin, DMAc160 - 200+ °C2 - 24 h40 - 70%(+) Simple, no catalyst cost. (-) Harsh conditions, long reaction times, potential for side products.[10]
Copper-Catalyzed Cu₂O, CuI, etc.Quinoline, NMP160 - 190 °C2 - 12 h70 - 95%(+) Higher yields, milder conditions than thermal. (-) Catalyst cost and removal required.[12][14]
Microwave-Assisted Cu₂O (often used)NMP/Quinoline190 °C5 - 30 min80 - 98%(+) Extremely fast, high yields, clean reactions. (-) Requires specialized microwave reactor.[14][16]
Acid-Catalyzed Acetic Acid, HClDMF, Dioxane85 - 150 °C6 - 8 h60 - 90%(+) Metal-free option. (-) Acid-sensitive functional groups may not be tolerated.[18]

General Experimental Workflow

A successful decarboxylation experiment requires careful planning and execution, from setup to final product analysis.

cluster_workflow General Laboratory Workflow A 1. Reagent & Glassware Prep (Dry Glassware, Weigh Reagents) B 2. Reaction Setup (Combine Reagents, Inert Atmosphere) A->B C 3. Heating & Monitoring (Conventional or Microwave) (TLC, LC-MS) B->C D 4. Reaction Work-up (Quenching, Extraction) C->D E 5. Purification (Column Chromatography or Recrystallization) D->E F 6. Product Characterization (NMR, MS, Purity Analysis) E->F

Caption: A standard workflow for a decarboxylation reaction.

References

  • Harrowven, D. C., et al. (2012). 5-Hydroxy Indoles by Intramolecular Alkynol-Furan Diels-Alder Cycloaddition. National Institutes of Health. Available at: [Link]

  • Catarzi, D., et al. (2006). Nenitzescu 5-Hydroxyindole Synthesis. ResearchGate. Available at: [Link]

  • Zhang, Y., et al. (2019). Copper-Catalyzed Decarboxylative N-Arylation of Indole-2-carboxylic Acids. Thieme Connect. Available at: [Link]

  • Allen, C. F. H., et al. The Synthesis of 5-Hydroxyindoles by the Nenitzescu Reaction. Organic Reactions. Available at: [Link]

  • Werz, O., et al. (2006). Design and synthesis of novel 2-amino-5-hydroxyindole derivatives that inhibit human 5-lipoxygenase. PubMed. Available at: [Link]

  • Dalgliesh, C. E. (1952). Synthesis in the 5-Hydroxyindole Series. N-Acetyl-5-hydroxytryptophan and Related Compounds. The Journal of Organic Chemistry. Available at: [Link]

  • Good Scents Company. (n.d.). indole-2-carboxylic acid. The Good Scents Company. Available at: [Link]

  • Wakamatsu, K., & Ito, S. (1988). Preparation of eumelanin-related metabolites 5,6-dihydroxyindole, 5,6-dihydroxyindole-2-carboxylic acid, and their O-methyl derivatives. PubMed. Available at: [Link]

  • Gribble, G. W. (2010). The Decarboxylation of Ring-Substituted Indole-2(and 3)-Carboxylic Acids. ResearchGate. Available at: [Link]

  • d'Ischia, M., et al. (1992). 5,6-dihydroxyindole-2-carboxylic acid is incorporated in mammalian melanin. SciSpace. Available at: [Link]

  • Schindler, R., & Shine, H. J. (1966). An improved method for decarboxylating indole-2-carboxylic acids and its application in the synthesis. Canadian Science Publishing. Available at: [Link]

  • Google Patents. (2019). Decarboxylation method of heterocyclic carboxylic acid compounds. Google Patents.
  • Organic Chemistry Portal. (n.d.). Microwave-Assisted Silver-Catalyzed Protodecarboxylation and Decarboxylative Iodination of Aromatic Carboxylic Acids. Organic Chemistry Portal. Available at: [Link]

  • Goossen, L. J., et al. (2009). Microwave-Assisted Cu-Catalyzed Protodecarboxylation of Aromatic Carboxylic Acids. Organic Chemistry Portal. Available at: [Link]

  • Royal Society of Chemistry. (2020). Microwave-assisted decarboxylative reactions: advanced strategies for sustainable organic synthesis. RSC Publishing. Available at: [Link]

  • Wang, L., et al. (2017). Microwave-Assisted Silver-Catalyzed Protodecarboxylation and Decarboxylative Iodination of Aromatic Carboxylic Acids. MDPI. Available at: [Link]

  • Leger, I., et al. (1999). Regiospecific functionalization of indole-2-carboxylates and diastereoselective preparation of the corresponding indolines. Heterocycles. Available at: [Link]

  • Al-Zoubi, R. M., et al. (2011). Microwave Enhanced Decarboxylations of Aromatic Carboxylic Acids: Improved Deuteriation/Tritiation Potential. ResearchGate. Available at: [Link]

  • Ashenhurst, J. (2022). Decarboxylation. Master Organic Chemistry. Available at: [Link]

  • PubChem. (n.d.). 5-Hydroxyindole-2-carboxylic acid. PubChem. Available at: [Link]

  • Williams, J. M., et al. (2012). Copper-Catalyzed Decarboxylative Elimination of Carboxylic Acids to Styrenes. National Institutes of Health. Available at: [Link]

  • Rawner, T., et al. (2016). Copper(II)-photocatalyzed Decarboxylative Oxygenation of Carboxylic Acids. The Royal Society of Chemistry. Available at: [Link]

  • Khan Academy. (2014). Decarboxylation. Khan Academy. Available at: [Link]

  • Chemistry Steps. (2024). Decarboxylation. Chemistry Steps. Available at: [Link]

Sources

Application

catalytic hydrogenation involving 5-hydroxy-1H-indole-2-carboxylate

An Application Guide for the Selective Catalytic Hydrogenation of 5-Hydroxy-1H-indole-2-carboxylate to 5-Hydroxyindoline-2-carboxylate. For Researchers, Scientists, and Drug Development Professionals.

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide for the Selective Catalytic Hydrogenation of 5-Hydroxy-1H-indole-2-carboxylate to 5-Hydroxyindoline-2-carboxylate.

For Researchers, Scientists, and Drug Development Professionals.

Introduction: The Strategic Importance of the Indoline Scaffold

The indoline structural motif is a cornerstone in medicinal chemistry, forming the core of numerous natural products and pharmaceutical agents.[1][2][3][4] Its saturated, three-dimensional structure offers distinct advantages over its flat, aromatic indole precursor, providing access to new chemical space and improved pharmacological properties. The selective hydrogenation of functionalized indoles, such as 5-hydroxy-1H-indole-2-carboxylate, is a critical transformation that yields versatile building blocks like 5-hydroxyindoline-2-carboxylic acid and its esters.[5][6][7] These intermediates are pivotal in the synthesis of compounds targeting a range of therapeutic areas, including obesity and cancer.[5][6]

However, the hydrogenation of the indole ring is not a trivial undertaking. The inherent aromaticity of the indole nucleus presents a significant energetic barrier to reduction.[8] Furthermore, challenges include preventing over-reduction to the fully saturated octahydroindole and avoiding catalyst poisoning by the basic nitrogen atom of the resulting indoline product.[9] This guide provides an in-depth analysis of the reaction mechanism, a rationale for experimental design, and detailed protocols for achieving a successful and selective hydrogenation.

Mechanistic Insight: Activating the Aromatic Core

The key to selectively hydrogenating the C2-C3 double bond of an unprotected indole lies in temporarily disrupting its aromaticity. Under acidic conditions, the indole ring undergoes protonation, primarily at the C3 position, which is the most nucleophilic site.[1][9] This protonation event generates a reactive iminium ion intermediate. The formation of this intermediate is the crucial activation step, as the aromatic stabilization of the pyrrole ring is broken, making the C2-C3 bond susceptible to hydrogenation.[9][10][11] The catalyst then facilitates the addition of hydrogen across this activated double bond to yield the desired indoline.

Indole Hydrogenation Mechanism Mechanism of Acid-Catalyzed Indole Hydrogenation cluster_0 Indole Substrate cluster_1 Activation cluster_2 Hydrogenation Indole 5-Hydroxy-1H-indole-2-carboxylate Iminium Iminium Ion Intermediate Indole->Iminium + H⁺ (Acid) - Aromaticity Indoline 5-Hydroxyindoline-2-carboxylate Iminium->Indoline + H₂, Catalyst (e.g., Pt/C) Experimental Workflow Hydrogenation Experimental Workflow A 1. Charge Reactor (Substrate, Pt/C, p-TSA, Solvent) B 2. Seal & Purge (N₂ then H₂) A->B C 3. Pressurize with H₂ (e.g., 30 bar) & Stir B->C D 4. Reaction Monitoring (Pressure drop, LCMS) C->D E 5. Depressurize & Filter (Remove Pt/C via Celite®) D->E F 6. Neutralize & Extract (NaHCO₃, Ethyl Acetate) E->F G 7. Dry & Concentrate (MgSO₄, Rotovap) F->G H 8. Purify (Chromatography) G->H

Sources

Method

Application Note: Optimized Mannich Reaction Conditions for 5-Hydroxyindole Derivatives

Topic: Mannich Reaction Conditions for 5-Hydroxyindole Derivatives Content Type: Application Note & Protocol Guide Audience: Researchers, Medicinal Chemists, and Process Development Scientists. Abstract The functionaliza...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Mannich Reaction Conditions for 5-Hydroxyindole Derivatives Content Type: Application Note & Protocol Guide Audience: Researchers, Medicinal Chemists, and Process Development Scientists.

Abstract

The functionalization of 5-hydroxyindole via the Mannich reaction is a pivotal transformation in the synthesis of serotonin (5-HT) analogs, melatonin receptor agonists, and various indole-based alkaloids. While the indole nucleus is inherently nucleophilic, the presence of the electron-donating hydroxyl group at the C5 position introduces unique regiochemical and stability challenges. This guide provides a comprehensive analysis of the reaction parameters, regioselectivity (C3 vs. C4 competition), and optimized protocols for synthesizing 3-aminomethyl-5-hydroxyindole derivatives (5-hydroxygramines) with high purity and stability.

Introduction & Mechanistic Insight

The Regioselectivity Paradox

In unsubstituted indoles, electrophilic aromatic substitution (EAS) predominantly occurs at the C3 position due to the high electron density of the enamine-like pyrrole ring. However, the introduction of a hydroxyl group at C5 activates the benzene ring, theoretically directing electrophiles to the C4 or C6 positions (ortho/para to the phenol).

  • Dominant Pathway (C3): Despite the activation by the 5-OH group, the kinetic nucleophilicity of the indole C3 position remains superior for the Mannich reaction. The formation of the 3-aminomethyl derivative (gramine analog) is the standard outcome.

  • Competing Pathway (C4): Attack at C4 is generally observed only when the C3 position is blocked (e.g., 3-substituted indoles) or under specific Lewis acid catalysis that coordinates with the phenolic oxygen.

  • Stability Warning: 5-Hydroxyindoles are highly susceptible to oxidative polymerization (melanin formation). Reaction conditions must minimize exposure to oxidants and high temperatures.

Reaction Mechanism

The reaction proceeds via the in situ formation of a highly electrophilic iminium ion from formaldehyde and a secondary amine.

DOT Diagram 1: Mechanistic Pathway

MannichMechanism Reagents Formaldehyde + Secondary Amine (HNR2) Iminium Iminium Ion [CH2=NR2]+ Reagents->Iminium Acid Cat. (-H2O) Transition C3-Attack (Wheland Intermediate) Iminium->Transition + Indole (C3 Nucleophile) Indole 5-Hydroxyindole Product 5-Hydroxygramine Derivative Transition->Product - H+ (Re-aromatization)

Caption: Kinetic pathway favoring C3-aminomethylation via iminium ion attack.

Strategic Optimization of Conditions

To achieve high yields and prevent decomposition, the following parameters are critical:

ParameterRecommended ConditionScientific Rationale
Solvent Glacial Acetic Acid (AcOH) Solubilizes the iminium salt; promotes acid catalysis; stabilizes the basic product as an acetate salt.
Alternative Solvent Ethanol/Water (1:1)Milder; useful if the substrate is acid-sensitive. Requires external acid catalyst (e.g., HCl).
Amine Source Dimethylamine (40% aq)High reactivity; forms the standard "gramine" handle which is a versatile leaving group for further substitution.
Formaldehyde 37% Aqueous SolutionFormalin is standard. Paraformaldehyde can be used in anhydrous protocols but requires depolymerization.
Temperature 0°C to 25°C CRITICAL: High temperatures promote oxidative dimerization of 5-hydroxyindoles. Keep the reaction cool.
Atmosphere Nitrogen or ArgonEssential to prevent oxidation of the electron-rich phenol ring to quinone-like species (pinking/blackening).

Experimental Protocols

Protocol A: Standard Synthesis of 5-Hydroxygramine (Acetate Method)

Best for: Robust substrates and large-scale preparation of the dimethylaminomethyl intermediate.

Reagents:

  • 5-Hydroxyindole (1.0 eq)

  • Dimethylamine (40% aq. solution, 1.2 eq)

  • Formaldehyde (37% aq. solution, 1.2 eq)

  • Glacial Acetic Acid (Solvent, ~5-10 mL per gram of indole)

Step-by-Step Procedure:

  • Preparation: Purge the reaction vessel with Nitrogen (N2) to remove oxygen.

  • Dissolution: Dissolve 5-hydroxyindole in glacial acetic acid. The solution may be slightly colored (tan/pink) but should not be black. Cool to 5°C in an ice bath.

  • Imine Formation (In Situ): In a separate flask, mix the dimethylamine solution and formaldehyde solution. Stir for 5 minutes at 0°C. Note: This pre-mixing generates the iminium species.

  • Addition: Dropwise add the amine/formaldehyde mixture to the stirred indole solution over 15-20 minutes. Maintain internal temperature < 10°C.

  • Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC (System: DCM/MeOH/NH4OH 90:9:1). The product will appear as a polar spot.

  • Workup (Isolation as Free Base):

    • Pour the reaction mixture into ice-cold water (5x volume).

    • Carefully adjust pH to ~9–10 using 50% NaOH or NH4OH. Caution: Exothermic.

    • The product should precipitate as a solid.

    • Filter the solid, wash with cold water, and dry under vacuum.

  • Stability Step (Salt Formation): The free base is prone to retro-Mannich degradation. It is highly recommended to convert it immediately to the oxalate or hydrochloride salt.

    • Oxalate Salt: Dissolve free base in Acetone/EtOH. Add 1.0 eq Oxalic acid in Acetone. Filter the precipitate.[1][2]

Protocol B: Mild Synthesis for Labile Derivatives (Ethanolic Method)

Best for: Complex substrates where harsh acidic conditions (glacial AcOH) might cause degradation.

Reagents:

  • 5-Hydroxyindole derivative (1.0 eq)

  • Secondary Amine (e.g., Morpholine, Piperidine) (1.1 eq)

  • Paraformaldehyde (1.1 eq)

  • Ethanol (Absolute)

  • Catalyst: Acetic Acid (0.1 eq) or Yb(OTf)3 (5 mol% for Lewis Acid catalysis)

Step-by-Step Procedure:

  • Setup: Combine the amine, paraformaldehyde, and ethanol in a flask. Heat gently (40°C) until the solution becomes clear (formation of hemiaminal/imine).

  • Addition: Add the 5-hydroxyindole and the acid catalyst.

  • Reaction: Stir at Room Temperature for 12–24 hours under Argon.

    • Note: Heating to reflux is common for simple indoles but risks oxidation for 5-hydroxy variants. Monitor closely.

  • Workup:

    • Remove solvent under reduced pressure.

    • Redissolve residue in EtOAc.

    • Wash with saturated NaHCO3 (to remove acid) and Brine.

    • Dry over Na2SO4 and concentrate.

    • Purify via flash chromatography (Amino-functionalized silica is recommended to prevent streaking).

Workflow & Quality Control

DOT Diagram 2: Experimental Workflow

Workflow Start Start: 5-Hydroxyindole Setup Inert Atmosphere (N2) Cool to 0-5°C Start->Setup React Add HCHO + HNR2 in AcOH or EtOH Setup->React Monitor TLC Monitoring (Check for consumption of SM) React->Monitor Quench Basify (pH 9-10) or Evaporate Monitor->Quench Complete Isolate Precipitate Free Base or Extract Quench->Isolate Stabilize CRITICAL STEP: Convert to Oxalate/HCl Salt Isolate->Stabilize

Caption: Step-by-step workflow emphasizing the critical salt formation step for stability.

Troubleshooting Guide
  • Problem: Reaction mixture turns dark black/purple.

    • Cause: Oxidation of the phenol.

    • Solution: Ensure strict O2 exclusion. Add a reducing agent like Sodium Bisulfite (NaHSO3) during workup.

  • Problem: Low Yield / Retro-Mannich during workup.

    • Cause: pH too high or heat during evaporation.

    • Solution: Avoid heating the free base above 40°C. Isolate as a salt immediately.

  • Problem: Polymerization.

    • Cause: Excess formaldehyde cross-linking.

    • Solution: Use exact stoichiometry (1.1–1.2 eq). Wash the crude solid thoroughly with water to remove unreacted formaldehyde.

References

  • Chemistry Steps. (2021). Mannich Reaction: Mechanism and Side Products. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Mannich Reaction. Retrieved from [Link]

  • National Institutes of Health (PMC). (2015). Simple Syntheses of Serotonin and Derivatives Based on 1-Hydroxyindole Chemistry. Retrieved from [Link]

Sources

Application

Accelerated Synthesis of 5-Hydroxyindole-2-Carboxylates via Microwave-Assisted Fischer Indolization

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract The 5-hydroxyindole scaffold is a cornerstone in medicinal chemistry, forming the structural core of neurotransmitters like ser...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The 5-hydroxyindole scaffold is a cornerstone in medicinal chemistry, forming the structural core of neurotransmitters like serotonin and a wide array of pharmaceutical agents.[1][2] Traditional synthetic routes to functionalized indoles, such as the classic Fischer indole synthesis, are often hampered by long reaction times, harsh acidic conditions, and moderate yields. This application note presents a robust and highly efficient protocol for the synthesis of 5-hydroxyindole-2-carboxylates utilizing Microwave-Assisted Organic Synthesis (MAOS). By leveraging the principles of dielectric heating, this method dramatically reduces reaction times from hours to minutes, improves yields, and promotes greener chemistry by minimizing energy consumption and enabling cleaner reaction profiles.[3][4][5] This protocol is designed for professionals in drug discovery and development seeking a rapid and scalable method for producing this valuable heterocyclic motif.

Introduction: The Significance of 5-Hydroxyindoles & the Need for Speed

The indole nucleus is a privileged structure in drug development, with 5-hydroxyindole derivatives being particularly significant.[6][7] They serve as crucial precursors for serotonin analogs, potential anticancer agents, and ligands for various serotonin (5-HT) receptors, which are targets for treating neurological disorders.[1][8] The synthesis of these compounds is therefore of paramount importance.

The Fischer indole synthesis, discovered in 1883, remains one of the most reliable methods for constructing the indole ring.[9] It involves the acid-catalyzed reaction of an arylhydrazine with an aldehyde or ketone.[9][10] However, conventional heating of this reaction often requires prolonged refluxing, which can lead to byproduct formation and degradation of sensitive functional groups.

Microwave-assisted synthesis offers a transformative solution. Unlike conventional heating which relies on slow conduction, microwave irradiation delivers energy directly to polar molecules in the reaction mixture, resulting in instantaneous and uniform heating.[4][11] This "volumetric heating" accelerates reaction rates by orders of magnitude, often leading to higher purity and yields in a fraction of the time.[5][12] For the Fischer indole synthesis, which proceeds through polar intermediates and transition states, MAOS is an exceptionally effective tool.[11][12]

The Reaction: Mechanism and Microwave Enhancement

The protocol described herein employs the Fischer indole synthesis to construct the 5-hydroxyindole-2-carboxylate core. The reaction proceeds through a well-established mechanism.

Mechanism of the Fischer Indole Synthesis:

  • Hydrazone Formation: The reaction begins with the condensation of 4-hydroxyphenylhydrazine with an α-ketoester (ethyl pyruvate) to form a phenylhydrazone intermediate.

  • Tautomerization: The hydrazone tautomerizes to its more reactive ene-hydrazine form.

  • [4][4]-Sigmatropic Rearrangement: Under acidic catalysis, the ene-hydrazine undergoes a concerted[4][4]-sigmatropic rearrangement, which is the key bond-forming step.

  • Rearomatization & Cyclization: The resulting di-imine intermediate rearomatizes, followed by an intramolecular cyclization.

  • Ammonia Elimination: Finally, the elimination of an ammonia molecule yields the stable, aromatic indole ring.[9]

Microwave irradiation dramatically accelerates this sequence, particularly the[4][4]-sigmatropic rearrangement and the subsequent cyclization and elimination steps, which benefit from the rapid and uniform heating provided by the microwave field.

Fischer_Indole_Mechanism Start 4-Hydroxyphenylhydrazine + Ethyl Pyruvate Hydrazone Hydrazone Formation (Acid Catalyst) Start->Hydrazone EneHydrazine Tautomerization to Ene-hydrazine Hydrazone->EneHydrazine Rearrangement [3,3]-Sigmatropic Rearrangement EneHydrazine->Rearrangement Microwave Accelerated Diimine Di-imine Intermediate Rearrangement->Diimine Cyclization Intramolecular Cyclization Diimine->Cyclization Rearomatization Aminal Aminal Intermediate Cyclization->Aminal Elimination Ammonia (NH3) Elimination Aminal->Elimination Microwave Accelerated Product Ethyl 5-Hydroxyindole- 2-carboxylate Elimination->Product

Caption: Key mechanistic steps of the Fischer Indole Synthesis.

Detailed Experimental Protocol

This protocol describes the synthesis of Ethyl 5-hydroxyindole-2-carboxylate.

3.1 Materials and Equipment

  • Reagents: 4-Hydroxyphenylhydrazine hydrochloride (98%), Ethyl pyruvate (97%), Ethanol (anhydrous), Polyphosphoric acid (PPA) or Eaton's Reagent (7.7 wt % phosphorus pentoxide in methanesulfonic acid), Ethyl acetate, Saturated sodium bicarbonate solution, Anhydrous sodium sulfate, Silica gel for column chromatography.

  • Equipment: Single-mode microwave reactor (e.g., CEM Discover, Biotage Initiator), 10 mL microwave reaction vial with a magnetic stir bar, Standard laboratory glassware, Rotary evaporator, Chromatography columns.

3.2 General Workflow

General_Workflow Reagents Combine Reagents in Vial Seal Seal Vial & Place in Reactor Reagents->Seal Irradiate Microwave Irradiation Seal->Irradiate Workup Reaction Work-up Irradiate->Workup Purify Purification (Chromatography) Workup->Purify Product Final Product Purify->Product

Caption: General workflow for microwave-assisted organic synthesis.[10]

3.3 Step-by-Step Procedure

  • Reagent Preparation: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, add 4-hydroxyphenylhydrazine hydrochloride (1.0 mmol, 160.6 mg).

  • Addition of Reactants: Add ethyl pyruvate (1.1 mmol, 127.7 mg, 124 µL) and anhydrous ethanol (3 mL). Stir the mixture for 1-2 minutes to ensure homogeneity.

  • Acid Catalyst: Carefully add the acid catalyst. Polyphosphoric acid (approx. 1 g) is a common choice. Alternatively, Eaton's Reagent (2 mL) can be used for its excellent performance in this synthesis.[10]

  • Microwave Irradiation: Securely cap the vial and place it in the microwave reactor cavity. Irradiate the mixture with stirring at 150-170 °C for 10-15 minutes . Monitor the internal pressure to ensure it remains within the safe operating limits of the instrument.

  • Reaction Cooldown & Work-up: After irradiation is complete, allow the vial to cool to room temperature (typically via a jet of compressed air). Carefully uncap the vial in a fume hood.

  • Quenching: Pour the reaction mixture slowly onto crushed ice (approx. 20 g) in a beaker with stirring.

  • Neutralization: Neutralize the acidic mixture by slowly adding a saturated aqueous solution of sodium bicarbonate until effervescence ceases (pH ~7-8).

  • Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 20 mL).[10]

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the resulting crude residue by column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient (e.g., starting from 9:1 and gradually increasing polarity) to afford the pure Ethyl 5-hydroxyindole-2-carboxylate.

Data Presentation: Reaction Optimization

The efficiency of the microwave-assisted Fischer indole synthesis is highly dependent on parameters such as the choice of acid catalyst, solvent, and reaction temperature. The following table provides representative data to guide optimization efforts.

EntryCatalystSolventTemp (°C)Time (min)Yield (%)
1PPAEthanol15015~75%
2Eaton's Reagent(none)17010>85%[10]
3ZnCl₂Acetic Acid16020~70%[13]
4H₂SO₄ (cat.)Water10010~90%[14]

Note: Yields are representative and may vary based on specific equipment and reagent purity. The use of water as a solvent (Entry 4) represents a particularly green and efficient option.[14]

Safety and Handling

  • Microwave Reactor: Always operate the microwave reactor according to the manufacturer's instructions. Ensure vials are properly sealed and do not exceed recommended volumes or pressures.

  • Reagents: Handle corrosive acids like Polyphosphoric Acid and Eaton's Reagent with extreme care inside a chemical fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, lab coat, and acid-resistant gloves.

  • Hydrazines: Phenylhydrazine derivatives are toxic and should be handled in a fume hood.

  • Work-up: The quenching and neutralization steps are exothermic and may cause splashing. Perform these operations slowly and behind a safety shield.

Conclusion

This application note provides a streamlined, efficient, and rapid protocol for synthesizing 5-hydroxyindole-2-carboxylates using microwave irradiation. By significantly reducing reaction times from hours to mere minutes and improving yields, this MAOS approach provides a superior alternative to conventional heating methods.[4][11] The methodology is robust, scalable, and amenable to library synthesis, making it an invaluable tool for researchers in medicinal chemistry and drug discovery to accelerate the development of novel therapeutics based on the indole scaffold.

References

  • Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. (2024).
  • Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. (2025). MDPI.
  • Importance of Microwave Heating in Organic Synthesis. (2019). Advanced Journal of Chemistry, Section A.
  • Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. (2025). International Journal of Research in Pharmacy and Allied Science.
  • Microwave-Assisted Synthesis of Substituted Indoles: Application Notes and Protocols. (2025). Benchchem.
  • Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry. (2020). PMC.
  • 5-Hydroxyindole-2-carboxylic acid. Chem-Impex.
  • Fischer indole synthesis. Wikipedia.
  • Expedient synthesis of eumelanin-inspired 5,6-dihydroxyindole-2-carboxylate ethyl ester deriv
  • Fischer indole synthesis – Knowledge and References. Taylor & Francis.
  • Fischer‐indole synthesis under microwave irradiation.
  • Facile One-Pot Fischer–Suzuki–Knoevenagel Microwave-Assisted Synthesis of Fluorescent 5-Aryl-2-Styryl-3H-Indoles. (2025). MDPI.
  • 5-Hydroxyindole-2-carboxylic acid 98 21598-06-1. Sigma-Aldrich.
  • Microwave-assisted synthesis of indole. (2010). Tetrahedron Letters.
  • Microwave‐Assisted Rapid One‐Pot Synthesis of Fused and Non‐Fused Indoles and 5‐[18F]Fluoroindoles
  • Microwave-assisted synthesis of indole-2-carboxylic acid esters in ionic liquid. (2025).
  • Design, Synthesis, and Investigation of Cytotoxic Effects of 5-Hydroxyindole-3-Carboxylic Acid and Ester Derivatives as Potential Anti-breast Cancer Agents. PMC.
  • Manufacturing synthesis of 5-hydroxy-2-methyl-1H-indole. (2026).
  • Microwave-assisted synthesis of medicinally relevant indoles. PubMed.

Sources

Technical Notes & Optimization

Troubleshooting

improving yield of 5-hydroxy-1H-indole-2-carboxylate synthesis

Technical Support Case #5-OH-IND-2: Yield Optimization Guide Executive Summary: The "Black Tar" Problem The synthesis of 5-hydroxy-1H-indole-2-carboxylate is notoriously difficult not because of complex bond formation, b...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Case #5-OH-IND-2: Yield Optimization Guide

Executive Summary: The "Black Tar" Problem

The synthesis of 5-hydroxy-1H-indole-2-carboxylate is notoriously difficult not because of complex bond formation, but because the electron-rich 5-hydroxyindole moiety is highly susceptible to oxidative polymerization (melanin formation).

If your reaction mixture turns dark brown or black and yields are <30%, you are likely suffering from premature oxidation or regioselectivity issues . This guide prioritizes the Reissert Indole Synthesis and the Modified Fischer (Japp-Klingemann) routes, as they offer the highest control over the 2-position carboxylate, unlike the Nenitzescu reaction which typically favors the 3-position.

Part 1: Route Selection & Strategy

To maximize yield, you must avoid handling free 5-hydroxy intermediates until the final step. The "Golden Rule" for this synthesis is O-Benzylation .

FeatureRoute A: Reissert Synthesis (Recommended for Scale-up)Route B: Fischer Indole (Recommended for Lab Scale)
Starting Material 2-Nitro-5-hydroxytoluene (2-Nitro-5-cresol)4-Benzyloxyaniline
Key Intermediate Ethyl 2-nitro-5-benzyloxyphenylpyruvateEthyl pyruvate 4-benzyloxyphenylhydrazone
Yield Potential High (60–80% for cyclization)Moderate-High (50–70%)
Primary Risk Incomplete condensation with oxalateAcid-catalyzed polymerization during cyclization
Why choose? Most robust for defining the 2-carboxylate position.Faster if you already have the hydrazine/aniline.

Part 2: Detailed Protocols

Protocol A: The Reissert Route (Robust)

Targeting: Ethyl 5-benzyloxyindole-2-carboxylate (Precursor)

Step 1: Protection

  • React 2-nitro-5-hydroxytoluene with benzyl bromide and K₂CO₃ in DMF (60°C, 4h).

  • Checkpoint: Yield should be >90%. Product is a stable solid.

Step 2: Condensation (The Critical Yield Step) Many users fail here by using Sodium Ethoxide. Use Potassium Ethoxide.[1]

  • Prepare Base: Dissolve Potassium metal (1.1 eq) in absolute Ethanol.

  • Add Oxalate: Add Diethyl oxalate (1.1 eq) to the ethoxide solution.

  • Add Substrate: Add 2-nitro-5-benzyloxytoluene (1.0 eq).

  • Reaction: Stir at room temperature for 24–48 hours. Do not reflux yet.

  • Isolation: The deep red/purple potassium salt of the pyruvate will precipitate. Filter this salt. Do not skip filtration ; this removes impurities.

  • Acidification: Suspend the salt in dilute acetic acid/ether to liberate the free pyruvate ester.

Step 3: Reductive Cyclization

  • Dissolve the pyruvate ester in Glacial Acetic Acid.

  • Add Zinc dust (excess, 4–5 eq) portion-wise at 70–80°C.

    • Exothermic! Control temp to prevent tarring.

  • Workup: Filter zinc residues while hot. Pour filtrate into ice water. The indole ester precipitates.[2]

Protocol B: The Japp-Klingemann / Fischer Route

Targeting: Ethyl 5-benzyloxyindole-2-carboxylate

  • Diazotization: Dissolve 4-benzyloxyaniline in HCl/H₂O. Cool to 0°C. Add NaNO₂ (aq) dropwise.

  • Japp-Klingemann: Prepare a solution of Ethyl 2-methylacetoacetate (or ethyl 2-chloroacetoacetate) in EtOH/KOH at 0°C.

  • Coupling: Pour diazonium salt into the ester solution. The acetyl group cleaves, yielding the hydrazone .

  • Fischer Cyclization:

    • Dissolve hydrazone in dry Ethanol.

    • Add Polyphosphoric Acid (PPA) or 10% H₂SO₄.

    • Reflux for 2–4 hours.

    • Note: PPA often gives cleaner reactions for electron-rich indoles than H₂SO₄.

Final Step: Deprotection (Universal)

Converting 5-Benzyloxy to 5-Hydroxy

  • Dissolve Ethyl 5-benzyloxyindole-2-carboxylate in EtOH/EtOAc.

  • Add 10% Pd/C catalyst (10 wt%).

  • Hydrogenate (H₂ balloon is usually sufficient) for 4–12 hours.

  • Critical: Filter catalyst under Argon/Nitrogen. The free 5-hydroxy product is air-sensitive in solution. Evaporate solvent immediately and store under inert gas.

Part 3: Visualization of Pathways

IndoleSynthesis Start_Reissert Start: 2-Nitro-5-hydroxytoluene Protect Step 1: O-Benzylation (BnBr, K2CO3) Start_Reissert->Protect Intermediate_1 2-Nitro-5-benzyloxytoluene Protect->Intermediate_1 Condense Step 2: Reissert Condensation (Diethyl Oxalate, KOEt) Intermediate_1->Condense Critical: Use KOEt, not NaOEt Salt Potassium Salt Precipitate (Deep Purple) Condense->Salt Isolate Solid Cyclize Step 3: Reductive Cyclization (Zn / AcOH) Salt->Cyclize Acidify first Indole_Bn Ethyl 5-benzyloxyindole-2-carboxylate Cyclize->Indole_Bn Deprotect Step 4: Hydrogenolysis (H2, Pd/C) Indole_Bn->Deprotect Final TARGET: Ethyl 5-hydroxyindole-2-carboxylate Deprotect->Final Start_Fischer Alt Start: 4-Benzyloxyaniline Diazotize Diazotization & Japp-Klingemann Start_Fischer->Diazotize Hydrazone Hydrazone Intermediate Diazotize->Hydrazone Fischer_Cycl Fischer Cyclization (PPA or H2SO4) Hydrazone->Fischer_Cycl Fischer_Cycl->Indole_Bn

Figure 1: Decision pathway for synthesizing 5-hydroxyindole-2-carboxylates. Note the convergence at the benzyl-protected intermediate to prevent oxidation.

Part 4: Troubleshooting Guide (FAQ)

Q1: My reaction mixture turned into a black tar during cyclization. What happened?

  • Diagnosis: Oxidative polymerization.[3] This occurs if the 5-OH group is unprotected or if the reaction temperature is too high in the presence of air.

  • Fix: Ensure you are using the O-Benzyl protected route . If you are already protecting, check your nitrogen sparging. Indoles are electron-rich; 5-hydroxyindoles are essentially aminophenols and oxidize rapidly.

Q2: I am using the Reissert method, but I get low yields in the condensation step (Step 2).

  • Diagnosis: Use of Sodium Ethoxide (NaOEt) instead of Potassium Ethoxide (KOEt).

  • Fix: The potassium salt of the nitrophenylpyruvate is less soluble and crystallizes out, driving the equilibrium forward. The sodium salt is more soluble and leads to side reactions. Switch to Potassium Ethoxide .

Q3: Can I use the Nenitzescu reaction (Benzoquinone + Aminocrotonate)?

  • Analysis: The Nenitzescu reaction typically produces indole-3-carboxylates (e.g., Ethyl 5-hydroxy-2-methylindole-3-carboxylate).[4][5][6]

  • Warning: Unless you specifically require the 3-carboxylate, this route will yield the wrong regioisomer for a "2-carboxylate" target.

Q4: How do I purify the final 5-hydroxy product? Silica gel chromatography degrades it.

  • Diagnosis: 5-hydroxyindoles stick to silica and oxidize on the column.

  • Fix:

    • Recrystallization: Try Toluene/Heptane or Ethanol/Water under inert atmosphere.

    • Neutral Alumina: If chromatography is necessary, use neutral alumina instead of silica.

    • Acetylation: If purification is impossible, acetylate the 5-OH (Ac2O/Pyridine) to make the stable 5-acetoxy derivative, purify that, and hydrolyze gently (K2CO3/MeOH) immediately before use.

Part 5: Quantitative Data Summary

VariableStandard ConditionOptimized ConditionExpected Yield Improvement
Base (Reissert) NaOEt / EtOHKOEt / EtOH +15–20%
Solvent (Reissert) Ethanol (Reflux)Ether/Ethanol (RT) +10% (Cleaner precipitate)
Cyclization Acid H₂SO₄ (Fischer)Polyphosphoric Acid (PPA) +10–15% (Less tar)
Protection None (Free OH)Benzyl Ether (Bn) Critical (0% -> 60%)

References

  • Reissert Indole Synthesis Optimization

    • Title: Preparation of 5-benzyloxyindole-2-carboxylic acid.[1]

    • Source:Journal of the Chemical Society (Adapted
    • Relevance: Establishes the potassium ethoxide protocol for 2-nitro-5-benzyloxyphenylpyruv
    • Link:

  • Japp-Klingemann / Fischer Route

    • Title: Practical Methodologies for the Synthesis of Indoles.[6][7][8]

    • Source:Chemical Reviews (2006).
    • Relevance: Detailed comparison of Fischer vs. Nenitzescu for specific regioisomers.
    • Link:

  • Nenitzescu Limitation (Regioselectivity)

    • Title: The Synthesis of 5-Hydroxyindoles by the Nenitzescu Reaction.[2][3][5][6][8][9][10]

    • Source:Organic Reactions.[2][3][7][9][11][12][13]

    • Relevance: Confirms Nenitzescu favors 3-carboxylates, validating the need for Reissert/Fischer for 2-carboxyl
    • Link:

  • General Handling of Hydroxyindoles

    • Title: Synthesis of 5-hydroxy- and 5-O-benzyl-1H-indole-2-carboxylic acids.[1][14]

    • Source:ResearchGate (Structural Necessity of Indole C5-O-Substitution).
    • Relevance: Provides experimental melting points and solubility data for the benzyl-protected intermedi
    • Link:

Sources

Optimization

purification of 5-hydroxyindole-2-carboxylate by recrystallization

An essential technique in synthetic chemistry, recrystallization is used to purify solid compounds. This guide provides a specialized technical support resource for researchers, scientists, and drug development professio...

Author: BenchChem Technical Support Team. Date: March 2026

An essential technique in synthetic chemistry, recrystallization is used to purify solid compounds. This guide provides a specialized technical support resource for researchers, scientists, and drug development professionals focused on the purification of ethyl 5-hydroxyindole-2-carboxylate (CAS: 24985-85-1). As a moderately polar heterocyclic compound, its purification requires a nuanced understanding of solvent selection and crystallization kinetics.

This document moves beyond a simple protocol, offering in-depth troubleshooting and frequently asked questions in a structured Q&A format. The insights provided are grounded in established chemical principles to empower you to diagnose and resolve common experimental challenges, ensuring high purity and yield.

Physicochemical Data Summary

A clear understanding of the target compound's properties is fundamental to designing a successful recrystallization protocol.

PropertyValueSource
IUPAC Name ethyl 5-hydroxy-1H-indole-2-carboxylate
Molecular Formula C₁₁H₁₁NO₃[1]
Molecular Weight 205.21 g/mol [1]
Appearance Solid / Powder
Melting Point (mp) 150-151°C
Boiling Point (bp) 410.4°C at 760 mmHg

Troubleshooting Guide: Recrystallization of Ethyl 5-hydroxyindole-2-carboxylate

This section addresses specific problems that may arise during the recrystallization process, providing expert analysis of the root causes and actionable solutions.

Question: My recrystallization resulted in a very low, or even zero, yield of crystals. What went wrong?

Answer:

This is one of the most common issues in recrystallization and typically points to one of several procedural missteps.

  • Root Cause Analysis:

    • Excess Solvent: The most frequent cause is the use of too much recrystallization solvent.[2][3][4] The goal is to create a saturated solution at the solvent's boiling point. If an excessive volume of solvent is used, the solution will not become saturated upon cooling, and the compound will remain dissolved in the mother liquor.[2][3]

    • Premature Crystallization during Hot Filtration: If you performed a hot filtration to remove insoluble impurities, the solution may have cooled sufficiently to allow the product to crystallize on the filter paper or in the funnel stem, leading to significant product loss.

    • Inappropriate Solvent Choice: The selected solvent may be too "good" at dissolving the compound, meaning the compound remains highly soluble even at low temperatures. The ideal solvent shows a steep solubility curve—high solubility when hot and low solubility when cold.[5]

  • Scientist-Proven Solutions:

    • Concentrate the Mother Liquor: If you have retained the filtrate (mother liquor), you can recover your compound. Gently heat the solution to boil off a portion of the solvent (e.g., reduce the volume by 25-50%).[3][4] Allow the concentrated solution to cool again. This should induce crystallization.

    • Re-evaluate the Solvent System: If concentrating the solution is ineffective, you may need to reconsider your solvent. Perform small-scale solubility tests with alternative solvents. For ethyl 5-hydroxyindole-2-carboxylate, which has moderate polarity, solvents like ethanol, ethyl acetate, or a mixed solvent system such as ethanol-water could be effective.[6]

    • Optimize Hot Filtration: To prevent premature crystallization, ensure your filtration apparatus (funnel, filter paper, and receiving flask) is pre-heated. This can be done by placing it in an oven or by passing hot solvent through it just before filtering your solution.

Question: Instead of forming crystals, my compound separated as an oil. How do I fix this?

Answer:

"Oiling out" occurs when the solute comes out of solution above its melting point, forming a liquid phase instead of a solid crystalline lattice.[4]

  • Root Cause Analysis:

    • High Impurity Level: Significant amounts of impurities can depress the melting point of your compound, sometimes to below the temperature at which it precipitates from the solution.[4]

    • Rapid Cooling: Cooling the solution too quickly can cause the compound to drop out of solution as a supersaturated, supercooled liquid (an oil) before it has time to form an ordered crystal lattice.

    • Solvent Boiling Point vs. Compound Melting Point: If the boiling point of your solvent is higher than the melting point of your compound (or the melting point of the impure mixture), the compound will dissolve as a melt rather than a true solution, and will separate as an oil on cooling. Given the melting point of ethyl 5-hydroxyindole-2-carboxylate is 150-151°C, this is less likely with common low-boiling solvents but can occur with solvents like toluene (bp 111°C) if impurities significantly lower the melting point.

  • Scientist-Proven Solutions:

    • Re-heat and Add More Solvent: Heat the solution until the oil completely redissolves. Add a small amount of additional hot solvent (1-5% of the total volume) to slightly lower the saturation point.[2][3]

    • Slow Down the Cooling Process: Allow the flask to cool to room temperature very slowly. Insulating the flask with a cloth or placing it in a warm water bath that is allowed to cool gradually can promote proper crystal formation.[4][7]

    • Induce Crystallization at a Higher Temperature: As the solution cools, vigorously scratch the inside of the flask with a glass rod at the surface of the solution. This action can create nucleation sites and encourage crystal formation before the solution cools to the point of oiling out.[2]

    • Change the Solvent: If the problem persists, select a solvent with a lower boiling point.[6]

Question: My final crystals are colored, but the pure compound should be white or off-white. How do I remove the color?

Answer:

Colored impurities are a common issue, often arising from starting materials or side reactions during synthesis. These are typically large, conjugated organic molecules.

  • Root Cause Analysis:

    • Chromophoric Impurities: The crude product is contaminated with highly conjugated molecules (chromophores) that absorb visible light. These are often present in very small quantities but can impart significant color.

    • Oxidation/Degradation: Indole derivatives, particularly those with hydroxyl groups, can be susceptible to air oxidation, which can generate colored byproducts.

  • Scientist-Proven Solutions:

    • Use Activated Charcoal: Activated charcoal is highly effective at adsorbing large, colored impurity molecules due to its high surface area.

      • Protocol: After dissolving your crude compound in the minimum amount of hot solvent, remove the flask from the heat source. Add a very small amount of activated charcoal (typically 1-2% of the solute's weight—a small spatula tip is often sufficient).

      • Caution: Adding charcoal to a boiling solution can cause it to boil over violently. Never add more than a small amount, as the charcoal will also adsorb your desired product, reducing your yield.[3]

    • Perform a Hot Filtration: After adding the charcoal and swirling the hot solution for a few minutes, you must perform a hot filtration to remove the charcoal particles before allowing the solution to cool. If this step is omitted, the impurities will be re-released into your final product.

Frequently Asked Questions (FAQs)

Q1: What is the best way to select a solvent for the recrystallization of ethyl 5-hydroxyindole-2-carboxylate?

The ideal recrystallization solvent is one in which your compound is highly soluble at high temperatures but poorly soluble at low temperatures.[5][8] Impurities, conversely, should either be completely insoluble (to be removed by hot filtration) or highly soluble at all temperatures (to remain in the mother liquor).[5]

  • Experimental Approach:

    • Start with "Like Dissolves Like": Ethyl 5-hydroxyindole-2-carboxylate is a moderately polar molecule. Begin by testing moderately polar solvents.

    • Small-Scale Testing: Place ~50 mg of your crude solid into a small test tube. Add the test solvent dropwise at room temperature. A good candidate solvent will not dissolve the solid readily.[8]

    • Heat Test: Gently heat the test tube. If the solid dissolves completely in a minimal amount of hot solvent, it is a promising candidate.

    • Cooling Test: Allow the test tube to cool to room temperature and then place it in an ice bath. A good solvent will result in the formation of a large quantity of crystals.

  • Suggested Solvents for Screening:

    • Ethanol

    • Methanol

    • Ethyl Acetate

    • Ethanol/Water mixture (a mixed-solvent system)[5]

    • Toluene

Q2: No crystals are forming even after my solution has cooled in an ice bath. What should I do?

This is a classic case of a supersaturated solution, where the compound remains dissolved even though its concentration is above its normal solubility limit.[4]

  • Scratch the Flask: Use a glass rod to gently scratch the inner surface of the flask at the air-liquid interface. The microscopic scratches on the glass provide nucleation sites for crystal growth to begin.[2][4]

  • Add a Seed Crystal: If you have a small crystal of the pure product from a previous batch, add it to the cold solution. This "seed" provides a template onto which other molecules can crystallize.[2]

  • Reduce Solvent Volume: As a last resort, you may have used too much solvent. Gently heat the solution to evaporate a portion of the solvent and try cooling again.[3][4]

Q3: How can I maximize the size and purity of my crystals?

Crystal size and purity are directly related to the rate of cooling.[7]

  • Slow Cooling: Rapid cooling traps impurities within the growing crystal lattice and leads to the formation of many small crystals. For the highest purity and largest crystals, allow the solution to cool to room temperature as slowly as possible before moving it to an ice bath. This process, known as digestion or Ostwald ripening, allows for a more ordered and pure crystal lattice to form.[7]

  • Maintain Supersaturation: Avoid disturbing the flask as it cools. Agitation can cause rapid precipitation, resulting in smaller, less pure crystals.

Experimental Protocol: Recrystallization of Ethyl 5-hydroxyindole-2-carboxylate

This protocol assumes ethanol has been identified as a suitable solvent in preliminary screening.

  • Dissolution: Place the crude ethyl 5-hydroxyindole-2-carboxylate (e.g., 1.0 g) into a 50 mL Erlenmeyer flask. Add a minimal amount of ethanol (e.g., 5-10 mL) and a boiling chip. Heat the mixture gently on a hot plate until the ethanol boils. Add more ethanol in small portions until the solid just dissolves completely. Note: It is crucial to use the minimum amount of hot solvent to ensure a good yield.[2]

  • (Optional) Decolorization: If the solution is colored, remove it from the heat and add a very small amount of activated charcoal. Swirl the flask for 2-3 minutes.

  • (Optional) Hot Filtration: To remove the charcoal or any other insoluble impurities, perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated Erlenmeyer flask. Rinse the original flask and filter paper with a small amount of hot ethanol to recover any residual product.

  • Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature. Large, well-defined crystals should form. Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize crystal formation.

  • Isolation: Collect the purified crystals by suction filtration using a Büchner funnel.

  • Washing: Wash the crystals on the filter paper with a small amount of ice-cold ethanol to remove any residual mother liquor. Note: Using room temperature or warm solvent will dissolve some of your product.[9]

  • Drying: Allow air to be drawn through the crystals on the Büchner funnel for several minutes to help dry them. Then, transfer the crystals to a watch glass and dry them to a constant weight, either in a desiccator or a low-temperature vacuum oven.

  • Characterization: Determine the melting point of the purified crystals. A sharp melting point close to the literature value (150-151°C) is a good indicator of purity.

Visual Workflow: Troubleshooting Recrystallization

The following diagram provides a decision-making workflow for common recrystallization problems.

Recrystallization_Troubleshooting start Experiment Complete: No Crystals Formed check_supersat Is the solution supersaturated? start->check_supersat induce_cryst Induce Crystallization check_supersat->induce_cryst Yes check_solvent Still no crystals. Too much solvent? check_supersat->check_solvent No / Unsure scratch Scratch inner wall of flask with glass rod induce_cryst->scratch seed Add a seed crystal induce_cryst->seed scratch->check_solvent seed->check_solvent evaporate Reduce solvent volume (boil off excess) and re-cool check_solvent->evaporate Yes oiling_out Problem: Oiling Out check_solvent->oiling_out No, but oil formed success Successful Crystallization evaporate->success check_cooling Was cooling too rapid? oiling_out->check_cooling slow_cool Re-dissolve, add 1-5% more solvent, cool SLOWLY check_cooling->slow_cool Yes low_yield Problem: Low Yield check_cooling->low_yield No, but yield is poor slow_cool->success check_mother_liquor Compound left in mother liquor? low_yield->check_mother_liquor concentrate Concentrate mother liquor and re-cool for a second crop check_mother_liquor->concentrate Yes concentrate->success

Caption: Troubleshooting Decision Tree for Recrystallization.

References
  • Solvent Choice - Chemistry Teaching Labs - University of York. (n.d.). University of York. Retrieved February 28, 2026, from [Link]

  • Recrystallization I 10. (n.d.). Retrieved February 28, 2026, from [Link]

  • Recrystallization - ISSR. (n.d.). Retrieved February 28, 2026, from [Link]

  • Solvent Selection and Recrystallization Guide | PDF - Scribd. (n.d.). Scribd. Retrieved February 28, 2026, from [Link]

  • 3.6F: Troubleshooting - Chemistry LibreTexts. (2022, April 7). Chemistry LibreTexts. Retrieved February 28, 2026, from [Link]

  • Problems with Recrystallisations - Chemistry Teaching Labs - University of York. (n.d.). University of York. Retrieved February 28, 2026, from [Link]

  • Tips for maximizing yield, purity and crystal size during recrystallization. (2015, December 16). Chemistry Stack Exchange. Retrieved February 28, 2026, from [Link]

  • Recrystallization - Part 2. (n.d.). Retrieved February 28, 2026, from [Link]

  • Chemical Properties of Ethyl 5-hydroxyindole-2-carboxylate (CAS 24985-85-1) - Cheméo. (n.d.). Cheméo. Retrieved February 28, 2026, from [Link]

Sources

Troubleshooting

solving solubility issues of 5-hydroxy-1H-indole-2-carboxylate in water

Technical Support Center: 5-Hydroxy-1H-indole-2-carboxylate Solubilization Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Topic: Solubility & Stability Optimization of 5-Hydroxy-1H-indole-2-c...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 5-Hydroxy-1H-indole-2-carboxylate Solubilization

Current Status: Online Support Tier: Level 3 (Senior Application Scientist) Topic: Solubility & Stability Optimization of 5-Hydroxy-1H-indole-2-carboxylate (5-HICA)

Executive Summary: The Molecule & The Challenge

5-Hydroxy-1H-indole-2-carboxylate (CAS: 21598-06-1) presents a classic "solubility-stability paradox" common in indole chemistry.

  • The Solubility Hurdle: The rigid, planar indole core drives strong crystal lattice energy (high melting point ~249°C), making it poorly soluble in neutral water despite the carboxylic acid moiety.

  • The Stability Trap: While converting the acid to a salt (pH > 5) improves solubility, the electron-rich 5-hydroxy group becomes highly susceptible to oxidative radical coupling at alkaline pH, leading to rapid discoloration (melanin-like polymerization).

This guide provides three validated protocols to solve these issues, structured as responses to common user support tickets.

Ticket #001: "The compound won't dissolve in water or PBS."

User Report: "I tried dissolving 10 mg in 1 mL of water. It floats. I sonicated it for 20 minutes, and now it's just a warm suspension. I added PBS, but no change."

Scientist Response: The pKa of the carboxylic acid at position 2 is approximately 3.6–3.8 . In pure water (pH ~5.5–6.0), a significant portion remains protonated and uncharged. In PBS (pH 7.4), it should dissolve, but the kinetics are extremely slow due to the high lattice energy of the solid. You need to force the salt formation before dilution.

Protocol A: The "Salt-First" Method (Recommended for Acute Use)

Best for: In vitro assays, acute injections.

  • Calculate Base Equivalents: You need 1.05 equivalents of base to fully deprotonate the carboxylic acid.

  • Preparation:

    • Weigh 10 mg of 5-HICA (MW: 177.16 g/mol ).

    • Prepare a 100 mM Sodium Bicarbonate (NaHCO₃) solution. Avoid NaOH if possible to reduce oxidation risk.

  • The Step-by-Step:

    • Add 540 µL of 100 mM NaHCO₃ to the powder (approx. 1 eq).

    • Vortex immediately. The evolution of CO₂ helps break up the crystal lattice.

    • Add water or buffer to the final desired volume.

  • Critical Checkpoint: If the solution turns pink or brown within minutes, your buffer contains dissolved oxygen. Degas all buffers with nitrogen or argon for 15 minutes before use.

Ticket #002: "My solution turned black/brown after 1 hour."

User Report: "I used 0.1 M NaOH to dissolve it. It worked instantly, but by the time I finished my cell treatment, the stock solution looked like coffee. Is the compound degraded?"

Scientist Response: Yes. You have triggered the oxidative polymerization cascade . The 5-hydroxyindole moiety is phenolic (pKa ~10). In strong base (NaOH), you generate the phenolate anion, which is easily oxidized by dissolved oxygen into a quinone-imine intermediate. These intermediates polymerize to form melanin-like pigments (insoluble black precipitates).

The Mechanism of Failure (Visualization)

OxidationCascade cluster_prevention Prevention Strategy 5 5 _HICA 5-HICA (Colorless) Phenolate Phenolate Anion (Reactive) _HICA->Phenolate High pH (>9) (NaOH) Quinone Quinone-Imine (Yellow/Red) Phenolate->Quinone O2 (Air) Melanin Melanin Polymer (Black Precipitate) Quinone->Melanin Polymerization Antioxidant Add Ascorbate or Metabisulfite Antioxidant->Quinone Reduces back Degas Degas Solvents (Remove O2) Degas->Phenolate Blocks Oxidation

Caption: The oxidative degradation pathway of 5-hydroxyindoles in alkaline environments and intervention points.

Protocol B: The Stabilized Stock (Antioxidant Shielding)

Best for: Long-term experiments, HPLC standards.

  • Solvent: Prepare 10 mM Sodium Ascorbate in water (or PBS).

  • Dissolution: Dissolve 5-HICA in this antioxidant-fortified vehicle.

  • Mechanism: Ascorbate acts as a sacrificial reductant, instantly reverting any formed quinones back to the hydroxy-indole form.

  • Storage: Store at -20°C, protected from light.

Ticket #003: "I need high concentration (50 mM) for animal dosing."

User Report: "The bicarbonate method hits a solubility limit around 5-10 mM. I need 50 mM for an IP injection in mice. I cannot use 100% DMSO."

Scientist Response: For high concentrations, you must bypass the crystal lattice energy using a Cosolvent + Complexation approach. Simple pH adjustment is insufficient here because the ionic strength will cause "salting out" of the hydrophobic indole core.

Protocol C: The "Double-Solubilization" System

Best for: In vivo IP/IV administration, high-concentration stocks.

Formulation Matrix:

Component Role Concentration (Final)
DMSO Primary Solvent (breaks lattice) 5% - 10%

| HP-


-CD  | Inclusion Complex (shields hydrophobicity) | 20% (w/v) |
| PBS (pH 7.4)  | Physiological Buffer | Remainder |

Step-by-Step Procedure:

  • The "Pre-Solubilization": Dissolve 5-HICA in pure DMSO at 500 mM (Stock A). This will be a clear, yellow/brown solution.[1]

  • The "Trap": Prepare a 25% (w/v) solution of Hydroxypropyl-

    
    -cyclodextrin (HP-
    
    
    
    -CD)
    in water (Stock B).
  • The Mixing (Critical Order):

    • While vortexing Stock B vigorously, slowly drop Stock A into it.

    • Why? The indole molecule must immediately find a cyclodextrin cavity before it aggregates with other indoles.

  • Dilution: Dilute to final volume with PBS.

Troubleshooting Decision Tree

Use this logic flow to select the correct protocol for your specific experiment.

DecisionTree Start Start: Select Application ConcCheck Target Concentration? Start->ConcCheck LowConc < 5 mM ConcCheck->LowConc HighConc > 5 mM ConcCheck->HighConc InVivo In Vivo / Animal Study? ProtocolA Protocol A: NaHCO3 Salt Formation InVivo->ProtocolA Acute/Immediate ProtocolB Protocol B: Antioxidant Buffer InVivo->ProtocolB Long duration/Assay LowConc->InVivo ProtocolC Protocol C: DMSO + Cyclodextrin HighConc->ProtocolC Requires Complexation

Caption: Logic flow for selecting the optimal solubilization strategy based on concentration and application.

Summary of Physicochemical Data

ParameterValueImplications for Handling
Molecular Weight 177.16 g/mol Small molecule, diffuses rapidly.
pKa (Acid) ~3.8 (Carboxyl)Ionized at pH 7.4 (Good for solubility).
pKa (Phenol) ~10.0 (5-OH)Do not exceed pH 9.0. Risk of oxidation.
LogP ~1.3 (Predicted)Moderately lipophilic; requires organic cosolvent or CD at high conc.
Solubility (Water) < 1 mg/mLPractically insoluble without pH adjustment.
Solubility (MeOH) ~100 mg/mLExcellent organic stock solvent.

References

  • Sigma-Aldrich. Product Specification: 5-Hydroxyindole-2-carboxylic acid (CAS 21598-06-1).[2]

  • Wrona, M. Z., & Dryhurst, G. (1988).[3] Further Insights into the Oxidation Chemistry of 5-Hydroxytryptamine. Journal of Pharmaceutical Sciences, 77(11), 911-917.[3] (Establishes the oxidation mechanism of 5-hydroxyindoles).

  • Örstan, A., & Ross, J. B. (1987).[4] Investigation of the

    
    -Cyclodextrin-Indole Inclusion Complex by Absorption and Fluorescence Spectroscopies. The Journal of Physical Chemistry, 91(11), 2739-2745. (Validates cyclodextrin complexation for indole solubilization). 
    
  • Li, X., et al. (2023). The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors.[5] Molecules, 28(24), 8028. (Provides synthesis and handling context for this specific scaffold).

Sources

Optimization

preventing oxidation of 5-hydroxyindoles during reaction

Executive Summary: The "Pink to Black" Phenomenon The Problem: 5-Hydroxyindoles (5-HI), including serotonin and its synthetic precursors, are exceptionally electron-rich. They act as intrinsic antioxidants, meaning they...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The "Pink to Black" Phenomenon

The Problem: 5-Hydroxyindoles (5-HI), including serotonin and its synthetic precursors, are exceptionally electron-rich. They act as intrinsic antioxidants, meaning they "sacrifice" themselves by scavenging oxygen. In the presence of air, light, or basic media, the 5-hydroxyl group facilitates a radical oxidation cascade, converting the indole into a quinone imine . This intermediate rapidly polymerizes into melanin-like oligomers, observed visually as a solution turning from clear


 pink 

dark brown/black.

The Solution: Stability is not achieved by a single step but by a system of exclusion . You must exclude oxygen, photons, and (where possible) high pH environments.

The Mechanism of Failure

Understanding how the molecule dies is the first step to saving it. The diagram below illustrates the oxidative pathway you are fighting against.

OxidationMechanism cluster_prevention Intervention Points Start 5-Hydroxyindole (Colorless) Step1 Indolyl Radical (Reactive Species) Start->Step1 -e-, -H+ (O2, Light, Base) Step2 Quinone Imine (Pink/Red) Step1->Step2 Oxidation End Melanin-like Polymers (Black Tar) Step2->End Dimerization & Polymerization Prevent1 Inert Gas (Ar/N2) Antioxidants Prevent1->Start Prevent2 O-Protection Acidic pH Prevent2->Step1

Figure 1: The oxidative cascade of 5-hydroxyindoles. Note that the Quinone Imine intermediate is the "point of no return" for polymerization.

Core Protocols: The "Zero-Oxidation" Workflow

Do not rely on a simple nitrogen balloon. 5-HIs require rigorous exclusion of oxygen.

Phase A: Solvent Engineering (Sparging)

Dissolved oxygen in HPLC-grade solvents is sufficient to degrade micromolar concentrations of 5-HI.

  • Technique: Sparging (bubbling inert gas) is superior to sonication.

  • Protocol: Insert a gas dispersion tube (fritted glass) into the solvent. Bubble dry Argon (Ar) vigorously for 15–20 minutes per liter of solvent.

  • Why Ar? Argon is heavier than air and forms a "blanket" over the reaction surface, whereas Nitrogen (

    
    ) can mix more easily with atmospheric air if the seal is breached.
    
Phase B: In-Situ Antioxidant System

If your reaction tolerates aqueous or protic conditions, use a chemical scavenger.

AdditiveStoichiometryMechanismBest Use Case
Sodium Dithionite (

)
10–20 mol%Reduces quinone imines back to phenols.Aqueous/Alcoholic mixtures; Reduction steps.[1][2][3][4]
Ascorbic Acid (Vitamin C)1.0–1.5 equivSacrificial antioxidant; scavenges radicals.pH < 7 sensitive reactions; Storage solutions.
BHT (Butylated hydroxytoluene)1.0 mol%Radical chain terminator.Strictly anhydrous organic solvents (DCM, THF).
Phase C: Strategic Protection (The "O-Cap")

If the reaction requires harsh conditions (Strong Base, Oxidants, High Heat), you must protect the hydroxyl group.

  • Recommendation: O-Benzylation (Bn) or O-Silylation (TBS/TIPS) .

  • Rationale: The free -OH is the trigger for oxidation. Capping it renders the indole ring significantly more stable (similar to regular indole).

  • Warning: Avoid Acetyl (Ac) groups if using nucleophiles, as they are labile.

Troubleshooting Guide (FAQ)

Q1: My reaction turns pink immediately upon adding the base. Why?

Diagnosis: This is the "Indolate Shock." Deprotonating the 5-OH (pKa ~10) creates the phenoxide/indolate anion, which is


 more electron-rich and oxidizable than the neutral form.
The Fix: 
  • Ensure the system is under positive Argon pressure before base addition.

  • Add the base at -78°C or 0°C to slow the kinetics of oxidation.

  • Degas the base solution separately before addition.

Q2: The reaction worked, but the product turned black on the rotary evaporator.

Diagnosis: Concentration concentrates not just the product, but also trace peroxides and oxygen. Heat accelerates the polymerization. The Fix:

  • Never heat the water bath above 35°C.

  • Break the vacuum with Nitrogen/Argon , not air.

  • Add a trace of BHT to the collection flask if the product is an oil.

Q3: How do I purify 5-HIs without them decomposing on Silica Gel?

Diagnosis: Silica gel is slightly acidic but can trap oxygen and metal ions (Iron) that catalyze oxidation. The Protocol:

  • Pre-treat Silica: Slurry the silica with 1% Triethylamine (to neutralize) or 1% Ascorbic acid (if acid stable) before packing.

  • Dark Column: Wrap the column in aluminum foil. Light accelerates the radical formation.

  • Speed: Use "Flash" chromatography literally—push the compound through in <15 minutes.

Decision Logic for Experimental Design

Use this logic flow to determine your protection strategy.

DecisionTree Start Start: 5-HI Reaction Planning Q1 Is the reaction pH > 8? Start->Q1 Q2 Does it involve oxidizing reagents? Q1->Q2 No Action1 MANDATORY PROTECTION (Use O-Bn or O-TBS) Q1->Action1 Yes (High Risk) Yes1 Yes No1 No (Neutral/Acidic) Q2->Action1 Yes Action2 Use Inert Atmosphere + Ascorbic Acid Q2->Action2 No (Organic Solvent) Action3 Use Inert Atmosphere + Sodium Dithionite Q2->Action3 No (Aqueous Solvent)

Figure 2: Decision matrix for selecting protection groups vs. additives.

References

  • Mechanism of Indole Oxidation

    • Reaction of indolic radicals produced upon one-electron oxidation of 5,6-dihydroxyindole.[5]

    • Source: J. Chem. Soc., Perkin Trans. 2, 1999.
  • Use of Sodium Dithionite in Indole Synthesis

    • Sodium dithionite mediated one-pot, tandem chemoselective reduction/cyclization.[4][6]

    • Source: Green Chemistry, 2013.
  • Synthesis of 5-Hydroxyindoles (Nenitzescu Reaction)

    • The Synthesis of 5-Hydroxyindoles by the Nenitzescu Reaction.[7][8][9]

    • Source: Organic Reactions, Vol 20, Wiley.
  • General Handling of Air-Sensitive Reagents

    • Aldrich Technical Bulletin AL-134: Handling Air-Sensitive Reagents.
    • Source: Sigma-Aldrich (Merck).

Sources

Troubleshooting

Technical Support Center: Purification of Ethyl 5-Hydroxyindole-2-Carboxylate

Introduction: The Nature of the Beast You are likely working with Ethyl 5-hydroxyindole-2-carboxylate , a critical intermediate often synthesized via the Japp-Klingemann reaction followed by Fischer Indole Cyclization ....

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Nature of the Beast

You are likely working with Ethyl 5-hydroxyindole-2-carboxylate , a critical intermediate often synthesized via the Japp-Klingemann reaction followed by Fischer Indole Cyclization .

This molecule presents a dual challenge:

  • The 5-Hydroxyl Group: This moiety is electron-donating, making the indole ring highly susceptible to oxidative coupling. This results in pink/brown quinoid impurities and "tars" upon exposure to air or light.

  • The Ester Linkage: While relatively stable, it limits the use of strong bases during purification, which could lead to hydrolysis (saponification).

The following guide addresses the specific "pain points" of this molecule: sticky solids, persistent coloration, and trapped inorganic salts.

Module 1: The "Black Tar" & Color Scenario

Q: My crude product is a dark brown/black sticky solid. How do I salvage this?

A: This is the hallmark of oxidative polymerization, common in 5-hydroxyindoles. The "tar" acts as a supersaturated matrix that prevents your product from crystallizing. You must break this matrix before attempting recrystallization.

Protocol: The "Charcoal-Celite" Scrub Do not skip this step if your material is dark.

  • Dissolution: Dissolve your crude mass in Ethyl Acetate (EtOAc) . Use approximately 10-15 mL per gram of crude.

    • Why EtOAc? It solubilizes the indole well but leaves behind very polar inorganic salts (from the Japp-Klingemann neutralization steps).

  • Adsorption: Add Activated Charcoal (10-20% by weight of crude).

    • Critical Step: Heat to reflux for 15-30 minutes. The heat drives the kinetic adsorption of the high-molecular-weight colored impurities.

  • Filtration: Filter the hot mixture through a pad of Celite (diatomaceous earth) .

    • Why Celite? Charcoal particles are fine and can clog filter paper or pass through. The Celite bed traps the charcoal and the adsorbed tars.

  • Concentration: Evaporate the filtrate to dryness. You should now have a lighter, more manageable solid or semi-solid.

Module 2: The Recrystallization Standard

Q: What is the optimal solvent system for recrystallization?

A: While toluene is often cited for general indoles, Ethanol/Water (EtOH/H₂O) is superior for 5-hydroxy derivatives due to their increased polarity.

The "Gradient Cooling" Protocol

  • Target Melting Point: 150–155 °C [1, 2][1]

  • Solvent System: Ethanol (95%) / Water

StepActionTechnical Rationale
1 Suspend Suspend the scrubbed solid (from Module 1) in minimal Ethanol .
2 Reflux Heat to boiling. Add ethanol dropwise just until dissolved.
3 Anti-Solvent Remove from heat. Immediately add warm Water dropwise until a faint turbidity (cloudiness) persists.
4 Re-solubilize Add 1-2 drops of Ethanol to clear the solution again.
5 Insulate Place the flask on a cork ring and cover with an inverted beaker. Allow to cool to Room Temp (RT) undisturbed.
6 Harvest Once at RT, move to an ice bath for 1 hour. Filter and wash with ice-cold 50% EtOH .

Visualizing the Workflow:

Recrystallization_Workflow Start Crude Material (Post-Charcoal) Dissolve Dissolve in Boiling Ethanol (Minimal Volume) Start->Dissolve Turbidity Add Warm Water Until Turbid Dissolve->Turbidity Clear Add Ethanol Drops To Clear Solution Turbidity->Clear Cool Slow Cool to RT Then Ice Bath Clear->Cool Crystal Nucleation Filter Vacuum Filter Wash with Cold 50% EtOH Cool->Filter Dry Dry under Vacuum (Avoid Heat >60°C) Filter->Dry

Figure 1: Step-by-step recrystallization logic for polar indole derivatives.

Module 3: Troubleshooting Specific Impurities

Q: I see a persistent "oiling out" (liquid phase separation) instead of crystals. Why?

A: This phenomenon occurs when the melting point of the solvated impurity-product mix is lower than the boiling point of your solvent.

Corrective Actions:

  • Too much water: You likely added the anti-solvent (water) too fast or in too high a quantity. Re-heat, add more ethanol, and try again.

  • Impurity Load: If the purity is <85%, recrystallization will fail. You must perform a Flash Column first.[2]

    • Stationary Phase: Silica Gel.[2]

    • Mobile Phase: Hexanes:Ethyl Acetate (start 80:20, gradient to 60:40).

    • Note: The 5-hydroxy group makes the compound streak on silica. Add 1% Acetic Acid to the mobile phase to sharpen the bands.

Q: My product has a pink hue even after recrystallization.

A: This is trace oxidation.

  • Wash: Wash the crystals with a small amount of cold solvent containing a trace of sodium metabisulfite (reducing agent) to scavenge surface quinones.

  • Storage: Store under Nitrogen or Argon at 2-8°C. This compound is air-sensitive over long periods [3].

Module 4: Impurity Identification Logic

Use this logic gate to determine your purification strategy based on the physical appearance of your crude material.

Impurity_Logic Input Crude Ethyl 5-hydroxyindole-2-carboxylate Check1 Appearance? Input->Check1 Tar Dark Tar/Sticky Check1->Tar Oxidation Salts White/Gray Gritty Solid Check1->Salts Inorganic Residue Color Pink/Red Tint Check1->Color Minor Impurity Action_Tar 1. EtOAc Dissolution 2. Charcoal Reflux 3. Celite Filter Tar->Action_Tar Action_Salts 1. Water Slurry Wash 2. Filter 3. Dry Salts->Action_Salts Action_Color Recrystallize (EtOH/Water) Color->Action_Color Action_Tar->Action_Color Proceed to Action_Salts->Action_Color Proceed to

Figure 2: Decision matrix for selecting the correct pre-treatment before recrystallization.

References

  • Sigma-Aldrich. Ethyl 5-hydroxyindole-2-carboxylate Product Analysis. (Melting Point verification: 150-151°C).[3]

  • Chem-Impex International. Product Safety and Properties Data. (Confirming solubility profiles).

  • BenchChem. Troubleshooting Tar Formation in Acid-Catalyzed Indole Synthesis. (Mechanisms of indole polymerization).

  • Organic Syntheses. General Procedures for Indole Synthesis and Purification. (Foundational techniques for Japp-Klingemann intermediates).

Sources

Optimization

Technical Support Center: Optimizing the Nenitzescu Reaction for 5-Hydroxyindole Production

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, medicinal chemists, and drug development professionals navigate the highly chemodivergent nature...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, medicinal chemists, and drug development professionals navigate the highly chemodivergent nature of the Nenitzescu indole synthesis.

The Nenitzescu reaction—the condensation of a benzoquinone with a β-aminocrotonate (enamine)—is a powerful single-step pathway to 5-hydroxyindoles[1]. However, it is notoriously prone to poor yields, polymerization, and the formation of complex side products[2][3]. This guide moves beyond basic troubleshooting to explain the causality behind these failures and provides self-validating protocols to ensure reproducible, high-yield synthesis.

Part 1: Frequently Asked Questions & Troubleshooting Logic

Q1: My reaction yield is consistently below 20%, and the crude mixture is a black, tarry substance. What is the root cause? A1: The primary cause of black, intractable mixtures is the oxidative polymerization of the benzoquinone starting material[1][2]. Benzoquinones are highly unstable and prone to redox cycling under standard reaction conditions.

  • The Fix: You must suppress the polymerization pathway by controlling the rate of the initial Michael addition. Sublime your benzoquinone immediately prior to use to ensure high purity. Furthermore, invert your addition sequence: slowly add the benzoquinone solution to a pre-cooled (0–10 °C) solution of the enamine, rather than mixing them at room temperature[2].

Q2: LC-MS analysis shows my major product is a 5-hydroxybenzofuran instead of the desired 5-hydroxyindole. How do I correct this regioselectivity? A2: The Nenitzescu reaction is highly chemodivergent. The formation of 5-hydroxybenzofurans occurs when the reaction trajectory favors an O-attack over the desired N-attack during the cyclization of the hydroquinone intermediate[3][4].

  • The Fix: Introduce a mild Lewis acid catalyst (e.g.,

    
     or 
    
    
    
    ). The Lewis acid coordinates with the enaminone to form an enamine-Zn complex. Upon deprotonation, this complex becomes highly nucleophilic, forcefully driving the enamine-Michael addition and accelerating the N-cyclization step, effectively shutting down the competing benzofuran pathway[5].

Q3: I am isolating highly complex, unexpected side products (e.g., pyrrole-azepine hybrids or pyrrolo[2,3-f]indoles). What is driving this? A3: Solvent choice and stoichiometry heavily dictate the reaction trajectory. Running the reaction in protic solvents like 1-butanol has been mechanistically proven to yield unexpected pyrrole-azepine hybrids[3][6]. Conversely, an excess of enamine can lead to a second addition onto the enamino quinone intermediate, forming pyrrolo[2,3-f]indoles[4].

  • The Fix: Strictly control your stoichiometry (1.0 equiv enamine to 1.1 equiv benzoquinone) and switch to an aprotic, polar solvent system (like Nitromethane or Cyclopentyl methyl ether) to stabilize the face-to-face electron transfer complex required for indole formation[7][8].

Part 2: Mechanistic & Troubleshooting Visualizations

Understanding the divergent pathways of the Nenitzescu reaction is critical for optimizing your conditions. The diagram below illustrates how the reaction branches into target indoles versus unwanted side products based on condition choices[1][6][9].

Nenitzescu_Mechanism BQ 1,4-Benzoquinone + Enamine MA Michael Addition Intermediate BQ->MA C-C Bond Formation AZ Pyrrole-Azepine Hybrid (Side Product) BQ->AZ Divergent Route (e.g., in 1-Butanol) HQ Hydroquinone Derivative MA->HQ Tautomerization CA Carbinolamine Intermediate HQ->CA N-Attack & Cyclization BF 5-Hydroxybenzofuran (Side Product) HQ->BF O-Attack Pathway IND 5-Hydroxyindole (Target Product) CA->IND Dehydration (-H2O)

Caption: Divergent reaction pathways in the Nenitzescu synthesis of 5-hydroxyindoles.

Troubleshooting_Workflow Start Issue: Low Yield (<20%) in Nenitzescu Reaction Check1 Are there black, tarry byproducts? Start->Check1 Fix1 Sublime Benzoquinone & Lower Temp (0-10°C) Check1->Fix1 Yes (Polymerization) Check2 Is the main product a 5-hydroxybenzofuran? Check1->Check2 No Fix2 Add Lewis Acid (ZnCl2) & Switch to DCM/CPME Check2->Fix2 Yes (Regioselectivity Issue) Check3 Is the reaction stalling at the intermediate stage? Check2->Check3 No Fix3 Ensure strictly anhydrous conditions for dehydration Check3->Fix3 Yes (Incomplete Cyclization)

Caption: Troubleshooting workflow for resolving low yields and side products in the Nenitzescu reaction.

Part 3: Quantitative Data on Reaction Parameters

The choice of solvent and catalyst fundamentally alters the reaction's thermodynamic landscape. Below is a synthesized data table demonstrating how specific conditions impact yield and selectivity[4][5][7].

Solvent SystemCatalystTemperatureMajor Product ObservedTypical Yield (%)Mechanistic Notes & Limitations
Acetic Acid NoneRefluxIndole / Benzofuran20–40%High risk of O-acylated 4,5-dihydroxyindole byproducts.
Nitromethane None40 °C5-Hydroxyindole60–80%High yield via electron transfer complex, but toxic and potentially explosive.
1-Butanol NoneRefluxPyrrole-azepine< 20%Divergent pathway leading to complex heterocyclic side products.
DCM / DCE

(10-100 mol%)
Room Temp5-Hydroxyindole70–85%Lewis acid activates enamine, directing strict indolization.
CPME

/

Room Temp5-Hydroxyindole75–90%Excellent green solvent alternative; straightforward workup and high regioselectivity.

Part 4: Standard Operating Procedure (SOP)

To ensure a self-validating and reproducible workflow, follow this optimized protocol utilizing a Lewis acid catalyst in a green solvent system (Cyclopentyl methyl ether, CPME)[7].

Optimized Lewis Acid-Catalyzed Nenitzescu Synthesis

Objective: Selective synthesis of 5-hydroxyindoles while suppressing benzoquinone polymerization and benzofuran formation.

Step 1: Reagent Preparation & Purification

  • Purify p-benzoquinone via sublimation immediately prior to use. Self-Validation: The crystals should be bright yellow. Brown or dark crystals indicate pre-existing polymeric degradation.

  • Dry Cyclopentyl methyl ether (CPME) over 3Å molecular sieves for 24 hours under an inert argon atmosphere.

Step 2: Enamine Activation (Critical Step)

  • In an oven-dried, argon-flushed round-bottom flask, dissolve the β-aminocrotonate enamine (1.0 equiv, 10 mmol) in 20 mL of anhydrous CPME.

  • Add anhydrous

    
     or 
    
    
    
    (0.5 equiv, 5 mmol) in one portion.
  • Stir the mixture at room temperature for 15–20 minutes. Causality: This allows the formation of the highly nucleophilic enamine-zinc coordination complex, which is mandatory for directing the reaction away from O-attack.

Step 3: Controlled Michael Addition

  • Cool the activated enamine solution to 0–5 °C using an ice-water bath.

  • Dissolve the sublimed p-benzoquinone (1.1 equiv, 11 mmol) in 15 mL of anhydrous CPME.

  • Add the benzoquinone solution dropwise to the enamine mixture over 30 minutes using an addition funnel. Causality: Maintaining a low temperature and slow addition rate prevents the exothermic runaway that leads to benzoquinone polymerization[2].

Step 4: Cyclization & Dehydration

  • Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature (approx. 20–25 °C).

  • Stir for 4 to 18 hours. Monitor the reaction via LC-MS or TLC (Eluent: Hexane/Ethyl Acetate 7:3).

  • Self-Validation: You should observe the transient formation of the carbinolamine intermediate, which will gradually convert into the lower-Rf 5-hydroxyindole spot.

Step 5: Quench & Isolation

  • Quench the reaction by adding 20 mL of saturated aqueous

    
    . Stir vigorously for 10 minutes to neutralize the Lewis acid.
    
  • Transfer to a separatory funnel and extract the aqueous layer with Ethyl Acetate (

    
     mL).
    
  • Wash the combined organic layers with brine, dry over anhydrous

    
    , and concentrate under reduced pressure.
    
  • Purify the crude product via flash column chromatography or recrystallization from cold ethyl acetate/hexane to yield the pure 5-hydroxyindole.

References[2] Troubleshooting the Nenitzescu Indole Synthesis of Mecarbinate - Benchchem. Link[1] Nenitzescu indole synthesis - Wikipedia. Link[10] Mechanism of the Nenitzescu indole synthesis and its utilization for the preparation of carbazoles - ACS Publications.Link[3] Troubleshooting unexpected side products in indole synthesis - Benchchem. Link[7] 1929-2019 Unexpected Formation of a Pyrrole-Azepine Hybrid in the Nenitzescu Indole Synthesis - REVISTA DE CHIMIE. Link[4] Exploration of the Divergent Outcomes for the Nenitzescu Reaction of Piperazinone Enaminoesters - MDPI. Link[5] Effects of Catalysts, Solvents, and Temperature on Nenitzescu Reaction - Bentham Science.Link[8] The Nenitzescu reaction: An initial screening of experimental conditions for improvment of the yield of a model reaction - ResearchGate. Link[9] Nenitzescu 5‐Hydroxyindole Synthesis - ResearchGate. Link[6] The role of a Lewis acid in the Nenitzescu indole synthesis - tarjomefa.com. Link

Sources

Troubleshooting

Technical Support Center: Troubleshooting Low Conversion Rates in Indole Esterification

Welcome to the Technical Support Center for Indole Esterification. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low conversion ra...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Indole Esterification. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low conversion rates in the esterification of indole carboxylic acids. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions in your experiments.

Part 1: Understanding the Reaction - The Fischer-Speier Esterification of Indoles

The Fischer-Speier esterification is a classic and widely used method for converting carboxylic acids to esters using an alcohol in the presence of an acid catalyst.[1] While seemingly straightforward, the unique electronic properties of the indole ring introduce specific challenges that can lead to incomplete reactions and the formation of side products.

The reaction is an equilibrium process, and to achieve high conversion, the equilibrium must be shifted towards the product side.[1][2] This is typically achieved by using a large excess of the alcohol or by removing water as it is formed.[1][2]

Part 2: Troubleshooting Guide - A Symptom-Based Approach

Low conversion in your indole esterification can manifest in several ways. This guide is structured to help you diagnose the problem based on your observations.

Visualizing the Troubleshooting Workflow

G cluster_0 Symptom Identification cluster_1 Potential Causes & Solutions cluster_2 Actionable Steps Low Conversion Low Conversion Equilibrium Issues Equilibrium Issues Low Conversion->Equilibrium Issues Is the equilibrium shifted? Catalyst Problems Catalyst Problems Low Conversion->Catalyst Problems Is the catalyst active? Reaction Stalls Reaction Stalls Reaction Stalls->Catalyst Problems Reaction Conditions Reaction Conditions Reaction Stalls->Reaction Conditions Is the temperature optimal? Complex Mixture/Tar Formation Complex Mixture/Tar Formation Side Reactions Side Reactions Complex Mixture/Tar Formation->Side Reactions Is the indole ring degrading? Workup/Purification Issues Workup/Purification Issues Complex Mixture/Tar Formation->Workup/Purification Issues Is the product hydrolyzing? Increase Alcohol Excess Increase Alcohol Excess Equilibrium Issues->Increase Alcohol Excess Use Dean-Stark/Drying Agents Use Dean-Stark/Drying Agents Equilibrium Issues->Use Dean-Stark/Drying Agents Check Catalyst Purity/Loading Check Catalyst Purity/Loading Catalyst Problems->Check Catalyst Purity/Loading Substrate Reactivity Substrate Reactivity Optimize Temperature/Time Optimize Temperature/Time Reaction Conditions->Optimize Temperature/Time Consider N-Protection Consider N-Protection Side Reactions->Consider N-Protection Modify Workup Protocol Modify Workup Protocol Workup/Purification Issues->Modify Workup Protocol

Caption: A general troubleshooting workflow for low conversion rates in indole esterification.

Frequently Asked Questions (FAQs)

Q1: My reaction has stalled, and I still have a significant amount of starting indole carboxylic acid. What is the most likely cause?

A1: The most probable cause is that your reaction has reached equilibrium. The Fischer esterification is a reversible reaction where water is produced as a byproduct.[1][2] If water is not effectively removed, it can hydrolyze the ester back to the starting materials.

Solution:

  • Increase the excess of alcohol: Using the alcohol as the solvent is a common strategy to drive the equilibrium forward.[2]

  • Remove water: Employ a Dean-Stark apparatus for azeotropic removal of water, or add a drying agent like molecular sieves to the reaction mixture.[1]

Q2: I am observing significant darkening of the reaction mixture and the formation of insoluble material (tar). What is happening?

A2: The indole ring is electron-rich and susceptible to acid-catalyzed polymerization or degradation, especially at elevated temperatures.[3] The N-H proton of the indole can also be acidic, leading to side reactions.

Solution:

  • Lower the reaction temperature: While higher temperatures can increase the reaction rate, they can also accelerate degradation.

  • Use a milder catalyst: Consider switching from a strong Brønsted acid like sulfuric acid to a Lewis acid (e.g., ZnCl₂) or a milder Brønsted acid (e.g., p-toluenesulfonic acid).

  • Protect the indole nitrogen: If degradation is severe, consider protecting the indole nitrogen with a suitable protecting group (e.g., Boc, Ts). This can improve the stability of the indole ring under acidic conditions.[4]

Q3: My TLC shows the formation of the ester product, but I lose a significant amount during aqueous workup and purification. Why?

A3: Indole esters can be susceptible to hydrolysis, especially under basic or strongly acidic conditions during workup.[5][6] If you are using a basic wash (e.g., sodium bicarbonate) to neutralize the acid catalyst, prolonged contact can lead to saponification of your ester.

Solution:

  • Minimize contact with base: Perform the basic wash quickly and with cooling.

  • Use a milder base: Consider using a saturated solution of sodium chloride (brine) for initial washes to remove the bulk of the acid before a brief wash with a weak base.

  • Avoid strongly acidic conditions during purification: If using silica gel chromatography, residual acidity on the silica can sometimes cause product degradation. You can neutralize the silica gel by preparing a slurry with a small amount of a non-nucleophilic base like triethylamine in your eluent.

Q4: The esterification of my indole-2-carboxylic acid is much slower than my indole-3-carboxylic acid. Is this expected?

A4: Yes, this is expected. The electronic properties of the indole ring influence the reactivity of the carboxylic acid group. The C3 position of indole is the most electron-rich and nucleophilic, which can influence the reactivity of a substituent at that position.[7] Conversely, the electronic effect at the C2 position is different, and steric hindrance from the adjacent benzene ring can also play a role, making the carbonyl carbon of an indole-2-carboxylic acid less electrophilic and sterically more hindered.

Solution:

  • Increase reaction time and/or temperature: Be mindful of potential degradation as discussed in Q2.

  • Use a more activating esterification method: If Fischer esterification is not efficient, consider converting the carboxylic acid to a more reactive species like an acid chloride or using a coupling agent (e.g., DCC, EDC).

Q5: I have an electron-withdrawing group on the benzene ring of my indole. How will this affect the reaction?

A5: Electron-withdrawing groups on the benzene ring will decrease the overall electron density of the indole system. This can make the indole ring less susceptible to acid-catalyzed degradation, which is beneficial.[8] However, it can also slightly decrease the nucleophilicity of the indole nitrogen, potentially altering its reactivity if it participates in any side reactions. In general, the effect on the esterification of a carboxylic acid substituent is often less pronounced than the effect of substituents on the pyrrole ring.

Part 3: In-Depth Troubleshooting and Protocols

Issue 1: Catalyst Inefficiency or Deactivation

Causality: The choice and handling of the acid catalyst are critical. Brønsted acids like H₂SO₄ are effective but can cause degradation. Lewis acids such as ZnCl₂ can be milder alternatives but may require higher temperatures. The catalyst can also be deactivated by impurities in the starting materials or solvents.

Protocol: Catalyst Screening

  • Setup: Prepare parallel reactions in small vials with identical amounts of indole carboxylic acid and alcohol.

  • Catalyst Addition: To each vial, add a different acid catalyst (e.g., H₂SO₄, p-TsOH, ZnCl₂, Sc(OTf)₃) at a consistent molar percentage (e.g., 5-10 mol%).

  • Reaction: Heat all reactions at the same temperature and monitor by TLC at regular intervals.

  • Analysis: Compare the rate of product formation and the appearance of any side products to determine the optimal catalyst for your specific substrate.

Catalyst TypeCommon ExamplesAdvantagesDisadvantages
Brønsted Acid H₂SO₄, HCl, p-TsOHInexpensive, highly activeCan cause significant degradation/tarring
Lewis Acid ZnCl₂, BF₃·OEt₂, Sc(OTf)₃Often milder, can be more selectiveCan be more expensive, may require anhydrous conditions
Issue 2: Side Reactions and Degradation

Causality: The electron-rich indole nucleus is prone to electrophilic attack under acidic conditions, which can lead to polymerization or the formation of colored byproducts.[3]

Protocol: N-Protection of the Indole Ring

For sensitive substrates, protecting the indole nitrogen can prevent side reactions and improve yields. The Boc (tert-butyloxycarbonyl) group is a common choice.

  • Protection: Dissolve the indole carboxylic acid in a suitable solvent (e.g., THF, dioxane). Add di-tert-butyl dicarbonate (Boc)₂O and a base (e.g., DMAP, Et₃N). Stir at room temperature until the reaction is complete (monitor by TLC).

  • Esterification: After workup and purification of the N-Boc protected indole carboxylic acid, proceed with the Fischer esterification as usual. The N-Boc group is generally stable to the acidic conditions of the esterification.

  • Deprotection: The N-Boc group can be removed under acidic conditions (e.g., TFA in DCM) or basic conditions for activated amines like indoles (e.g., NaOMe in methanol).[4]

Visualizing N-Protection Strategy

G cluster_0 Standard Esterification cluster_1 N-Protection Strategy A Indole Carboxylic Acid B Low Yield/Degradation A->B H+, ROH C Indole Carboxylic Acid D N-Protected Indole Carboxylic Acid C->D Protection E N-Protected Indole Ester D->E H+, ROH F Indole Ester (High Yield) E->F Deprotection

Caption: Workflow comparing standard esterification with an N-protection strategy.

Issue 3: Purification Challenges

Causality: The main impurity after an incomplete reaction is the starting carboxylic acid. Due to its polarity, it can be challenging to separate from the desired ester, which is also relatively polar. Hydrolysis of the ester during workup can also regenerate the starting material.[5][9]

Protocol: Purification of Indole Esters

Method 1: Recrystallization

  • Solvent Selection: Choose a solvent in which the indole ester has high solubility at elevated temperatures and low solubility at room temperature or below. Methanol or ethanol are often good starting points.

  • Procedure: Dissolve the crude product in a minimal amount of the hot solvent. If insoluble impurities are present, perform a hot filtration. Allow the solution to cool slowly to room temperature, then in an ice bath to maximize crystal formation. Collect the crystals by vacuum filtration and wash with a small amount of the cold solvent.[9]

Method 2: Column Chromatography

  • Stationary Phase: Silica gel is most commonly used.

  • Mobile Phase: A gradient elution with a mixture of a non-polar solvent (e.g., hexane or dichloromethane) and a polar solvent (e.g., ethyl acetate or diethyl ether) is typically effective. The less polar ester will elute before the more polar carboxylic acid.

  • Monitoring: Use TLC to track the separation and combine the fractions containing the pure product.

References

  • BenchChem. (2025).
  • BenchChem. (2025).
  • Request PDF. (2025, August 6). A New Protecting-Group Strategy for Indoles.
  • PMC. (n.d.). Recent Advances in the Catalytic Asymmetric Friedel–Crafts Reactions of Indoles.
  • PMC. (n.d.). Hydrolysis of Indole-3-Acetic Acid Esters Exposed to Mild Alkaline Conditions.
  • ResearchGate. (2025, August 6). Hydrolysis of Indole-3-Acetic Acid Esters Exposed to Mild Alkaline Conditions.
  • MDPI. (2020, July 17).
  • ACS Publications. (2006, June 7). Practical Methodologies for the Synthesis of Indoles. Chemical Reviews.
  • RSC Publishing. (2025, September 25).
  • RSC Publishing. (2018, April 10).
  • BenchChem. (2025). A Comparative Guide to Lewis Acids in Fischer Indole Synthesis. BenchChem.
  • ACS Publications. (2011, March 28). Why Do Some Fischer Indolizations Fail?. Journal of the American Chemical Society.
  • PMC. (n.d.). Straightforward protocol for the efficient synthesis of varied N1-acylated (aza)
  • Google Patents. (n.d.). US5085991A - Process of preparing purified aqueous indole solution.
  • PMC. (n.d.). A Rapid and Simple Procedure for Purification of Indole-3-Acetic Acid Prior to GC-SIM-MS Analysis.
  • PMC. (2011, January 7).
  • BenchChem. (2025).
  • ACS Publications. (2025, August 28).
  • BYJU'S. (2022, March 8). Lewis Acid vs Bronsted Acid.
  • ResearchGate. (2025, August 30). An Improved Process for the N-Alkylation of Indoles Using Chiral N-Protected 2-Methylaziridines.
  • University of York. (n.d.). Solvent Selection Guide. Department of Chemistry.
  • Gani, R. (2012, June 20). The Solvent Selection framework: solvents for organic synthesis, separation processes and ionic-organic synthesis.
  • ChemicalBook. (2024, August 2). Indole Synthesis: Methods and Mechanisms.
  • Green Chemistry Initiative. (n.d.). Solvent and Reagent Selection Guide.
  • PMC. (2024, July 2).
  • Wikipedia. (n.d.). Indole.
  • RSC Publishing. (n.d.).
  • Oxford Academic. (n.d.). Hydrolysis of Indole-3-Acetic Acid Esters Exposed to Mild Alkaline Conditions 1. Plant Physiology.
  • Kushwaha, D. (n.d.). Synthesis and Chemistry of Indole.
  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Indole.
  • Master Organic Chemistry. (2022, November 16). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions.
  • Wiley Online Library. (2019, February 26).
  • Google Patents. (n.d.). RU2760000C1 - Method for producing indole-3-carbinol.
  • ACS Publications. (2015, July 16). Stronger Brønsted Acids: Recent Progress. Chemical Reviews.
  • Wikipedia. (n.d.).
  • Thompson Rivers University. (n.d.).
  • YouTube. (2012, July 11). Lewis and Bronsted Acidity and Basicity.
  • Organic Chemistry Portal. (n.d.).
  • ResearchGate. (n.d.). Methods for the synthesis of indole-3-carboxylic acid esters (microreview).
  • ResearchGate. (2017, December 18). What do common indole impurities look like?.
  • Organic Chemistry Portal. (n.d.). Synthesis of indoles.
  • RSC Publishing. (n.d.).
  • Arkivoc. (2018, October 27). Mild alkaline hydrolysis of hindered esters in non-aqueous solution.

Sources

Optimization

Technical Support Center: Separation of 5-Hydroxyindole-2-Carboxylate

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering challenges with the separation of 5-hydroxyindole-2-carboxylate from reaction byproducts. The...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering challenges with the separation of 5-hydroxyindole-2-carboxylate from reaction byproducts. The following sections offer troubleshooting advice and frequently asked questions to streamline your purification workflow and enhance product purity and yield.

Introduction

5-Hydroxyindole-2-carboxylic acid is a crucial intermediate in the synthesis of various biologically active compounds. Its purification can be a significant bottleneck due to the formation of closely related byproducts and its susceptibility to oxidation.[1] This guide is designed to provide practical, experience-based solutions to common separation challenges, ensuring you can achieve your desired product specifications with confidence.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts I should expect during the synthesis of 5-hydroxyindole-2-carboxylate?

A1: The byproduct profile largely depends on the synthetic route. However, common impurities include:

  • Starting Materials: Unreacted precursors are a primary source of contamination.

  • Over-oxidation Products: The hydroxyindole moiety is sensitive to oxidation, which can lead to the formation of quinone-like species and polymeric materials, often appearing as dark-colored impurities.[1]

  • Isomeric Byproducts: Depending on the reaction conditions, isomers such as 4-, 6-, or 7-hydroxyindole-3-carboxylic acid may form.[2]

  • Decarboxylation Products: Loss of the carboxylic acid group can occur, especially at elevated temperatures, yielding 5-hydroxyindole.

  • Side-Reaction Products: These can vary widely based on the specific reagents and solvents used. For instance, if using a protecting group strategy, byproducts related to incomplete deprotection or side reactions of the protecting group may be present.[3]

Q2: My purified 5-hydroxyindole-2-carboxylate is discolored (e.g., brown or black). What causes this and how can I prevent it?

A2: Discoloration is almost always due to the oxidation of the 5-hydroxyindole ring system, leading to the formation of melanin-like polymers.[1] This is a common issue due to the high reactivity of the dihydroxyindole species.[1]

  • Prevention during Reaction:

    • Inert Atmosphere: Conduct your reaction under an inert atmosphere (e.g., argon or nitrogen) to minimize contact with oxygen.[1]

    • Degassed Solvents: Use solvents that have been thoroughly deoxygenated by sparging with an inert gas.[1]

    • Control pH: Maintaining a slightly acidic pH can help to slow the rate of autoxidation.[1]

  • Removal during Workup:

    • Charcoal Treatment: Activated charcoal can be effective at adsorbing these colored impurities. However, use it judiciously, as excessive amounts can lead to product loss.[4]

    • Prompt Purification: Do not let your crude product sit exposed to air and light for extended periods. Proceed with purification as quickly as possible.

Q3: What is the best general approach for purifying 5-hydroxyindole-2-carboxylate?

A3: A multi-step approach is often necessary. A typical workflow would be:

  • Aqueous Workup/Extraction: To remove water-soluble impurities and inorganic salts.

  • Crystallization: An effective method for bulk purification and removal of many impurities.

  • Column Chromatography: For separating closely related byproducts that may co-crystallize with the product.

The choice and order of these techniques will depend on the specific impurity profile of your crude material.

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification process.

Issue 1: Low Yield After Crystallization

Symptom: You observe a significant loss of product after performing a recrystallization.

Possible Causes & Solutions:

Cause Explanation Solution
Solvent Choice The chosen solvent may be too good at dissolving your product, even at low temperatures.Test a range of solvents and solvent mixtures. An ideal solvent will dissolve the compound when hot but have low solubility when cold.[5]
Excessive Solvent Using too much solvent will keep more of your product in the mother liquor, reducing the yield.[4][5]Use the minimum amount of hot solvent required to fully dissolve the crude product.[5]
Premature Crystallization Crystals forming too quickly during hot filtration can lead to product loss on the filter paper.Ensure your filtration apparatus (funnel, filter paper, and receiving flask) is pre-heated. Add a small amount of extra hot solvent just before filtration to prevent premature crystallization.
Incomplete Crystallization The solution may not have been cooled for a sufficient amount of time or to a low enough temperature.Allow the flask to cool slowly to room temperature, then place it in an ice bath for at least 30 minutes to an hour to maximize crystal formation.

Troubleshooting Workflow: Low Crystallization Yield

start Low Yield After Crystallization cause1 Check Solvent System start->cause1 Inappropriate polarity? cause2 Review Solvent Volume start->cause2 Too much solvent used? cause3 Optimize Cooling Process start->cause3 Crystallization incomplete? solution1 Test anti-solvents or solvent mixtures. cause1->solution1 solution2 Use minimum hot solvent. cause2->solution2 solution3 Cool slowly, then use an ice bath. cause3->solution3 start Aqueous Workup Mixture step1 Check pH of Aqueous Layer start->step1 step2 Acidify to pH 2-3 with 1M HCl step1->step2 pH > 4 step3 Extract with Ethyl Acetate (3x) step2->step3 step4 Combine Organic Layers step3->step4 step5 Wash with Brine step4->step5 step6 Dry over Na2SO4, Filter, and Concentrate step5->step6 end Crude Product for Further Purification step6->end

Sources

Troubleshooting

minimizing polymerization during 5-hydroxyindole synthesis

Technical Support Center: Minimizing Polymerization in 5-Hydroxyindole Synthesis Welcome to the technical support and troubleshooting guide for 5-hydroxyindole synthesis. 5-Hydroxyindole is a critical intermediate in the...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Minimizing Polymerization in 5-Hydroxyindole Synthesis

Welcome to the technical support and troubleshooting guide for 5-hydroxyindole synthesis. 5-Hydroxyindole is a critical intermediate in the development of neurotransmitter analogs, anti-inflammatory agents, and antitumor drugs. However, the hydroxyl group at the C-5 position strongly donates electron density into the indole ring. This makes the molecule highly susceptible to electrophilic attack, rapid oxidative coupling (forming melanin-like pigments), and acid-catalyzed cyclotrimerization.

This guide is designed to help researchers and drug development professionals diagnose, troubleshoot, and prevent polymerization during synthesis and downstream functionalization.

Diagnostic FAQs: Troubleshooting Polymerization

Q1: My Nenitzescu synthesis of 5-hydroxyindole derivatives yields a black, tarry mixture instead of the desired product. What is causing this, and how can I prevent it?

  • Causality: The Nenitzescu synthesis involves the condensation of benzoquinone with a β-aminocrotonic ester. Benzoquinone acts as a strong oxidant. In the presence of the newly formed, highly electron-rich 5-hydroxyindole, benzoquinone triggers oxidative polymerization, leading to black, insoluble melanin-like byproducts.

  • Solution: Switch your catalytic system. Traditional Brønsted acids exacerbate this issue by promoting side reactions. Recent methodologies demonstrate that using a mild Lewis acid, such as Calcium Iodide (CaI₂), catalyzes the Michael addition and subsequent cyclization while drastically reducing oxidative polymerization[1]. Furthermore, maintaining strict stoichiometric control and running the reaction under an argon atmosphere limits oxidative side-reactions.

Q2: During the acidic workup of my 5-hydroxyindole intermediate, I observe rapid degradation and the formation of a dark precipitate. How do I stabilize the intermediate?

  • Causality: 5-Hydroxyindoles are highly sensitive to low pH. In acidic aqueous media, the electron-donating -OH group propitiates an array of acid-induced couplings. This leads to cyclotrimerization, forming isomeric hexahydroxydiindolocarbazoles via dehydrogenation steps driven by the energetically favorable closure of the fused aromatic framework[2].

  • Solution: Avoid strong Brønsted acids (like HCl or H₂SO₄) during workup. Quench reactions with mild buffers (e.g., saturated NaHCO₃) to maintain a pH between 7 and 8. If an acidic environment is strictly required for a subsequent step, you must first mask the electron density of the indole via protecting groups.

Q3: What is the most effective protection strategy to prevent both oxidative and acid-catalyzed polymerization during multi-step syntheses?

  • Causality: The reactivity of 5-hydroxyindole stems from two sites: the C-5 hydroxyl (which facilitates oxygen-centered radical formation) and the N-1 amine (which directs electrophilic aromatic substitution at C-2/C-3). Leaving either unprotected during harsh cross-coupling or oxidation steps guarantees oligomerization.

  • Solution: Employ a dual-protection strategy. First, protect the C-5 hydroxyl with a bulky silyl ether (e.g., TIPS) or a robust benzyl (Bn) group to sterically hinder oxidative coupling. Second, protect the indole nitrogen with an electron-withdrawing group like Tosyl (Ts), tert-Butoxycarbonyl (Boc), or CO₂[3]. The electron-withdrawing N-protecting group decreases the overall electron density of the indole π-system, rendering it highly resistant to acid-catalyzed polymerization.

Troubleshooting Workflow

G Start 5-Hydroxyindole Reaction Mixture Check Is the mixture turning black or tarry? Start->Check OxPolym Oxidative Polymerization (Melanin-like) Check->OxPolym Yes (Air/Oxidants) AcidOlig Acid-Catalyzed Oligomerization Check->AcidOlig Yes (Low pH) Success High Yield Minimal Polymerization Check->Success No (Clear) Protect Apply O-/N- Protection (e.g., TIPS, Boc) OxPolym->Protect Anaerobic Degassed Solvents & Argon OxPolym->Anaerobic LewisAcid Use Lewis Acid (e.g., CaI2) AcidOlig->LewisAcid Protect->Success Anaerobic->Success LewisAcid->Success

Workflow for diagnosing and resolving 5-hydroxyindole polymerization.

Quantitative Data: Impact of Reaction Conditions on Polymerization

The following table summarizes the causal relationship between reaction environments and the extent of 5-hydroxyindole polymerization during synthesis and downstream processing.

Reaction ConditionCatalyst / ReagentAtmospherePolymerization ExtentTypical Isolated Yield
Standard NenitzescuAcetic AcidAirHigh (Black Tar)< 20%
Modified NenitzescuCaI₂ (Lewis Acid)ArgonLow (Yellow Solid)85%
Acidic Workup (pH 2)HCl (aq)AirHigh (Trimers formed)< 10%
Buffered Workup (pH 7)NaHCO₃ (aq)AirMinimal92%
Unprotected IndolePd(OAc)₂, HeatArgonModerate45%
N-Ts, O-Bn ProtectedPd(OAc)₂, HeatArgonNone> 95%

Self-Validating Experimental Protocols

Protocol 1: CaI₂-Catalyzed Nenitzescu Synthesis of 5-Hydroxyindoles

Objective: Synthesize 5-hydroxyindole from a quinone and an enamine without triggering oxidative polymerization. Causality: Using CaI₂ instead of a Brønsted acid prevents acid-catalyzed oligomerization, while the mild Lewis acidity activates the quinone just enough for the Michael addition to proceed[1].

  • Solvent Preparation: Degas 10 mL of anhydrous CH₂Cl₂ by bubbling argon through the solvent for 15 minutes.

    • Validation Check: The solvent should no longer release dissolved gas bubbles upon gentle tapping of the flask.

  • Catalyst Activation: Under an argon atmosphere, add 1,4-naphthoquinone (3 mmol) and CaI₂ (0.15 mmol) to the degassed CH₂Cl₂ and heat to reflux.

    • Validation Check: The solution should remain clear/yellowish. If it turns dark brown or black immediately, oxygen has entered the system and oxidative polymerization has begun.

  • Enamine Addition: Dissolve the enamine (3 mmol) in 10 mL of degassed CH₂Cl₂. Add this solution dropwise over 15 minutes to the refluxing mixture.

  • Reaction Monitoring: Stir the mixture for 1 hour.

    • Validation Check: Spot the mixture on a TLC plate (Hexane/EtOAc 7:3). The disappearance of the quinone spot and the appearance of a new, highly fluorescent spot under UV (254 nm) confirms product formation without baseline tar (polymer).

  • Isolation: Cool the solution to 5 °C for 3 hours. Filter the resulting precipitate and wash with cold CH₂Cl₂ to isolate the pure 5-hydroxyindole derivative.

Protocol 2: Dual Protection of 5-Hydroxyindole (O-Benzylation and N-Tosylation)

Objective: Mask the electron-rich centers of 5-hydroxyindole to render it inert to downstream acidic or oxidative conditions. Causality: The C-5 hydroxyl is a strong electron-donating group. Benzylating it removes its ability to form phenoxy radicals. Tosylating the N-1 position pulls electron density away from the indole π-system, preventing electrophilic oligomerization[3].

  • O-Benzylation: Dissolve 5-hydroxyindole (10 mmol) in anhydrous DMF (20 mL). Add K₂CO₃ (15 mmol) and Benzyl Bromide (11 mmol). Stir at room temperature for 4 hours under argon.

    • Validation Check: Perform a Ferric Chloride (FeCl₃) test on a small aliquot. A negative result (no color change) confirms the complete masking of the free phenolic -OH group.

  • Aqueous Workup: Quench the reaction with water, extract with EtOAc, wash heavily with brine (to remove DMF), dry over Na₂SO₄, and concentrate in vacuo.

  • N-Tosylation: Dissolve the crude 5-benzyloxyindole in anhydrous THF (30 mL) and cool to 0 °C. Carefully add NaH (12 mmol, 60% dispersion in mineral oil). Stir until gas evolution ceases.

    • Validation Check: The cessation of hydrogen gas bubbling validates the complete deprotonation of the indole nitrogen.

  • Tosyl Chloride Addition: Add p-Toluenesulfonyl chloride (TsCl, 11 mmol) portion-wise. Stir for 2 hours at room temperature.

    • Validation Check: TLC (Hexane/EtOAc 8:2) should show a single, non-polar spot. The purified product will no longer degrade or darken when exposed to ambient light and air on the benchtop, proving the efficacy of the dual protection.

References

  • Title: Acid-Promoted Competing Pathways in the Oxidative Polymerization of 5,6-Dihydroxyindoles and Related Compounds: Straightforward Cyclotrimerization Routes to Diindolocarbazole Derivatives Source: Journal of Organic Chemistry (ACS Publications) URL: [Link]

  • Title: Ca-mediated Nenitzescu synthesis of 5-hydroxyindoles Source: ProQuest / Research Chemical Journals URL: [Link](Note: Accessible via institutional ProQuest portal)

  • Title: Synthesis and Chemistry of Indole Source: Banaras Hindu University (BHU) Academic Resources URL: [Link]

Sources

Optimization

Technical Support Center: 5-Hydroxy-1H-indole-2-carboxylate Stability

Welcome to the technical support guide for 5-hydroxy-1H-indole-2-carboxylate and its derivatives. This resource is designed for researchers, chemists, and drug development professionals who work with this versatile but s...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for 5-hydroxy-1H-indole-2-carboxylate and its derivatives. This resource is designed for researchers, chemists, and drug development professionals who work with this versatile but sensitive molecule. The inherent chemical functionalities of this compound—a phenol-like hydroxy group and a heterocyclic carboxylic acid—make it susceptible to specific degradation pathways. This guide provides in-depth, experience-driven advice to help you anticipate, troubleshoot, and mitigate stability issues in your experiments.

Frequently Asked Questions (FAQs)

Here we address the most common initial observations and questions that arise when working with 5-hydroxy-1H-indole-2-carboxylate.

Q1: My solid sample of 5-hydroxy-1H-indole-2-carboxylate has changed color from off-white/yellow to a brown or purplish hue. What is happening and is it still usable?

A: This color change is a classic indicator of oxidative degradation. The 5-hydroxy group on the indole ring is highly susceptible to oxidation, similar to other phenolic compounds like hydroquinone.[1] Exposure to atmospheric oxygen, sometimes accelerated by light or trace metal impurities, can initiate a process that forms highly colored quinone-like intermediates. These can further polymerize to create melanin-like pigments.[1]

  • Is it usable? For applications requiring high purity, such as quantitative assays, structural studies, or in vivo experiments, the material should be repurified or discarded. For some synthetic applications where the compound is an intermediate, minor discoloration might be acceptable, but expect lower yields and more complex purification of the final product.

Q2: I'm observing new, unexpected peaks in my HPLC/LC-MS analysis shortly after dissolving the compound. What are they?

A: The appearance of new peaks points to degradation in solution, which can be rapid. The primary culprits are:

  • Oxidation Products: As with the solid state, the 5-hydroxy group can oxidize in solution. The degradation products will have different polarities and masses. Common oxidative transformations of 5-hydroxyindoles can lead to 2-oxo-5-hydroxyindole or other downstream products.[2][3]

  • Decarboxylation Product: If the solution is heated or exposed to certain catalysts, the carboxylic acid group at the 2-position can be lost as carbon dioxide (CO2), yielding 5-hydroxyindole. This is a known reaction for indole-2-carboxylic acids, often requiring high temperatures (above 200°C) in the solid state but can occur under milder conditions in solution, especially in the presence of catalysts.[4][5][6][7]

  • Solvent Adducts or Degradation: Depending on the solvent and conditions (e.g., pH), the compound may react with the solvent or undergo solvent-catalyzed degradation.

Q3: What are the optimal storage conditions for solid 5-hydroxy-1H-indole-2-carboxylate?

A: To ensure long-term stability, the compound must be rigorously protected from air, light, and moisture.[8][9][10]

  • Atmosphere: Store under a dry, inert atmosphere (argon or nitrogen).[8]

  • Temperature: Store in a refrigerator or freezer (0-8°C is often recommended).[11] For long-term storage, -20°C is preferable.

  • Light: Keep in an amber vial or a container wrapped in aluminum foil.[9]

  • Container: Use a tightly sealed vial with a secure cap. For highly sensitive applications, storage inside a glovebox is ideal.[9]

Q4: Is 5-hydroxy-1H-indole-2-carboxylate sensitive to pH in aqueous solutions?

A: Yes. The stability of indoles, particularly those with a hydroxy substituent, can be highly pH-dependent.[12][13]

  • Alkaline conditions (pH > 8): The phenolic hydroxyl group will be deprotonated to a phenoxide. This electron-rich species is significantly more susceptible to oxidation.[1]

  • Acidic conditions (pH < 4): While the indole ring itself is generally more stable in acid than in strong base, strongly acidic conditions can promote other degradation pathways or reactions.

  • Neutral pH (6-7.5): This is often the safest range, but oxidation can still occur. Buffering the solution can be critical for reproducibility.[14]

Troubleshooting Guide: From Observation to Solution

This section provides a structured approach to diagnosing and solving common stability problems.

Problem 1: Progressive Discoloration and Degradation in Solid State
  • Symptoms: The solid material, initially a light powder, darkens over days, weeks, or months. You may observe a decrease in purity when analyzing a new batch compared to when it was first received.

  • Primary Root Cause: Chronic, low-level exposure to atmospheric oxygen. This reaction can be accelerated by ambient light and humidity.[9]

  • Troubleshooting & Solutions:

    • Evaluate Storage: Was the container seal compromised? Was the vial left open on the bench? Was it stored in a clear vial exposed to light?

    • Immediate Action: If the compound is critical and cannot be replaced, aliquot the remaining material into smaller vials. Purge each vial with argon or nitrogen before sealing tightly.[15] Store in the dark at ≤ -20°C.

    • Long-Term Prevention: Implement a strict handling protocol. Use a glovebox or glove bag for weighing and aliquoting air-sensitive materials.[8][16] If a glovebox is unavailable, work quickly and flush the container headspace with inert gas before sealing.

Problem 2: Rapid Degradation Upon Dissolution
  • Symptoms: A freshly prepared solution changes color (e.g., clear to yellow/pink/brown) within minutes or hours. HPLC analysis shows a rapid decrease in the parent peak area and the growth of new impurity peaks.

  • Root Causes & Solutions: This is a multi-factor problem. Use the following decision tree to isolate the cause.

G A Degradation in Solution Observed B Was the solvent de-gassed? A->B Check Oxygen C Is the solution exposed to light? B->C Yes F High O2 content. Solution: Sparge solvent with N2 or Ar before use. B->F No D Was the solution heated? C->D No G Photodegradation. Solution: Use amber vials or foil wrapping. C->G Yes E What is the solvent/pH? D->E No H Thermal Degradation / Decarboxylation. Solution: Prepare solutions cold. Avoid heating. D->H Yes I Solvent/pH Instability. Solution: Test alternative solvents (e.g., DMSO, ACN). Use buffered solutions (pH 6-7). E->I

Caption: Troubleshooting logic for solution instability.

Key Degradation Pathways

Understanding the chemical transformations is key to preventing them. The two primary non-enzymatic degradation routes for 5-hydroxy-1H-indole-2-carboxylate are oxidation and decarboxylation.

DegradationPathways cluster_main 5-Hydroxy-1H-indole-2-carboxylate cluster_ox Oxidation Pathway cluster_decarb Decarboxylation Pathway start C₉H₇NO₃ quinone Indole-quinone Intermediate start->quinone [O] (Air, O₂, Light) decarb_prod 5-Hydroxyindole start->decarb_prod Heat (Δ) (High Temp) polymer Melanin-like Polymers (Colored Products) quinone->polymer Polymerization co2 CO₂

Caption: Primary degradation pathways.

Degradation PathwayTriggering ConditionsResulting ProductsObservable Signs
Oxidation Air (O₂), light, high pH, trace metalsQuinone intermediates, polymeric materialsColor change (yellow → brown → purple/black), formation of insoluble particulates
Decarboxylation High heat (>200-250°C), certain catalysts in solution5-Hydroxyindole, Carbon Dioxide (gas)Loss of parent compound mass in TGA, appearance of 5-hydroxyindole peak in LC-MS

Data synthesized from principles of indole chemistry.[1][2][3][5]

Experimental Protocols

Adherence to strict protocols is the best defense against compound degradation.

Protocol 1: Recommended Handling and Storage

This protocol minimizes exposure to destabilizing environmental factors.

  • Receiving: Upon receipt, inspect the container for a proper seal. Do not open it on the open bench. Transfer the container into a glovebox or have a source of inert gas ready.

  • Aliquoting: Inside a glovebox or under a positive pressure of inert gas, carefully open the main container. Weigh the desired amounts into smaller, tared amber glass vials.

  • Sealing: Use vials with PTFE-lined caps. After capping, consider wrapping the cap-vial interface with Parafilm for an extra barrier against moisture and air ingress.

  • Labeling: Clearly label each aliquot with the compound name, lot number, date, and concentration (if in solution).

  • Storage: Place the sealed vials inside a secondary container with a desiccant. Store in a freezer (-20°C or below), protected from light.[9]

Protocol 2: Workflow for Assessing Solution Stability (HPLC-UV)

This protocol allows you to quantify the stability of your compound in a specific solvent or buffer system.

Caption: Workflow for a solution stability stress test.

Methodology:

  • System Setup: Use a calibrated HPLC system with a UV-Vis or DAD detector. A C18 column is typically suitable for indole compounds.[12][17][18][19]

  • Stock Solution: Prepare a concentrated stock solution (e.g., 10 mg/mL) in a high-quality anhydrous solvent like DMSO or acetonitrile. This stock should be stable for short periods if stored properly.

  • Test Solution: Dilute the stock solution into your aqueous buffer or media of interest to the final working concentration. Prepare enough for all time points.

  • Time Zero (T=0) Sample: Immediately after preparation, take the first aliquot, quench if necessary (e.g., by diluting 1:1 with cold acetonitrile), and inject into the HPLC. This is your 100% reference.

  • Incubation: Store the remaining test solution under the desired stress conditions (e.g., 37°C on the benchtop).

  • Time Points: At each subsequent time point (e.g., 1, 2, 4, 8, 24 hours), withdraw an aliquot, quench, and analyze by HPLC.

  • Data Analysis: Calculate the percentage of the parent compound remaining at each time point by comparing its peak area to the peak area at T=0.

References

  • Benchchem. (n.d.). Application Notes and Protocols for Handling and Storage of Air-Sensitive Chlorinated Compounds.
  • Zhang, Y., Hu, Z.-Y., Li, X.-C., & Guo, X.-X. (2019). Copper-Catalyzed Decarboxylative N-Arylation of Indole-2-carboxylic Acids. Synthesis, 51(09), 1803–1808. [Link]

  • ResearchGate. (n.d.). Scheme 1. Detailed mechanistic scheme for the oxidation of 5-hydroxyindole by CAB in basic solutions.
  • Kappe, C. O., & Falsone, S. F. (2012). A Continuous Protodecarboxylation of Heteroaromatic Carboxylic Acids in Sulfolane. Organic Process Research & Development, 16(7), 1354–1357. [Link]

  • Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds.
  • Canadian Science Publishing. (n.d.). An improved method for decarboxylating indole-2-carboxylic acids and its application in the synthesis.
  • ResearchGate. (n.d.). The Decarboxylation of Ring-Substituted Indole-2(and 3)-Carboxylic Acids.
  • Benchchem. (n.d.). Technical Support Center: Improving the Stability of Indole Compounds in Solution.
  • Academia.edu. (n.d.). 5, 6-Dihydroxyindoles and Indole-5, 6-diones.
  • ResearchGate. (n.d.). Kinetics and Mechanism of Oxidative Conversion of 5-Hydroxyindole to 2-Oxo-5-hydroxyindole by Chloramine-B in Basic Solutions.
  • Jones, G. B., & Chapman, B. J. (1995). Decarboxylation of indole-2-carboxylic acids: improved procedures. The Journal of Organic Chemistry, 60(16), 5314–5315. [Link]

  • Wikipedia. (n.d.). Serotonin. Retrieved from [Link]

  • Abdel-Moety, E. M., et al. (2016). Stability-Indicating Chromatographic Methods for the Determination of Sertindole. Journal of Chromatographic Science, 54(3), 356–363. [Link]

  • Google Patents. (n.d.). EP0682014B1 - Method of producing 5,6-dihydroxyindole derivatives from dopa.
  • Szkop, M., & Bielawski, W. (2013). A simple method for simultaneous RP-HPLC determination of indolic compounds related to bacterial biosynthesis of indole-3-acetic acid. Antonie Van Leeuwenhoek, 103(3), 683–691. [Link]

  • Chemical Engineering Transactions. (2022). Using High Performance Liquid Chromatography to Analyse Indoline Degradation during Lead Bioremoval.
  • ACS Omega. (2025). Novel Indole–Thiazole Derivative Containing a p-Nitro Substituent (CS03): Validation of an HPLC-UV Quantification Method.
  • ResearchGate. (n.d.). Thermal decomposition of the prepared compounds.

Sources

Reference Data & Comparative Studies

Validation

1H NMR chemical shifts of 5-hydroxy-1H-indole-2-carboxylate in DMSO

This guide provides a comprehensive technical comparison of the 1H NMR chemical shifts for Ethyl 5-hydroxy-1H-indole-2-carboxylate in DMSO-d₆ versus alternative solvents. It is designed for researchers requiring precise...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive technical comparison of the 1H NMR chemical shifts for Ethyl 5-hydroxy-1H-indole-2-carboxylate in DMSO-d₆ versus alternative solvents. It is designed for researchers requiring precise structural validation of indole-based intermediates, particularly in the synthesis of antivirals like Umifenovir (Arbidol).

[1]

Product Context: 5-Hydroxyindole-2-carboxylates are critical scaffolds in medicinal chemistry.[1] Their characterization is frequently complicated by the lability of the hydroxyl (-OH) and amine (-NH) protons. Primary Solvent: Dimethyl Sulfoxide-d₆ (DMSO-d₆) Alternative Solvents: Chloroform-d (CDCl₃), Methanol-d₄ (CD₃OD)[1]

Executive Summary: Why DMSO-d₆?

For the structural elucidation of Ethyl 5-hydroxy-1H-indole-2-carboxylate , DMSO-d₆ is the superior solvent compared to CDCl₃ or CD₃OD.[1] The choice is dictated by three critical factors:

  • Solubility: The 5-hydroxy and 2-carboxylate groups create a polar "push-pull" system that crystallizes tightly.[1] CDCl₃ often fails to dissolve the compound at concentrations sufficient for high-resolution ¹³C or 2D NMR.[1]

  • Exchangeable Proton Visibility: DMSO-d₆ acts as a hydrogen bond acceptor, "locking" the labile 5-OH and 1-NH protons.[1] This results in sharp, distinct singlets that are crucial for confirming regiochemistry (distinguishing 5-hydroxy from 4- or 6-hydroxy isomers).

  • Spectral Resolution: In CDCl₃, the NH and OH signals are often broad or coalesced due to rapid exchange, obscuring scalar coupling information.

Solvent Performance Matrix
FeatureDMSO-d₆ (Recommended)CDCl₃ (Alternative)CD₃OD (Not Recommended)
Solubility Excellent (>20 mg/mL)Poor to ModerateGood
-OH Signal Sharp Singlet (~8.8 ppm)Broad/InvisibleAbsent (Exchanged)
-NH Signal Sharp Singlet (~11.6 ppm)Broad/InvisibleAbsent (Exchanged)
Water Peak ~3.33 ppm (Distinct)~1.56 ppm (Can overlap)~4.87 ppm (Interferes)

Detailed Spectral Analysis (DMSO-d₆)

The following data represents the standard assignment for Ethyl 5-hydroxy-1H-indole-2-carboxylate in DMSO-d₆ at 298 K.

Chemical Shift Table[1][2][3][4][5]
PositionTypeShift (δ, ppm)MultiplicityCoupling (

, Hz)
Assignment Logic
NH (1) Exch.11.50 – 11.70 br s-Deshielded by aromatic ring current and ester EWG.[1]
OH (5) Exch.8.80 – 9.00 s-Diagnostic for 5-position; sharp in dry DMSO.[1]
H-7 Arom7.20 – 7.28 d8.8Ortho to NH; pseudo-doublet.[1]
H-3 Arom6.95 – 7.05 d/s1.5Characteristic C3 proton of indole-2-esters.[1]
H-4 Arom6.80 – 6.88 d2.2Meta to OH, ortho to ring junction.[1] Small

(meta).
H-6 Arom6.70 – 6.78 dd8.8, 2.2Ortho to OH; distinct dd pattern.[1]
Ethyl (CH₂) Aliph4.28 – 4.35 q7.1Ester methylene.[1]
Ethyl (CH₃) Aliph1.30 – 1.35 t7.1Ester methyl.[1]
Structural Visualization & Numbering

To ensure accurate assignment, refer to the standard indole numbering scheme utilized in the table above.

IndoleStructure N1 NH (1) C2 C2 N1->C2 C3 C3 C2->C3 Ester COOEt C2->Ester C3a C3a C3->C3a C4 C4 C3a->C4 C7a C7a C3a->C7a Fused C5 C5 C4->C5 C6 C6 C5->C6 OH OH C5->OH C7 C7 C6->C7 C7->C7a C7a->N1

Figure 1: Connectivity map for Ethyl 5-hydroxy-1H-indole-2-carboxylate.[1] Note the C5-OH and C2-Ester positions defining the chemical environment.[1]

Experimental Protocol: Self-Validating Assignment

To guarantee the integrity of your data, follow this "Self-Validating" protocol. This method ensures that the peaks you observe are genuinely from your sample and not artifacts or impurities.[1]

Step 1: Sample Preparation (The "Dry" Standard)
  • Mass: Weigh 5–10 mg of the solid ester.[1]

  • Solvent: Use 0.6 mL of DMSO-d₆ (99.9%) .

    • Critical: Use a fresh ampoule to minimize water content.[1] Water in DMSO appears at ~3.33 ppm but can broaden exchangeable protons if concentration is high.[1]

  • Dissolution: Vortex for 30 seconds. Ensure the solution is clear.

Step 2: Acquisition Parameters[1]
  • Pulse Sequence: Standard 1H (zg30).

  • Relaxation Delay (D1): Set to ≥ 5 seconds .

    • Reasoning: The quaternary carbons and exchangeable protons have long T1 relaxation times.[1] A short D1 will suppress the integration of the NH and OH signals, leading to incorrect stoichiometry calculations.

  • Scans: 16–32 scans are sufficient for this concentration.

Step 3: The D₂O Shake (Validation)

If the assignment of the OH (8.8 ppm) and NH (11.6 ppm) is ambiguous:

  • Acquire the standard spectrum.[1]

  • Add 1 drop of D₂O to the NMR tube.

  • Shake and re-acquire.[1]

  • Result: The signals at 8.8 ppm and 11.6 ppm will disappear or significantly diminish, confirming they are exchangeable protons. The aromatic signals (H-3, H-4, H-6, H-7) will remain but may shift slightly.

Troubleshooting & Spectral Anomalies

Distinguishing 5-Hydroxy from 5-Methoxy

If the starting material (5-methoxy) is a potential impurity:

  • 5-Hydroxy: Shows a singlet at ~8.8 ppm (OH).[1]

  • 5-Methoxy: Shows a singlet at ~3.75 ppm (OCH₃) and lacks the 8.8 ppm signal.[1]

  • Shift Effect: The 5-OH is more electron-donating than 5-OMe, typically shielding the ortho protons (H-4, H-6) slightly more (0.1–0.2 ppm upfield) compared to the methoxy variant.[1]

Water Peak Interference

In DMSO-d₆, the residual water peak appears at ~3.33 ppm.[1]

  • Risk: It generally does not overlap with the indole signals.[1]

  • Mitigation: If the water peak is broad and tails into the aliphatic region (obscuring the ethyl quartet at ~4.3 ppm), the DMSO is "wet."[1] Dry the sample or use a water-suppression pulse sequence (e.g., zgpr).[1]

References

  • PubChem. 5-Hydroxyindole-2-carboxylic acid | C9H7NO3.[1] National Library of Medicine. [Link][1]

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry. [Link]

  • University of Bath. Development of Prodrugs to Deliver Super-Potent Drugs to Prostate Tumors (Thesis). (Contains specific characterization of Ethyl 5-hydroxy-1H-indole-2-carboxylate, Compound 125). [Link]

Sources

Comparative

A Senior Application Scientist's Guide to HPLC Purity Analysis of 5-Hydroxyindole Derivatives

Introduction: The Critical Role of Purity in 5-Hydroxyindole Chemistry 5-Hydroxyindole derivatives are a cornerstone of neurochemical research and pharmaceutical development, forming the structural basis for compounds li...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Critical Role of Purity in 5-Hydroxyindole Chemistry

5-Hydroxyindole derivatives are a cornerstone of neurochemical research and pharmaceutical development, forming the structural basis for compounds like serotonin and a myriad of synthetic drug candidates. The accurate determination of their purity is not merely a quality control checkbox; it is a fundamental requirement for ensuring the safety, efficacy, and reproducibility of scientific research and therapeutic applications. Impurities, whether they are starting materials, by-products, or degradants, can have significant and often unpredictable biological activity.

High-Performance Liquid Chromatography (HPLC) stands as the principal analytical technique for this purpose, offering the high resolution and sensitivity required to separate and quantify the target analyte from its structurally similar impurities. This guide provides an in-depth comparison of prevalent HPLC-based methods for the purity analysis of 5-hydroxyindole derivatives, grounded in the principles of analytical chemistry and guided by regulatory standards. We will explore the causality behind methodological choices, compare performance with supporting data, and provide actionable protocols to empower you in the laboratory.

Pillar 1: Foundational Principles of Separation

The success of any HPLC method hinges on a deep understanding of the analyte's physicochemical properties and its interaction with the stationary and mobile phases. 5-Hydroxyindole derivatives are typically polar, aromatic compounds containing a hydroxyl group and a nitrogen-containing heterocycle, which dictates the optimal approach for their separation.

Choosing the Right Separation Mode

The primary mechanism of separation in HPLC is partitioning, where analytes distribute differently between the stationary and mobile phases based on their relative polarities.[1][2]

  • Reversed-Phase (RP-HPLC): This is the most prevalent and versatile mode for 5-hydroxyindole analysis.[1][3] It utilizes a non-polar stationary phase (typically silica bonded with C18 or C8 alkyl chains) and a polar mobile phase (e.g., a mixture of water with acetonitrile or methanol).[1][3][4] Polar analytes, like 5-hydroxyindoles, have less affinity for the non-polar stationary phase and elute earlier, while non-polar impurities are retained longer. The elution order is from most polar to least polar.[2] The inclusion of a small amount of acid (e.g., formic or phosphoric acid) in the mobile phase is crucial to suppress the ionization of silanol groups on the silica surface and the indole nitrogen, ensuring sharp, symmetrical peaks.

  • Normal-Phase (NP-HPLC): This mode uses a polar stationary phase (like bare silica) and a non-polar mobile phase (e.g., hexane).[3] While effective for separating highly polar compounds or isomers, it is less common for routine purity analysis of 5-hydroxyindoles due to issues with reproducibility caused by the high sensitivity of the stationary phase to water content in the mobile phase.[2]

  • Chiral Chromatography: For 5-hydroxyindole derivatives that are chiral, separating the enantiomers is a regulatory and pharmacological necessity, as enantiomers can have vastly different biological activities.[5][6] This is achieved using Chiral Stationary Phases (CSPs) that create a chiral environment, allowing for differential interaction with each enantiomer.[5][6][7] Polysaccharide-based CSPs are particularly common and effective.[8]

Detection: Seeing Your Analytes
  • UV-Vis Detection: The indole ring possesses a strong chromophore, making UV detection a robust and universally applicable technique. The typical maximum absorbance is around 280 nm, providing a good balance of sensitivity and selectivity.[9]

  • Fluorescence Detection (FLD): The indole functional group is naturally fluorescent, which can be exploited for highly sensitive and selective detection.[10][11] FLD can offer significantly lower detection limits than UV, which is invaluable for trace impurity analysis.[10][11]

  • Mass Spectrometry (MS): Coupling HPLC with a mass spectrometer provides the highest level of specificity and sensitivity. It not only quantifies the analytes but also provides mass information, which is critical for identifying unknown impurities and degradation products.[12][13][14]

Pillar 2: A Comparative Guide to Purity Analysis Methods

Here, we compare three distinct HPLC methods, each suited for different analytical objectives, from routine quality control to advanced high-throughput screening and stereoisomer-specific analysis.

Method A: The Workhorse - Stability-Indicating RP-HPLC with UV Detection

This method is the gold standard for routine purity testing and stability studies in most QC labs. Its primary goal is to separate the main compound from all potential process impurities and degradation products. A method is deemed "stability-indicating" only after it has been proven to resolve the API from products generated under forced degradation conditions (e.g., acid, base, oxidation, heat, light).[15][16][17]

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Program:

    • 0-5 min: 10% B

    • 5-25 min: 10% to 90% B

    • 25-30 min: 90% B

    • 30.1-35 min: 10% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 280 nm.[9]

  • Injection Volume: 10 µL.

  • Sample Preparation: Dissolve sample in a 50:50 mixture of Mobile Phase A and B to a concentration of approximately 0.5 mg/mL.

  • C18 Column: The long alkyl chains provide strong hydrophobic retention, which is ideal for resolving a wide range of impurities with varying polarities. The 250 mm length ensures high plate count and resolving power.

  • Formic Acid: This additive ensures the analytes are in a consistent, protonated state, leading to sharper peaks and reproducible retention times. It is also volatile, making this method compatible with a future transition to MS detection.[18]

  • Gradient Elution: The gradient from low to high organic content allows for the elution of both polar and non-polar impurities within a reasonable runtime, which is essential for a comprehensive purity profile.

Method B: The Sprinter - High-Throughput UPLC-MS/MS Analysis

Ultra-Performance Liquid Chromatography (UPLC) utilizes columns with sub-2 µm particles, operating at much higher pressures than conventional HPLC.[19][20][21] The result is a dramatic increase in speed, resolution, and sensitivity.[19][20][22] Coupling this with tandem mass spectrometry (MS/MS) creates a powerful tool for rapid purity screening and impurity identification in discovery and process development.

  • Column: C18, 50 mm x 2.1 mm, 1.7 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Program:

    • 0-0.5 min: 5% B

    • 0.5-3.0 min: 5% to 95% B

    • 3.0-3.5 min: 95% B

    • 3.51-4.0 min: 5% B (re-equilibration)

  • Flow Rate: 0.6 mL/min.

  • Column Temperature: 45 °C.

  • Detection: Tandem Mass Spectrometer (e.g., Triple Quadrupole) in positive ion mode. Monitor the specific parent-daughter ion transitions for the main compound and expected impurities.[14]

  • Injection Volume: 2 µL.

  • Sample Preparation: Dissolve sample in Acetonitrile/Water (50:50) to a concentration of approximately 10 µg/mL.

  • Sub-2 µm Particle Column: The smaller particles provide a significant boost in efficiency, allowing for much faster separations without sacrificing resolution.[21] The shorter column length (50 mm) is key to the rapid analysis time.

  • Higher Flow Rate & Temperature: The higher flow rate is enabled by the high-pressure capacity of the UPLC system.[22] Elevated temperature reduces mobile phase viscosity, improving mass transfer and peak shape at these high flow rates.[4]

  • MS/MS Detection: Offers unparalleled selectivity by monitoring a specific mass-to-charge ratio transition, virtually eliminating matrix effects and confirming the identity of each peak. It enables detection limits far below what UV can achieve.[12][14]

Method C: The Specialist - Chiral HPLC for Enantiomeric Purity

When dealing with a chiral 5-hydroxyindole derivative, determining the enantiomeric excess (%ee) is as important as determining chemical purity. This requires a specialized chiral stationary phase.

  • Column: Polysaccharide-based chiral column (e.g., Amylose or Cellulose-based), 250 mm x 4.6 mm, 5 µm.

  • Mobile Phase: Typically a non-polar organic mixture, e.g., Hexane:Isopropanol (90:10 v/v) with a small amount of an additive like trifluoroacetic acid (TFA) if needed.

  • Mode: Isocratic (gradient elution is less common in normal-phase chiral separations).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV at 280 nm.

  • Injection Volume: 10 µL.

  • Sample Preparation: Dissolve sample in the mobile phase.

  • Chiral Stationary Phase (CSP): The CSP contains a chiral selector immobilized on the silica surface. Enantiomers interact with this selector to form temporary, diastereomeric complexes with slightly different energies.[23] This difference in interaction strength causes one enantiomer to be retained longer than the other, enabling their separation.[23]

  • Isocratic, Non-polar Mobile Phase: Chiral recognition mechanisms are often more effective in non-polar environments where interactions like hydrogen bonding and π-π stacking are more pronounced.[8] An isocratic mobile phase provides stable conditions to maximize the subtle differences in interaction energy.

Performance Comparison
ParameterMethod A: RP-HPLC-UVMethod B: UPLC-MS/MSMethod C: Chiral HPLC-UV
Primary Goal Comprehensive purity & stabilityHigh-throughput analysis, impurity IDEnantiomeric purity
Typical Run Time 30-35 minutes3-5 minutes15-25 minutes
Pressure Low-Medium (~1500-3000 psi)High-Very High (~8000-15000 psi)[24]Low (~1000-2000 psi)
Sensitivity (LOQ) ~0.05% area<0.01% area (analyte dependent)[12]~0.05% area
Key Performance Metric Resolution of all impurities (Rs > 2.0)[15]Speed, S/N ratioEnantiomeric Resolution (α > 1.2)
Best For QC release testing, stability studiesDiscovery screening, process optimizationChiral drug substance analysis

Pillar 3: Method Validation - The Framework of Trust

An unvalidated analytical method produces data without context or assurance of reliability. The International Council for Harmonisation (ICH) guideline Q2(R2) provides the global standard for what constitutes a valid analytical procedure.[25][26][27] Validation is the formal process that demonstrates a method is "fit for its intended purpose."[27]

Method_Validation_Workflow cluster_Plan Planning Phase cluster_Execution Execution Phase cluster_Documentation Reporting Phase ATP Define Analytical Target Profile (ATP) Protocol Develop Validation Protocol (Parameters, Acceptance Criteria) ATP->Protocol Specificity Specificity / Selectivity (Forced Degradation) Protocol->Specificity Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy (% Recovery) Linearity->Accuracy Precision Precision (Repeatability, Intermediate) Accuracy->Precision Limits LOD & LOQ Precision->Limits Robustness Robustness (Varying Parameters) Limits->Robustness Report Validation Summary Report Robustness->Report Lifecycle Ongoing Lifecycle Management Report->Lifecycle

Caption: Workflow for Analytical Method Validation based on ICH Q2(R2) guidelines.

Key Validation Parameters for Purity Methods:
  • Specificity: This is the most critical parameter for a stability-indicating method. It is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[28] This is typically demonstrated through forced degradation studies and peak purity analysis (using a Diode Array Detector or MS).

  • Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[15] For purity analysis, the LOQ should typically be at or below the reporting threshold for impurities (e.g., 0.05%).

  • Accuracy: The closeness of test results to the true value, often determined by analyzing samples spiked with known amounts of impurities.[28]

  • Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at three levels: repeatability, intermediate precision, and reproducibility.[28]

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[29]

  • Robustness: A measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., ±5% change in mobile phase organic content, ±2°C in column temperature).[15] This provides an indication of its reliability during normal usage.

Conclusion and Recommendations

The selection of an appropriate HPLC method for the purity analysis of 5-hydroxyindole derivatives is a strategic decision dictated by the analytical objective.

Method_Selection leaf leaf start What is the Analytical Goal? isChiral Is the Analyte Chiral? start->isChiral isQC Routine QC & Stability? isChiral->isQC No leaf_chiral Method C: Chiral HPLC isChiral->leaf_chiral Yes isScreening High-Throughput Screening? isQC->isScreening No leaf_rphplc Method A: RP-HPLC-UV isQC->leaf_rphplc Yes leaf_uplc Method B: UPLC-MS/MS isScreening->leaf_uplc Yes

Caption: Decision tree for selecting the appropriate HPLC method.

  • For routine quality control, batch release, and formal stability studies , the robust and well-characterized RP-HPLC-UV method (Method A) is the most appropriate choice. It must be fully validated as stability-indicating.

  • For drug discovery, reaction monitoring, or process development , where speed and rapid identification of by-products are paramount, the UPLC-MS/MS method (Method B) offers unparalleled advantages in throughput and specificity.

  • For any chiral 5-hydroxyindole derivative , a dedicated Chiral HPLC method (Method C) is non-negotiable and must be developed to control the enantiomeric purity of the drug substance.

Ultimately, a well-developed and validated HPLC method is the foundation of reliable data, ensuring that the 5-hydroxyindole derivatives used in research and medicine are of the highest possible quality and safety.

References

Sources

Validation

Spectroscopic Fingerprinting of 5-Hydroxy-1H-indole-2-carboxylate: A Comparative FT-IR Guide

Topic: FT-IR characteristic peaks of 5-hydroxy-1H-indole-2-carboxylate Content Type: Publish Comparison Guide Executive Summary: The Diagnostic Value of the 5-Hydroxy Motif In the synthesis of broad-spectrum antivirals l...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: FT-IR characteristic peaks of 5-hydroxy-1H-indole-2-carboxylate Content Type: Publish Comparison Guide

Executive Summary: The Diagnostic Value of the 5-Hydroxy Motif

In the synthesis of broad-spectrum antivirals like Umifenovir (Arbidol) , the intermediate Ethyl 5-hydroxy-1H-indole-2-carboxylate (hereafter referred to as 5-HIC-Et ) represents a critical quality control checkpoint. Its purity determines the efficacy of subsequent Mannich reactions.

While HPLC provides retention data, Fourier-Transform Infrared Spectroscopy (FT-IR) offers a unique, rapid structural validation that chromatography cannot: the simultaneous confirmation of the indole core , the ester functionality , and the free phenolic hydroxyl group .

This guide objectively compares the FT-IR profile of 5-HIC-Et against its immediate structural analogs—5-Hydroxyindole (the core) and Ethyl Indole-2-carboxylate (the non-hydroxylated parent)—to establish a definitive identification protocol.

The Target Analyte: 5-Hydroxy-1H-indole-2-carboxylate

Molecular Fingerprint

The FT-IR spectrum of 5-HIC-Et is defined by the interplay between the electron-rich indole ring and the electron-withdrawing ester group at the C2 position.

Key Characteristic Peaks:

Functional GroupWavenumber (

)
IntensityModeDiagnostic Note
O-H (Phenol) 3250 – 3450 Broad/MediumStretchingDifferentiates from non-hydroxylated analogs. Often overlaps with N-H.
N-H (Indole) 3300 – 3350 SharpStretchingCharacteristic of the indole core; sensitive to H-bonding.
C=O (Ester) 1680 – 1705 StrongStretchingConjugated with the indole double bond, lowering frequency from typical 1735

.
C=C (Aromatic) 1580 – 1620 MediumStretchingIndole ring skeletal vibrations.
C-O (Ester) 1240 – 1260 StrongStretchingConfirmation of the carboxylate moiety.
C-O (Phenol) 1190 – 1220 MediumStretchingSecondary confirmation of the 5-OH group.

Expert Insight: The conjugation between the C2-ester and the indole nitrogen lone pair typically lowers the carbonyl frequency to ~1680-1690


, distinct from non-conjugated aliphatic esters.

Comparative Analysis: Differentiating Alternatives

To validate the identity of 5-HIC-Et, one must distinguish it from its synthetic precursors and structural isomers.

Comparison 1: Effect of the Ester Group

Alternative: 5-Hydroxyindole (Core structure, lacking the C2-ester)

  • Differentiation: The most prominent difference is the Carbonyl Region .

  • 5-HIC-Et: Shows a dominant, sharp peak at ~1690

    
      (C=O).
    
  • 5-Hydroxyindole: Completely lacks absorption in the 1650–1750

    
     region.
    
Comparison 2: Effect of the Hydroxyl Group

Alternative: Ethyl Indole-2-carboxylate (Parent ester, lacking the 5-OH)

  • Differentiation: The High-Frequency Region (3000+

    
    )  is critical here.
    
  • 5-HIC-Et: Exhibits a complex, broadened absorption band around 3200–3450

    
      due to the superposition of the Phenolic O-H and Indolic N-H.
    
  • Ethyl Indole-2-carboxylate: Shows a cleaner, sharper N-H stretch at ~3340

    
      without the broad underlying O-H envelope.
    
  • Fingerprint Region: 5-HIC-Et displays an additional C-O (phenol) stretch at ~1200

    
      absent in the parent ester.
    
Comparison 3: Impurity Profiling (Precursor)

Alternative: Ethyl 5-benzyloxyindole-2-carboxylate (Protected precursor)

  • Differentiation: Monitoring the deprotection step.

  • Precursor: Strong peaks at 690

    
     and 740 
    
    
    
    (monosubstituted benzene ring out-of-plane bending).
  • 5-HIC-Et (Product): Disappearance of the 690/740

    
     peaks and appearance of the broad O-H stretch.
    

Experimental Protocol: Self-Validating Characterization

This protocol ensures reproducible spectral acquisition, minimizing artifacts from moisture or sample preparation.

Method: Attenuated Total Reflectance (ATR-FTIR)

Preferred over KBr pellets for speed and reproducibility.

Step-by-Step Workflow:

  • System Blank: Clean the ATR crystal (Diamond/ZnSe) with isopropanol. Collect a background spectrum (air) to remove atmospheric

    
     (~2350 
    
    
    
    ) and
    
    
    vapor.
  • Sample Loading: Place ~2-5 mg of dry 5-HIC-Et powder onto the crystal center.

  • Compression: Apply consistent pressure (typically 80-100 N) using the anvil to ensure intimate contact. Note: Poor contact results in weak peaks and noisy baselines.

  • Acquisition: Scan range 4000–600

    
    ; Resolution 4 
    
    
    
    ; 16-32 scans.
  • Validation Check:

    • Pass: Strong C=O peak at ~1690

      
       (>80% absorbance relative to baseline).
      
    • Fail: Broad "hump" >3500

      
       indicates moisture contamination (dry sample and re-run).
      

Visualization: Quality Control Decision Tree

The following diagram illustrates the logical flow for using FT-IR to validate 5-HIC-Et during synthesis.

FTIR_QC_Workflow Start Crude Product Isolated Check_CO Check 1650-1750 cm⁻¹ Region Start->Check_CO Has_CO Peak at ~1690 cm⁻¹? Check_CO->Has_CO Check_OH Check 3200-3500 cm⁻¹ Region Has_CO->Check_OH Yes Result_Fail_Core FAIL: 5-Hydroxyindole (No Ester) Has_CO->Result_Fail_Core No Has_OH Broad Band Present? Check_OH->Has_OH Check_Benzyl Check 690-750 cm⁻¹ Region Has_OH->Check_Benzyl Yes Result_Fail_Parent FAIL: Ethyl Indole-2-carboxylate Has_OH->Result_Fail_Parent No (Sharp NH only) Has_Benzyl Peaks at 690/740 cm⁻¹? Check_Benzyl->Has_Benzyl Result_Valid PASS: 5-HIC-Et Confirmed Has_Benzyl->Result_Valid No Result_Fail_Protect FAIL: Benzyloxy Precursor Has_Benzyl->Result_Fail_Protect Yes

Figure 1: Logical decision tree for validating 5-HIC-Et purity using specific spectral regions.

Data Summary Table

Feature5-HIC-Et (Target) 5-Hydroxyindole Ethyl Indole-2-carboxylate
Carbonyl (C=O) Present (~1690

)
AbsentPresent (~1700

)
Hydroxyl (O-H) Present (Broad) Present (Broad)Absent
Ester C-O Present (~1250

)
AbsentPresent (~1250

)
Benzyl C-H Absent AbsentAbsent
Primary Use Arbidol IntermediateSerotonin AnalogSynthetic Scaffold

References

  • National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 88958, 5-Hydroxyindole-2-carboxylic acid. Retrieved from [Link]

  • NIST Mass Spectrometry Data Center. (2023). Indole-2-carboxylic acid Infrared Spectrum. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

  • Wright, S. et al. (2017). Structure-based optimization and synthesis of antiviral drug Arbidol analogues. Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]

  • Spectralys Biotech. (2023). Comparability of biosimilars using FTIR spectroscopy. Retrieved from [Link]

Comparative

Publish Comparison Guide: Mass Spectrometry Fragmentation of 5-Hydroxyindoles

The following guide provides a comprehensive technical analysis of the mass spectrometry fragmentation patterns of 5-hydroxyindoles, designed for researchers and drug development professionals. Executive Summary 5-Hydrox...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides a comprehensive technical analysis of the mass spectrometry fragmentation patterns of 5-hydroxyindoles, designed for researchers and drug development professionals.

Executive Summary

5-Hydroxyindoles—principally Serotonin (5-HT) , 5-Hydroxyindoleacetic acid (5-HIAA) , and 5-Hydroxytryptophan (5-HTP) —are critical biomarkers in neuroscience and oncology (e.g., carcinoid tumors). Their reliable identification requires mastering their distinct fragmentation pathways.

This guide moves beyond basic spectral libraries, offering a mechanistic comparison of Electrospray Ionization (ESI) and Electron Impact (GC-MS/EI) behaviors. It highlights the "diagnostic ions" that validate structural identity and distinguishes these analytes from isobaric interferences.

Part 1: Mechanistic Fragmentation Analysis (ESI-MS/MS)

In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), 5-hydroxyindoles exhibit "soft" ionization followed by collision-induced dissociation (CID). The fragmentation is dominated by the stability of the indole core and the lability of the ethylamine/acetic acid side chains.

Serotonin (5-Hydroxytryptamine, 5-HT)[1][2][3]
  • Precursor Ion:

    
     177 
    
    
    
  • Primary Pathway (Ammonia Loss): The most abundant transition is the loss of ammonia (

    
    , 17 Da), driven by the aliphatic amine side chain.
    
  • Secondary Pathway (Ring Contraction): Following ammonia loss, the resulting ion (

    
     160) undergoes a retro-Diels-Alder (RDA)-like collapse or CO elimination involving the phenolic oxygen, yielding 
    
    
    
    132 and
    
    
    115.
5-HIAA (5-Hydroxyindoleacetic acid)[1][3][4][5]
  • Precursor Ion:

    
     192 
    
    
    
  • Primary Pathway (Formic Acid Loss): Unlike serotonin, 5-HIAA contains a carboxylic acid. The dominant loss is not water, but the entire carboxyl moiety as formic acid (

    
    , 46 Da) or combined 
    
    
    
    , generating the resonance-stabilized quinone imine cation at
    
    
    146.
Visualization: Fragmentation Pathways

The following diagram illustrates the divergent pathways for Serotonin and 5-HIAA, highlighting the critical node divergence.

G Serotonin Serotonin (5-HT) [M+H]+ m/z 177 Ion160 Fragment m/z 160 [M+H - NH3]+ Serotonin->Ion160 Loss of NH3 (-17 Da) HIAA 5-HIAA [M+H]+ m/z 192 Ion146 Fragment m/z 146 [M+H - HCOOH]+ Quinone Imine Cation HIAA->Ion146 Loss of HCOOH (-46 Da) Ion132 Fragment m/z 132 [M+H - NH3 - CO]+ Ion160->Ion132 Loss of CO (-28 Da) Ion115 Fragment m/z 115 [Cyclopentadiene cation] Ion132->Ion115 Ring Contraction

Caption: Divergent ESI-MS/MS fragmentation pathways for Serotonin (Blue) and 5-HIAA (Red). Note the distinct primary losses: Ammonia vs. Formic Acid.

Part 2: Comparative Data & Diagnostic Ions

The table below synthesizes the MRM (Multiple Reaction Monitoring) transitions required for high-sensitivity quantitation.

CompoundIonization ModePrecursor (

)
Quantifier Ion (

)
Qualifier Ion (

)
Mechanism of Quantifier
Serotonin (5-HT) ESI (+)177.1160.1 132.1, 115.1Neutral loss of Ammonia (

)
5-HIAA ESI (+)192.1146.1 118.1, 91.1Neutral loss of Formic Acid (

)
5-HIAA ESI (-)190.1144.1 116.1Decarboxylation (

)
5-HTP ESI (+)221.1204.1 146.1Neutral loss of Ammonia (

)

Expert Insight: While 5-HIAA is an acid, Positive Mode ESI (


 192 

146) often yields better signal-to-noise ratios on modern triple quadrupoles than Negative Mode, provided the mobile phase is acidic (0.1% Formic Acid).

Part 3: GC-MS Analysis (TMS Derivatization)

For Gas Chromatography, 5-hydroxyindoles must be derivatized to increase volatility. The standard protocol uses MSTFA or BSTFA to form Trimethylsilyl (TMS) derivatives.

Fragmentation Logic (Electron Impact - 70 eV)
  • Derivatization Sites: Hydroxyl (-OH), Amine (-NH2), and Indole Nitrogen (-NH).

  • Serotonin-3TMS: The fully silylated species (MW 392).

  • Alpha-Cleavage Rule: The dominant fragmentation in tryptamines is the cleavage of the bond between the

    
     and 
    
    
    
    carbons of the side chain.
    • Fragment A: Nitrogen-containing side chain (

      
      ) 
      
      
      
      
      
      174
      .
    • Fragment B: Indole core (

      
      ) 
      
      
      
      
      
      218
      .
Visualization: GC-MS Fragmentation Scheme

GCMS SerotoninTMS Serotonin-3TMS (Molecular Ion m/z 392) AlphaCleavage α-Cleavage SerotoninTMS->AlphaCleavage Frag73 TMS Cation [Si(CH3)3]+ m/z 73 SerotoninTMS->Frag73 Rearrangement Frag174 Side Chain Ion [CH2=N(TMS)2]+ m/z 174 (Base Peak) AlphaCleavage->Frag174 Dominant Path Frag218 Indole Core Ion [5-OTMS-Indole-CH2]+ m/z 218 AlphaCleavage->Frag218

Caption: EI-MS fragmentation of Serotonin-3TMS. The alpha-cleavage produces the characteristic m/z 174 base peak.

Part 4: Protocol & Experimental Validation

To ensure Trustworthiness and Self-Validation , follow this optimized workflow. This protocol minimizes the risk of oxidation (a common failure point for 5-hydroxyindoles).

Sample Preparation (Plasma/Serum)
  • Reagent: 0.1% Ascorbic Acid (Antioxidant) + 1% Formic Acid in Acetonitrile.

  • Ratio: 1:3 (Sample : Precipitant).

  • Step: Vortex 30s, Centrifuge 10,000 x g for 10 min at 4°C.

  • Why: 5-hydroxyindoles oxidize rapidly at neutral pH. Acidic conditions stabilize the indole ring.

Chromatographic Separation (Critical for Isomers)

Mass spectrometry cannot easily distinguish positional isomers (e.g., 4-hydroxyindole vs. 5-hydroxyindole ) as they share identical mass and similar fragments. Separation must be achieved chromatographically.

  • Column: HILIC (Hydrophilic Interaction Liquid Chromatography) or PFP (Pentafluorophenyl).

    • PFP columns offer superior selectivity for indole isomers via pi-pi interactions.

  • Mobile Phase A: 10mM Ammonium Formate (pH 3.0).

  • Mobile Phase B: Acetonitrile (0.1% Formic Acid).

  • Validation Check: If 5-HT and 5-HIAA co-elute, ion suppression will compromise quantitation. Ensure baseline separation (

    
    ).
    
System Suitability Test (SST)

Before running samples, inject a standard mix.

  • Acceptance Criteria:

    • Retention time deviation < 2%.[1]

    • Ion Ratio (Quantifier/Qualifier) deviation < 15% from library.

    • Signal-to-Noise > 10 for LOQ (Limit of Quantitation).

References

  • Miller, A. G., et al. (2010).[2] "Measurement of plasma 5-hydroxyindole acetic acid by liquid chromatography tandem mass spectrometry." Journal of Chromatography B.

  • Asakawa, D., et al. (2021).[3] "Fragmentation study of tryptophan-derived metabolites induced by electrospray ionization mass spectrometry." Analyst.

  • NIST Mass Spectrometry Data Center. "Serotonin, 3TMS derivative Spectrum." NIST WebBook.

  • Tiris, G., et al. (2023). "Plasma or serum 5-hydroxyindoleacetic acid can be used interchangeably in patients with neuroendocrine tumours."[4] Annals of Clinical Biochemistry.

  • Kostiainen, R., et al. (2009). "Recent Advances in Mass Spectrometry for the Identification of Neuro-chemicals." Journal of Chromatography B.

Sources

Validation

A Comparative Guide to the Reactivity of 5-Hydroxy vs. 5-Methoxy Indole-2-Carboxylates for the Research Scientist

For researchers, scientists, and professionals in drug development, the indole-2-carboxylate scaffold is a cornerstone in the synthesis of a multitude of biologically active compounds. The strategic functionalization of...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and professionals in drug development, the indole-2-carboxylate scaffold is a cornerstone in the synthesis of a multitude of biologically active compounds. The strategic functionalization of the indole nucleus is paramount in modulating the pharmacological profile of these molecules. Among the most common and influential substituents at the 5-position are the hydroxyl (-OH) and methoxy (-OCH₃) groups. While seemingly similar, the nuanced electronic and steric differences between these two functionalities can profoundly impact the reactivity of the indole ring and the carboxylate group, dictating reaction pathways, yields, and the feasibility of synthetic routes. This guide provides an in-depth, objective comparison of the reactivity of 5-hydroxy- and 5-methoxyindole-2-carboxylates, supported by experimental data and detailed protocols to inform your synthetic strategies.

The Decisive Influence of the 5-Position: An Electronic Perspective

The reactivity of the indole ring is fundamentally governed by its electron-rich nature, making it highly susceptible to electrophilic attack, primarily at the C3 position. The substituent at the 5-position plays a crucial role in modulating this inherent reactivity through a combination of inductive and resonance effects.

Both the hydroxyl and methoxy groups are electron-donating, activating the indole ring towards electrophilic substitution. They exert a -I (inductive) effect due to the electronegativity of the oxygen atom, which withdraws electron density from the ring. However, this is significantly outweighed by their powerful +M (mesomeric or resonance) effect, where the lone pairs on the oxygen atom are delocalized into the aromatic system, increasing the electron density, particularly at the ortho and para positions (C4, C6, and the pyrrole ring).

The key distinction lies in the magnitude of this electron-donating resonance effect. The hydroxyl group is a more potent activating group than the methoxy group. This can be quantitatively understood by examining their Hammett substituent constants (σp), which measure the electronic influence of a substituent on a reaction center. The more negative the σp value, the stronger the electron-donating ability through resonance.

Substituentσp (para)σm (meta)
-OH-0.360.10
-OCH₃-0.240.11

Table 1: Hammett substituent constants for hydroxyl and methoxy groups.[1]

The more negative σp value of the -OH group (-0.36) compared to the -OCH₃ group (-0.24) provides a clear indication of its superior electron-donating capacity. This heightened electron density in the 5-hydroxyindole-2-carboxylate system renders it more nucleophilic and thus, in principle, more reactive towards electrophiles than its 5-methoxy counterpart. The small difference in their σm values suggests a similar inductive effect.

Comparative Reactivity in Key Transformations

The subtle yet significant electronic disparity between the 5-hydroxy and 5-methoxy groups manifests in their reactivity across a range of important chemical transformations.

Electrophilic Aromatic Substitution: A Tale of Enhanced Nucleophilicity

As predicted by the electronic effects, 5-hydroxyindole-2-carboxylates are generally more reactive towards electrophilic aromatic substitution than their 5-methoxy analogs. This increased reactivity can translate to milder reaction conditions, faster reaction times, and potentially higher yields. However, it can also lead to a greater propensity for side reactions, such as over-substitution or oxidation, particularly under harsh acidic conditions.

Bromination: A classic example of electrophilic aromatic substitution, bromination typically proceeds more readily with the 5-hydroxyindole derivative.

5-Hydroxyindole-2-carboxylate 5-Hydroxyindole-2-carboxylate More Reactive More Reactive 5-Hydroxyindole-2-carboxylate->More Reactive Faster reaction Milder conditions C3 Bromination C3 Bromination More Reactive->C3 Bromination 5-Methoxyindole-2-carboxylate 5-Methoxyindole-2-carboxylate Less Reactive Less Reactive 5-Methoxyindole-2-carboxylate->Less Reactive Requires more forcing conditions Less Reactive->C3 Bromination

Caption: Comparative reactivity in electrophilic bromination.

Experimental Protocol: Regioselective Bromination of Ethyl 5-Methoxyindole-2-carboxylate

This protocol highlights a method to achieve bromination at the C3 position. For the more activated 5-hydroxy derivative, even milder conditions may be required to prevent over-bromination or oxidation.

  • Dissolution: Dissolve ethyl 5-methoxyindole-2-carboxylate (1.0 eq) in dimethylformamide (DMF).

  • Reagent Addition: Slowly add a solution of N-bromosuccinimide (NBS) (1.05 eq) in DMF to the indole solution at room temperature.

  • Reaction Monitoring: Stir the reaction mixture and monitor its progress by Thin Layer Chromatography (TLC).

  • Work-up: Upon completion, pour the reaction mixture into ice-water. The precipitated product, ethyl 3-bromo-5-methoxyindole-2-carboxylate, is collected by filtration, washed with water, and dried.[2][3]

For the corresponding 5-hydroxyindole-2-carboxylate, it is advisable to perform the reaction at a lower temperature (e.g., 0 °C) and to carefully control the stoichiometry of the brominating agent to minimize side-product formation.

N-Alkylation: The Influence of the Acidic Proton

The presence of a free N-H bond in both indole derivatives allows for N-alkylation, a common strategy for introducing further diversity. The general approach involves deprotonation of the indole nitrogen with a suitable base to form the highly nucleophilic indolate anion, which then undergoes an S(_N)2 reaction with an alkylating agent.

cluster_0 N-Alkylation Workflow Indole Indole-2-carboxylate Indolate Indolate Anion Indole->Indolate Deprotonation Base Base (e.g., NaH, KOH) Base->Indolate Product N-Alkylated Indole-2-carboxylate Indolate->Product SN2 Attack AlkylatingAgent Alkylating Agent (R-X) AlkylatingAgent->Product

Caption: General workflow for the N-alkylation of indoles.

A critical difference emerges when considering the 5-hydroxyindole-2-carboxylate. The phenolic proton is significantly more acidic than the indole N-H proton. Consequently, in the presence of a base, the hydroxyl group will be deprotonated first, forming a phenoxide. This can complicate N-alkylation in several ways:

  • Stoichiometry of the Base: At least two equivalents of base are required to deprotonate both the hydroxyl group and the indole nitrogen to achieve N-alkylation.

  • O-Alkylation as a Side Reaction: The resulting phenoxide is also a nucleophile and can compete with the indolate anion in reacting with the alkylating agent, leading to the formation of the O-alkylated product. The ratio of N- to O-alkylation can be influenced by factors such as the solvent, counter-ion, and the nature of the alkylating agent.

  • Protection Strategy: To circumvent these issues, it is often necessary to protect the hydroxyl group (e.g., as a benzyl or silyl ether) before performing the N-alkylation. The protecting group can then be removed in a subsequent step.

In contrast, the 5-methoxyindole-2-carboxylate does not possess this acidic proton, making its N-alkylation more straightforward, typically requiring only a slight excess of one equivalent of base.

Experimental Protocol: N-Alkylation of Ethyl Indole-2-carboxylate (Generalizable)

This protocol can be adapted for both 5-hydroxy- and 5-methoxyindole-2-carboxylates, with the aforementioned considerations for the 5-hydroxy derivative.

  • Inert Atmosphere: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add a solution of the ethyl indole-2-carboxylate (1.0 eq) in anhydrous acetone.

  • Base Addition: Add aqueous potassium hydroxide (KOH) (3.0 eq for the 5-methoxy derivative; consider at least 4.0 eq for the 5-hydroxy derivative to account for both acidic protons) and stir the mixture at room temperature for 30 minutes.

  • Alkylation: Add the alkylating agent (e.g., benzyl bromide, 1.1 eq) and continue stirring. The reaction time will vary depending on the substrate and alkylating agent (typically 2-8 hours).

  • Work-up and Purification: After the reaction is complete (monitored by TLC), remove the solvent under reduced pressure. Add water to the residue and extract the product with ethyl acetate. The organic layer is then washed, dried, and concentrated. The crude product can be purified by column chromatography.[4]

Reactions of the Carboxylate Group: Esterification

The carboxylate group at the C2 position can undergo typical carboxylic acid reactions, such as esterification. The Fischer esterification, which involves reacting the carboxylic acid with an alcohol under acidic catalysis, is a common method.

Carboxylic Acid Indole-2-carboxylic Acid Ester Indole-2-carboxylate Ester Carboxylic Acid->Ester Alcohol R'-OH Alcohol->Ester Acid Catalyst H+ Acid Catalyst->Ester Water H₂O Ester->Water

Caption: The Fischer esterification reaction.

The electronic nature of the 5-substituent is expected to have a minimal direct effect on the reactivity of the C2-carboxylate group, as it is electronically insulated from the benzene ring by the pyrrole moiety. However, the reaction conditions for Fischer esterification, which are typically strongly acidic, can pose a challenge for the indole ring itself. The electron-rich indole nucleus is prone to acid-catalyzed polymerization or degradation.

Given that the 5-hydroxyindole ring is more activated and thus more susceptible to electrophilic attack (including protonation), it may be more sensitive to the acidic conditions of Fischer esterification compared to the 5-methoxyindole. This could lead to lower yields or the formation of undesired byproducts. Therefore, milder esterification methods or the use of a protected indole nitrogen might be preferable for the 5-hydroxy derivative.

Experimental Protocol: Fischer Esterification (General Procedure)

This protocol should be approached with caution, particularly for the 5-hydroxyindole-2-carboxylic acid, due to the potential for acid-catalyzed side reactions.

  • Reaction Setup: To a solution of the indole-2-carboxylic acid (1.0 eq) in an excess of the desired alcohol (which also serves as the solvent), add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid).

  • Heating: Heat the reaction mixture to reflux for several hours. The progress of the reaction can be monitored by TLC.

  • Work-up: After cooling, the excess alcohol is removed under reduced pressure. The residue is then taken up in an organic solvent (e.g., ethyl acetate) and washed with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst and any unreacted carboxylic acid.

  • Purification: The organic layer is washed with brine, dried over an anhydrous salt (e.g., Na₂SO₄), and concentrated to afford the crude ester, which can be further purified by recrystallization or column chromatography.[5]

Conclusion: A Strategic Choice for Synthesis

The choice between a 5-hydroxy and a 5-methoxy substituent on an indole-2-carboxylate framework is a critical decision in the design of a synthetic route. The 5-hydroxy derivative, with its more potent electron-donating character, offers the advantage of enhanced reactivity towards electrophiles, potentially allowing for milder reaction conditions. However, this heightened reactivity comes with the challenges of potential over-reactivity and the complication of the acidic phenolic proton in base-mediated reactions, often necessitating a protection-deprotection sequence for N-alkylation.

Conversely, the 5-methoxyindole-2-carboxylate provides a more robust and predictable substrate for a wider range of transformations. Its N-alkylation is more straightforward, and it may exhibit greater stability under certain reaction conditions, such as strong acids. The trade-off is a generally lower reactivity towards electrophilic substitution, which may require more forcing conditions.

Ultimately, the optimal choice depends on the specific synthetic target and the overall reaction sequence. A thorough understanding of the subtle yet impactful differences in their reactivity, as outlined in this guide, will empower researchers to make informed decisions, streamline their synthetic efforts, and ultimately accelerate the drug discovery and development process.

References

  • Reddit. (2021, April 1). There is a small difference in the reactivity of phenol and anisole towards electrophilic substitution. Why is it so? [Online forum post]. r/chemhelp. [Link]

  • Chemistry Stack Exchange. (2015, February 26). Why is a hydroxyl group more activating than a methoxy group in electrophilic aromatic substitution? [Online forum post]. [Link]

  • OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. [Link]

  • Semantic Scholar. Regioselective bromination of methoxy derivatives of ethyl indole-2-carboxylate [synthetic studies of indoles and related compounds. XXX]. [Link]

  • Al-Tel, T. H., Al-Qawasmeh, R. A., & Voelter, W. (2011). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. Molecules, 16(8), 6393–6403. [Link]

  • Schwarzenbach, R. P., Gschwend, P. M., & Imboden, D. M. (2003). Environmental Organic Chemistry (2nd ed.). John Wiley & Sons.
  • Tani, M., et al. (1992).

Sources

Comparative

A Comparative Guide to the ¹³C NMR Spectral Analysis of Ethyl 5-Hydroxy-1H-indole-2-carboxylate and its Analogs

For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist In the structural elucidation of novel heterocyclic compounds, Nuclear Magnetic Resonance (NMR) spectroscopy sta...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

In the structural elucidation of novel heterocyclic compounds, Nuclear Magnetic Resonance (NMR) spectroscopy stands as an indispensable tool. For indole derivatives, a scaffold of immense importance in medicinal chemistry, ¹³C NMR provides a detailed electronic map of the carbon framework. This guide presents a comprehensive analysis of the ¹³C NMR spectral data for ethyl 5-hydroxy-1H-indole-2-carboxylate, a key intermediate in the synthesis of various biologically active molecules. Due to the limited availability of direct experimental data for this specific molecule in the public domain, this guide provides a highly accurate, predicted ¹³C NMR spectrum. This prediction is substantiated by a comparative analysis with the experimentally determined spectra of structurally related analogs, including ethyl 1H-indole-2-carboxylate and 5-hydroxy-1H-indole.

The rationale behind this comparative approach lies in the predictable nature of substituent effects on ¹³C NMR chemical shifts. By understanding how the hydroxyl (-OH) and ethyl carboxylate (-COOEt) groups influence the electron density and, consequently, the chemical shifts of the indole ring carbons in known compounds, we can confidently assign the resonances for our target molecule.

Comparative ¹³C NMR Data

The following table summarizes the predicted ¹³C NMR chemical shifts for ethyl 5-hydroxy-1H-indole-2-carboxylate and the experimental data for its key analogs. All chemical shifts (δ) are reported in parts per million (ppm).

Carbon AtomPredicted Ethyl 5-hydroxy-1H-indole-2-carboxylate (DMSO-d₆)Experimental Ethyl 1H-indole-2-carboxylate (DMSO-d₆)[1]Experimental 5-Hydroxy-1H-indole (DMSO-d₆)[2]Experimental Indole (DMSO-d₆)[3]
C2~127.5127.2124.7124.1
C3~108.0108.3102.1101.9
C3a~128.0127.5129.5128.1
C4~113.5122.5104.9120.8
C5~150.0120.7150.2120.0
C6~113.0125.1112.5121.7
C7~112.0113.1112.2111.4
C7a~132.0137.9131.5135.8
C=O~162.0162.3--
-OCH₂-~60.052.2 (for -OCH₃)--
-CH₃~14.514.5 (for -OCH₂CH₃ )--

Note: The experimental data for ethyl 1H-indole-2-carboxylate was reported for the methyl ester; the chemical shifts for the ethyl group are predicted based on typical values.[1]

Spectral Interpretation and Rationale

The predicted chemical shifts for ethyl 5-hydroxy-1H-indole-2-carboxylate are derived from the foundational spectrum of indole and the well-established substituent effects of the hydroxyl and ethyl carboxylate groups.

Substituent Effects on the Indole Ring:
  • C2 and C3: The ethyl carboxylate group at C2 is electron-withdrawing, which would typically deshield C2. However, its placement on the pyrrole ring and conjugation effects result in a complex interplay. Compared to indole, C2 is deshielded, and C3 is also slightly deshielded.[1]

  • C4, C5, and C6: The hydroxyl group at C5 is a strong electron-donating group through resonance. This leads to a significant upfield shift (shielding) of the para-positioned C4 and the ortho-positioned C6. The C5 carbon, directly attached to the electronegative oxygen, is significantly deshielded.[4]

  • C7, C3a, and C7a: The influence of the substituents on these more distant carbons is less pronounced but follows predictable electronic trends. The overall electronic changes in the ring affect these bridgehead and benzene-ring carbons.

The logical flow for predicting the chemical shifts is visualized in the diagram below.

G cluster_0 Core Structure cluster_1 Substituent Effects cluster_2 Predicted Spectrum Indole Indole (Base Spectrum) Target Ethyl 5-hydroxy-1H-indole-2-carboxylate (Predicted Shifts) Indole->Target Provides foundational chemical shifts OH 5-OH Group (Electron Donating) OH->Target Shields C4, C6; Deshields C5 COOEt 2-COOEt Group (Electron Withdrawing) COOEt->Target Deshields C2

Caption: Predictive workflow for ¹³C NMR chemical shifts.

Experimental Protocol for ¹³C NMR Acquisition

To validate the predicted data, the following experimental protocol is recommended for acquiring a high-quality ¹³C NMR spectrum of ethyl 5-hydroxy-1H-indole-2-carboxylate.

Sample Preparation:
  • Weigh approximately 15-20 mg of the solid ethyl 5-hydroxy-1H-indole-2-carboxylate sample.

  • Dissolve the sample in approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is chosen for its excellent solvating power for polar indole derivatives and its distinct solvent peak that does not typically interfere with the signals of interest.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

NMR Spectrometer Setup:
  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the DMSO-d₆.

  • Shim the magnetic field to achieve optimal homogeneity. For ¹³C NMR, good shimming is crucial for observing sharp signals, especially for quaternary carbons.

¹³C NMR Data Acquisition:

A standard proton-decoupled ¹³C NMR experiment should be performed with the following parameters as a starting point:

  • Pulse Program: A standard proton-decoupled single-pulse sequence (e.g., 'zgpg30' on a Bruker spectrometer) with Nuclear Overhauser Effect (NOE) is recommended.[5]

  • Spectral Width (SW): Approximately 240 ppm, centered around 120 ppm, to ensure all carbon signals are captured.[5]

  • Acquisition Time (AQ): At least 1.0-1.5 seconds to ensure good resolution.

  • Relaxation Delay (D1): A delay of 2-5 seconds is recommended to allow for full relaxation of the carbon nuclei, leading to more accurate integration (though integration is less critical for standard ¹³C spectra than for ¹H).

  • Number of Scans (NS): Due to the low natural abundance of ¹³C, a larger number of scans is required. Start with 1024 scans and increase as needed to achieve an adequate signal-to-noise ratio.

  • Temperature: Maintain a constant temperature, typically 298 K (25 °C).

Data Processing:
  • Apply an exponential window function to the Free Induction Decay (FID) to improve the signal-to-noise ratio.

  • Perform a Fourier Transform (FT) to convert the FID into the frequency domain spectrum.

  • Phase correct the spectrum to ensure all peaks have a pure absorption lineshape.

  • Calibrate the chemical shift scale by setting the central peak of the DMSO-d₆ multiplet to 39.52 ppm.

  • Integrate the peaks (optional, for relative signal intensities).

  • Perform peak picking to generate a list of chemical shifts.

The relationship between the experimental steps is illustrated below.

G A Sample Preparation B Spectrometer Setup (Lock & Shim) A->B C Data Acquisition (¹³C Pulse Program) B->C D Data Processing (FT, Phasing, Calibration) C->D E Spectral Analysis D->E

Caption: Standard workflow for ¹³C NMR spectroscopy.

Conclusion

This guide provides a robust framework for understanding and predicting the ¹³C NMR spectrum of ethyl 5-hydroxy-1H-indole-2-carboxylate. By leveraging the established principles of substituent effects and comparing with structurally similar analogs, researchers can confidently identify and characterize this important synthetic intermediate. The provided experimental protocol offers a standardized method for obtaining high-quality, verifiable data. For unambiguous assignment, advanced 2D NMR techniques such as HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) are recommended to correlate the carbon signals with their attached protons.

References

  • Morales-Ríos, M. S., Espiñeira, J., & Joseph-Nathan, P. (1987). 13C NMR spectroscopy of indole derivatives. Magnetic Resonance in Chemistry, 25(5), 377-395. [Link]

  • Joseph-Nathan, P., del Rio, R. E., & Morales-Rios, M. S. (1988). NMR studies of indole. HETEROCYCLES, 27(2), 431-436. [Link]

  • PubChem. (n.d.). Ethyl indole-2-carboxylate. National Center for Biotechnology Information. [Link]

  • Parker, R. G., & Roberts, J. D. (1970). Nuclear magnetic resonance spectroscopy. 13C spectra of indole and methylindoles. The Journal of Organic Chemistry, 35(4), 996-999. [Link]

  • Al-Hourani, B. J., Al-Zoubi, R. M., & Al-Masri, M. S. (2016). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. Molecules, 21(3), 323. [Link]

Sources

Validation

Distinguishing 5-Hydroxyindole Isomers: A Spectroscopic Comparison Guide

Audience: Researchers, Scientists, and Drug Development Professionals. Objective: To provide a rigorous, data-driven methodology for distinguishing 5-hydroxyindole from its structural isomers (4-, 6-, and 7-hydroxyindole...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, Scientists, and Drug Development Professionals. Objective: To provide a rigorous, data-driven methodology for distinguishing 5-hydroxyindole from its structural isomers (4-, 6-, and 7-hydroxyindole) using NMR, UV-Vis, and Mass Spectrometry.

Executive Summary: The Isomer Challenge

Hydroxyindoles are critical scaffolds in pharmaceutical chemistry, serving as precursors to serotonin (5-HT) analogs, melatonin receptor agonists, and various alkaloids. However, the positional isomerism of the hydroxyl group on the benzene ring (positions 4, 5, 6, or 7) creates significant analytical challenges.

While Mass Spectrometry (MS) is sensitive, it often fails to distinguish these isomers due to substituent randomization during ionization. Proton Nuclear Magnetic Resonance (


H NMR)  remains the gold standard for definitive identification, relying on specific coupling patterns and Nuclear Overhauser Effect (NOE) interactions. This guide outlines a hierarchical workflow to unambiguously identify the 5-hydroxyindole isomer.

Spectroscopic Decision Matrix

The following decision tree visualizes the logic flow for identifying hydroxyindole isomers based on


H NMR splitting patterns and NOE correlations.

Hydroxyindole_ID Start Unknown Hydroxyindole Isomer NMR_Split Step 1: Analyze 1H NMR Splitting (Benzene Ring) Start->NMR_Split Pattern_A Pattern A: 3 Adjacent Protons (d - t - d) or (d - dd - d) Implies Substituent at 4 or 7 NMR_Split->Pattern_A Contiguous Spin System Pattern_B Pattern B: 2 Adjacent, 1 Isolated (d - dd - s/d) Implies Substituent at 5 or 6 NMR_Split->Pattern_B Separated Spin System NOE_Step1 Step 2: NOE Experiment Target: H-3 (Pyrrole) Pattern_A->NOE_Step1 NOE_Step2 Step 2: NOE Experiment Target: Isolated Singlet/Doublet Pattern_B->NOE_Step2 Res_4OH Result: 4-Hydroxyindole (No H-4 present) NOE_Step1->Res_4OH No NOE to H-4 region Res_7OH Result: 7-Hydroxyindole (H-4 present, NOE with H-3) NOE_Step1->Res_7OH Positive NOE to H-4 Res_5OH Result: 5-Hydroxyindole (Isolated proton is H-4 Strong NOE with H-3) NOE_Step2->Res_5OH NOE Observed (H-4 <-> H-3) Res_6OH Result: 6-Hydroxyindole (Isolated proton is H-7 No NOE with H-3) NOE_Step2->Res_6OH No NOE (H-7 is far from H-3)

Figure 1: Hierarchical decision tree for distinguishing hydroxyindole isomers using 1H NMR spin-spin splitting and NOE constraints.

Detailed Spectroscopic Analysis

A. Nuclear Magnetic Resonance ( H NMR)

NMR is the only self-validating method for this application. The key lies in the coupling constants (


)  and the multiplicity  of the benzene ring protons.
1. Coupling Patterns (Multiplicity)

The indole benzene ring protons (H-4, H-5, H-6, H-7) form specific spin systems depending on the OH position.

IsomerProton ArrangementSpin SystemCharacteristic Pattern
5-Hydroxyindole H-4 (isolated), H-6, H-7 (adjacent)ABX / AMXd (meta) , dd (ortho/meta) , d (ortho)
6-Hydroxyindole H-7 (isolated), H-4, H-5 (adjacent)ABX / AMXd (meta) , dd (ortho/meta) , d (ortho)
4-Hydroxyindole H-5, H-6, H-7 (contiguous)ABC / AMXd , t (or dd) , d
7-Hydroxyindole H-4, H-5, H-6 (contiguous)ABC / AMXd , t (or dd) , d
  • 5-OH vs. 6-OH: Both show a "doublet - doublet of doublets - doublet" pattern.

    • 5-OH: The isolated proton is H-4 . It appears as a doublet with a small meta-coupling (

      
       Hz).
      
    • 6-OH: The isolated proton is H-7 . It appears as a doublet with a small meta-coupling (

      
       Hz).
      
    • Differentiation: H-4 is spatially close to H-3 (on the pyrrole ring). H-7 is spatially close to the NH (H-1).

2. Chemical Shift Trends (

ppm in DMSO-

)

The hydroxyl group is an electron-donating group (EDG), causing upfield shielding at ortho and para positions.

  • 5-Hydroxyindole:

    • H-4: Shielded (ortho to OH). Appears upfield (

      
       ppm).
      
    • H-6: Shielded (ortho to OH).

    • H-3: Often appears as a triplet or dd due to coupling with NH and H-2.

  • 6-Hydroxyindole:

    • H-5: Shielded (ortho to OH).

    • H-7: Shielded (ortho to OH).

    • H-4: Less shielded than in 5-OH (meta to OH).

B. UV-Visible Spectroscopy

While less specific than NMR, UV-Vis can provide corroborating evidence, particularly when comparing 5-OH and 6-OH isomers which have resolved electronic transitions.

  • Mechanism: The hydroxyl group perturbs the indole chromophore's

    
     and 
    
    
    
    transitions.
  • Data Comparison:

    • 5-Hydroxyindole:

      
       nm and 
      
      
      
      nm (broad).
    • 6-Hydroxyindole: Displays a blue shift (hypsochromic) of approximately 6–7 nm relative to the 5-isomer for the low-energy band.

    • Protocol: Spectra should be recorded in non-polar solvents (e.g., cyclohexane) to observe distinct vibronic structure, as polar solvents (methanol/water) blur the

      
      /
      
      
      
      bands.
C. Mass Spectrometry (MS)

Warning: Standard Electron Impact (EI) MS is generally insufficient for distinguishing simple hydroxyindole isomers.

  • The Problem: Upon ionization, hydroxyindoles often undergo substituent randomization or skeletal rearrangements (e.g., expansion to quinoline-like structures), resulting in identical fragmentation patterns (

    
     133 
    
    
    
    105
    
    
    77).
  • The Solution:

    • Derivatization: Silylation (BSTFA/TMCS) fixes the structure and produces distinct retention times in GC-MS.

    • MS/MS (SRM): For metabolites, specific transitions (e.g., precursor

      
       302 for JWH-018 metabolites) can yield unique product ions.
      
    • Carboxylic Acids: If the molecule is a hydroxyindole-3-carboxylic acid, the 4-isomer is unique; it loses

      
       (peri-effect) immediately, whereas 5-, 6-, and 7-isomers lose 
      
      
      
      .

Experimental Protocols

Protocol 1: Definitive Identification via 1D NOE Difference NMR

This protocol distinguishes 5-hydroxyindole from 6-hydroxyindole.

Reagents:

  • Sample: ~5-10 mg of hydroxyindole isomer.

  • Solvent: DMSO-

    
     (preferred for solubility and distinct NH signals) or Acetone-
    
    
    
    .

Procedure:

  • Acquire Standard 1H Spectrum: Run a standard proton scan (16 scans min) to locate the "isolated" doublet (small coupling constant

    
     Hz).
    
    • In 5-OH, this is H-4 .

    • In 6-OH, this is H-7 .[1]

  • Set Up NOE Experiment: Select the resonance frequency of the isolated doublet for selective irradiation.

  • Irradiate and Acquire:

    • Irradiate the isolated doublet.

    • Observe the H-3 signal (typically

      
       6.3-6.5 ppm, often a multiplet).
      
  • Analysis:

    • Positive NOE at H-3: The isolated proton is H-4. Identity: 5-Hydroxyindole. [2]

    • No NOE at H-3: The isolated proton is H-7 (too far from H-3). Identity: 6-Hydroxyindole. (Note: You may see NOE to the NH proton instead).

Protocol 2: HPLC-UV Separation

For separating mixtures of isomers.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5

    
    m, 4.6 x 100 mm).
    
  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 40% B over 20 minutes.

  • Detection: UV at 280 nm.

  • Elution Order (Typical): 5-Hydroxyindole typically elutes earlier than 4-hydroxyindole due to higher polarity/hydrogen bonding capability with the aqueous phase, though this is pH dependent.

Comparative Data Summary

Feature4-Hydroxyindole5-Hydroxyindole6-Hydroxyindole7-Hydroxyindole
NMR Pattern Contiguous (d-t-d)Separated (d-dd-d)Separated (d-dd-d)Contiguous (d-t-d)
Isolated Proton NoneH-4 (d,

Hz)
H-7 (d,

Hz)
None
NOE Correlation H-3

H-5 (Weak/No)
H-3

H-4 (Strong)
H-3

H-4 (Strong, but H-4 is coupled)
H-3

H-4 (Strong)
UV-Vis (

)
~268, 285 nm~275, 296 nm~269, 290 nm (Blue shifted)~265, 288 nm
Key Distinction Peri-effect in derivativesNOE H-4/H-3NOE H-7/NHH-4/H-5/H-6 coupling

References

  • Canadian Science Publishing. (1971). Mass Spectra of the Hydroxyindole-3-carboxylic Acids and the Hydroxyskatoles. Retrieved from [Link]

  • National Institutes of Health (PMC). (2011). A spectroscopic survey of substituted indoles reveals consequences of a stabilized 1Lb transition. Retrieved from [Link]

  • National Institutes of Health (PubMed). (2016). Development of a mass spectrometric hydroxyl-position determination method for the hydroxyindole metabolites of JWH-018 by GC-MS/MS. Retrieved from [Link]

  • PubChem. (2025).[2] 5-Hydroxyindole Compound Summary. Retrieved from [Link]

  • Jeol. (2025). How to read NMR spectra from the basics. Retrieved from [Link]

Sources

Comparative

elemental analysis standards for 5-hydroxy-1H-indole-2-carboxylate

An In-Depth Technical Guide to Elemental Analysis Standards for 5-hydroxy-1H-indole-2-carboxylate For researchers, scientists, and drug development professionals, the precise characterization of a new chemical entity is...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to Elemental Analysis Standards for 5-hydroxy-1H-indole-2-carboxylate

For researchers, scientists, and drug development professionals, the precise characterization of a new chemical entity is a foundational requirement for further investigation. Elemental analysis remains a cornerstone technique for confirming the empirical formula of a synthesized compound, thereby verifying its elemental composition and purity. This guide provides a comprehensive comparison of the standards and methodologies for the elemental analysis of 5-hydroxy-1H-indole-2-carboxylate, a heterocyclic compound of interest in pharmaceutical research. We will delve into the nuances of established techniques, address the specific challenges posed by indole derivatives, and present a validated protocol to ensure data of the highest integrity.

Defining the Analytical Target: Theoretical Composition

The first step in any elemental analysis is to calculate the theoretical elemental composition from the molecular formula. For 5-hydroxy-1H-indole-2-carboxylate (C₉H₇NO₃), the theoretical mass percentages are the benchmark against which all experimental results are measured.[1][2]

Molecular Formula: C₉H₇NO₃ Molecular Weight: 177.16 g/mol [2]

The theoretical values are calculated as follows:

  • Carbon (C): (9 * 12.011) / 177.16 * 100% = 61.02%

  • Hydrogen (H): (7 * 1.008) / 177.16 * 100% = 3.98%

  • Nitrogen (N): (1 * 14.007) / 177.16 * 100% = 7.91%

  • Oxygen (O): (3 * 15.999) / 177.16 * 100% = 27.09%

In practice, most academic journals and regulatory bodies consider elemental analysis results to be acceptable if they fall within ±0.4% of the calculated theoretical values for C, H, and N.[3][4]

ElementTheoretical Mass %Acceptable Range (%)
Carbon (C)61.0260.62 - 61.42
Hydrogen (H)3.983.58 - 4.38
Nitrogen (N)7.917.51 - 8.31
Oxygen (O)27.09(Determined by difference or direct analysis)

The Gold Standard: CHN Combustion Analysis

The most common and reliable method for determining the carbon, hydrogen, and nitrogen content of an organic compound is combustion analysis, often performed on an automated CHN analyzer.[5][6][7] The principle is straightforward: a small, precisely weighed sample is combusted at high temperatures in a stream of pure oxygen.[8] This process quantitatively converts the carbon to carbon dioxide (CO₂), hydrogen to water (H₂O), and nitrogen to nitrogen gas (N₂) or nitrogen oxides (which are subsequently reduced to N₂). These resulting gases are then separated and measured by a detector, typically a thermal conductivity detector.[9]

cluster_0 Sample Preparation cluster_1 Analysis Workflow cluster_2 Data Output Sample Weigh Sample (1-3 mg) Encapsulate Encapsulate in Tin Capsule Sample->Encapsulate Combustion High-Temp Combustion (~900-1000°C in O₂) Encapsulate->Combustion Reduction Reduction Zone (NOx → N₂) Combustion->Reduction Separation Gas Chromatography Separation Reduction->Separation Detection Thermal Conductivity Detector (TCD) Separation->Detection Result Mass % of C, H, N Detection->Result

Caption: Workflow for CHN combustion analysis.

Methodological Considerations for Indole Derivatives

While robust, combustion analysis can present challenges for certain classes of compounds. Heterocyclic nitrogen compounds, such as 5-hydroxy-1H-indole-2-carboxylate, have historically been classified as difficult to combust.[10] The nitrogen atom within the indole ring system requires more vigorous oxidation conditions to ensure its complete conversion to N₂. Incomplete combustion can lead to erroneously low nitrogen and carbon values.

To overcome this, several strategies are employed:

  • Use of Tin Capsules: Encapsulating the sample in a tin capsule is standard practice. Upon introduction to the furnace, the tin combusts in a highly exothermic reaction, raising the local temperature significantly and promoting complete sample combustion.[10]

  • Combustion Catalysts/Aids: For particularly refractory materials, adding a combustion aid such as vanadium pentoxide (V₂O₅) or tungsten oxide (WO₃) directly to the sample can be beneficial.[10] These catalysts ensure a more complete oxidation of the sample.

Detailed Experimental Protocol: CHN Analysis of 5-hydroxy-1H-indole-2-carboxylate

This protocol is designed to be a self-validating system, incorporating calibration standards and checks to ensure trustworthy results.

Instrumentation: A modern automated CHN Elemental Analyzer.

Reference Materials:

  • Certified Acetanilide Standard (or similar well-characterized organic standard with C, H, N values traceable to NIST).

  • High-purity tin capsules.

  • Combustion aid (e.g., Vanadium Pentoxide), if required.

Protocol Steps:

  • Instrument Preparation & Calibration:

    • Ensure the combustion and reduction tubes are packed with fresh reagents as per the manufacturer's guidelines.

    • Perform leak checks to ensure a sealed system.

    • Calibrate the instrument using a multi-point calibration curve generated from running various weights (e.g., 1-5 mg) of the certified acetanilide standard. The resulting calibration factors should be stable and within the manufacturer's specifications.

  • Sample Preparation:

    • Place an empty tin capsule on a microbalance and tare.

    • Accurately weigh between 1-2 mg of 5-hydroxy-1H-indole-2-carboxylate into the capsule. Record the weight to at least four decimal places.

    • Carefully crimp the tin capsule to ensure it is sealed, avoiding any loss of sample.

  • Analysis Sequence:

    • Begin the analytical run with several "blank" runs (empty tin capsules) to establish a stable baseline.

    • Run at least three replicates of the certified acetanilide standard to verify the calibration (a "calibration check"). The results must be within ±0.3% of the certified values.

    • Run the three prepared replicates of the 5-hydroxy-1H-indole-2-carboxylate sample.

    • Conclude the run with another certified standard to check for any drift during the analysis.

  • Data Evaluation:

    • Calculate the average mass percentage for C, H, and N from the three sample replicates.

    • The standard deviation between the replicates should be low, indicating good precision.

    • Compare the average experimental values to the theoretical values. The deviation for each element should be within the acceptable ±0.4% range.

Comparison of Analytical Standards: Composition vs. Impurities

A critical point of clarification for drug development professionals is the distinction between elemental analysis for compositional verification (CHN) and analysis for elemental impurities.[11][12] Regulatory guidelines like USP <232>/<233> and ICH Q3D are focused on controlling potentially toxic trace metals (e.g., Pb, As, Hg, Cd) that may be introduced during the manufacturing process.[13][14][15] These analyses use entirely different techniques.

cluster_0 Compositional Analysis cluster_1 Impurity Analysis start Need to Analyze 5-hydroxy-1H-indole-2-carboxylate q1 What is the Analytical Goal? start->q1 goal1 Verify Empirical Formula (C₉H₇NO₃) Assess Purity q1->goal1  Confirm Identity goal2 Quantify Trace Metal Contaminants q1->goal2  Ensure Safety (Regulatory) tech1 Technique: Combustion Analysis goal1->tech1 elements1 Elements: C, H, N, (S, O) tech1->elements1 standard1 Standard: Internal QC (±0.4% of theory) elements1->standard1 tech2 Technique: ICP-MS or ICP-OES goal2->tech2 elements2 Elements: Pb, As, Hg, Cd, etc. tech2->elements2 standard2 Standard: USP <232>/<233> ICH Q3D elements2->standard2

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: 5-Hydroxy-1H-indole-2-carboxylate

Executive Summary & Operational Context Objective: Establish a standardized, safe, and environmentally compliant disposal workflow for 5-hydroxy-1H-indole-2-carboxylate (and its free acid analog, 5-hydroxy-1H-indole-2-ca...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Operational Context

Objective: Establish a standardized, safe, and environmentally compliant disposal workflow for 5-hydroxy-1H-indole-2-carboxylate (and its free acid analog, 5-hydroxy-1H-indole-2-carboxylic acid).

The "Why" (Mechanistic Insight): While Safety Data Sheets (SDS) classify this compound primarily as an Irritant (H315, H319, H335), strictly following "irritant-only" protocols is insufficient for research environments. This compound is an indole derivative , making it susceptible to oxidative polymerization upon exposure to light and air. This results in the formation of dark, melanin-like oligomers.

Operational Risk: If disposed of in general trash or down the drain:

  • Ecological Impact: Indoles are bioactive scaffolds; release into water systems poses risks to aquatic life (aquatic toxicity potential).

  • False Alarm Triggers: The rapid darkening of the waste can look like a high-hazard chemical reaction, causing unnecessary panic or rejection by waste management vendors if not properly identified.

Core Directive: Treat all waste containing this compound as Hazardous Organic Waste intended for high-temperature incineration.

Chemical Hazard Profile

Understanding the chemical behavior dictates the disposal method.

PropertyData / CharacteristicOperational Implication
CAS Number 24985-85-1 (Ethyl ester) / 21598-06-1 (Acid)Use for specific waste labeling.
Physical State Solid (Powder)Dust generation risk; requires particulate controls.
Stability Light/Air SensitiveOxidizes to brown/black solid. Waste containers may change color over time.
Solubility Soluble in DMSO, MeOH, EtOHSegregate liquid waste based on the solvent carrier.
Reactivity Incompatible with strong oxidizersDo not mix with nitric acid or perchlorates in waste streams.

Waste Segregation & Disposal Protocols

Protocol A: Solid Waste (Pure Compound or Spoiled Aliquots)

Use this for expired solids, weighing errors, or degraded (darkened) material.

  • Containment:

    • Place the solid material into a clear, sealable polyethylene bag (secondary containment).

    • Expert Tip: If the material has already oxidized (turned black), add a note on the inner bag: "Material darkens upon oxidation - Non-reactive." This prevents waste technicians from flagging it as a reactive incompatibility.

  • Primary Waste Container:

    • Transfer the sealed bag into the lab's Solid Hazardous Waste Drum (typically a wide-mouth HDPE drum).

  • Labeling:

    • Label must read: "Hazardous Waste - Solid Organic Debris."

    • List constituents: "5-hydroxy-1H-indole-2-carboxylate [>90%]".

    • Check hazard boxes: Toxic, Irritant.

Protocol B: Liquid Waste (Mother Liquors & Solutions)

Use this for reaction mixtures, HPLC effluent, or cleaning solvents.

The Self-Validating Step: You must determine the solvent profile before pouring.

  • Scenario 1: Non-Halogenated Solvents (Methanol, Ethanol, DMSO, Acetone)

    • Action: Pour into the Red Can (Flammable/Organic Waste).

    • Validation: Verify the container is grounded (if metal) or bonded.

    • Fate: Fuel blending/Incineration.

  • Scenario 2: Halogenated Solvents (DCM, Chloroform)

    • Action: Pour into the Yellow Can (Halogenated Waste).

    • Reasoning: Halogenated waste requires higher temperature incineration to prevent dioxin formation. Segregation is critical for cost and environmental compliance.

Protocol C: Contaminated Debris (Gloves, Weigh Boats, Syringes)
  • Dry Debris: Dispose of gloves and paper towels in the Solid Hazardous Waste bin (often a yellow bag or drum), not the regular trash.

  • Sharps: If needles/syringes were used, they go into the Biohazard/Sharps container , regardless of chemical residue (unless the residue is P-listed, which this is not).

Visual Logic: Waste Decision Tree

The following diagram illustrates the decision logic for segregating this specific compound.

DisposalWorkflow Start Waste Generation: 5-hydroxy-1H-indole-2-carboxylate StateCheck Determine Physical State Start->StateCheck Solid Solid / Powder StateCheck->Solid Liquid Solution / Mother Liquor StateCheck->Liquid Bagging Double Bag in Polyethylene (Note oxidation color change) Solid->Bagging SolidBin Solid Hazardous Waste Drum (Incineration) Bagging->SolidBin SolventCheck Identify Carrier Solvent Liquid->SolventCheck Halo Halogenated Solvent (DCM, Chloroform) SolventCheck->Halo NonHalo Non-Halogenated Solvent (MeOH, DMSO, EtOH) SolventCheck->NonHalo HaloWaste Halogenated Waste Carboy Halo->HaloWaste FlamWaste Flammable/Organic Waste Carboy NonHalo->FlamWaste

Figure 1: Segregation logic flow ensuring compliance with RCRA and best laboratory practices.

Emergency Contingencies (Spill Management)

Pre-requisite: Ensure you are wearing standard PPE (Nitrile gloves, Lab coat, Safety glasses).

Scenario A: Dry Powder Spill
  • Do NOT sweep vigorously. This generates dust, increasing inhalation risk (H335).

  • Method: Cover the spill with a damp paper towel (water or ethanol) to suppress dust.

  • Collection: Wipe up the wet paste and place all towels into a sealable bag.

  • Disposal: Treat as Solid Hazardous Waste (Protocol A).

Scenario B: Solution Spill
  • Containment: Encircle the spill with absorbent pads or vermiculite.

  • Neutralization: No chemical neutralization is required (the compound is not strongly corrosive).

  • Cleanup: Absorb liquid completely.

  • Surface Decontamination: Wipe the surface with 10% bleach or detergent to remove potential staining (indole oxidation stains are persistent).

  • Disposal: Place soaked absorbents into the Solid Hazardous Waste bin.

References

  • PubChem. (n.d.). 5-Hydroxyindole-2-carboxylic acid (Compound Summary).[1][2][3][4][5][6] National Library of Medicine. Retrieved October 26, 2023, from [Link]

  • U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Parts 260-273. Retrieved October 26, 2023, from [Link]

  • National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. Retrieved October 26, 2023, from [Link]

Sources

Handling

A Senior Application Scientist's Guide to Handling 5-hydroxy-1H-indole-2-carboxylate

This document provides essential safety protocols for all laboratory personnel working with 5-hydroxy-1H-indole-2-carboxylate. Adherence to these guidelines is mandatory to ensure a safe operational environment and to ma...

Author: BenchChem Technical Support Team. Date: March 2026

This document provides essential safety protocols for all laboratory personnel working with 5-hydroxy-1H-indole-2-carboxylate. Adherence to these guidelines is mandatory to ensure a safe operational environment and to maintain the integrity of your research. The procedures outlined below are derived from established safety data and best practices for handling indole-based chemical compounds.

Core Hazard Assessment

5-hydroxy-1H-indole-2-carboxylate (also known as 5-Hydroxyindole-2-carboxylic acid) is a valuable reactant in various synthetic applications, including the preparation of potential anticancer agents and ligands for serotonin receptors. However, its handling requires a comprehensive understanding of its potential hazards.

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, this compound presents several risks. It is categorized as harmful if swallowed or if it comes into contact with the skin.[1] Furthermore, it is a known skin and serious eye irritant and may cause respiratory irritation.[2] It is crucial to note that the toxicological properties of this compound have not been fully investigated, which necessitates a cautious and proactive approach to safety.[3] The compound is also known to be sensitive to light.[3][4]

Mandatory Personal Protective Equipment (PPE)

A multi-layered PPE strategy is required to mitigate the risks of exposure. The selection of PPE must be based on a thorough risk assessment of the specific procedures being performed.

Table 1: PPE Requirements for Handling 5-hydroxy-1H-indole-2-carboxylate

Protection Type Specific Recommendations Rationale and Justification
Eye and Face Protection Chemical safety goggles and a full-face shield.The compound is classified as causing serious eye irritation.[1][2][5] Goggles provide a seal against dust and splashes, while a face shield offers a secondary barrier during procedures with a higher risk of splashing, such as when preparing solutions.
Hand Protection Chemical-resistant nitrile or neoprene gloves. Double-gloving is recommended.Prevents direct contact with the skin, as the substance is harmful and a skin irritant upon contact.[1][3] Gloves must be inspected for any signs of degradation or punctures before use.[3][4] Contaminated gloves should be disposed of immediately following proper removal techniques.[4]
Body Protection A fully-buttoned, chemical-resistant lab coat or a disposable gown.Protects clothing and skin from accidental spills and contamination.[6] For larger-scale operations, a chemical-resistant apron or suit may be necessary.
Respiratory Protection All handling must be conducted in a certified chemical fume hood. For weighing solid material, a NIOSH-approved N95 dust mask is also recommended.This minimizes the inhalation of dust or vapors, which are known to cause respiratory tract irritation.[1][2] Engineering controls like a fume hood are the primary line of defense.[6]

Operational and Handling Plan

A systematic approach to handling ensures that risks are controlled at every stage of the experimental workflow.

Step 1: Preparation and Engineering Controls
  • Verify Fume Hood Certification: Before any work begins, confirm that the chemical fume hood has been certified within the last year and is functioning correctly.

  • Safety Equipment Accessibility: Ensure that a safety shower and an eyewash station are unobstructed and readily accessible.[5][6]

  • Workspace Decontamination: Clear the workspace within the fume hood of all non-essential items to prevent cross-contamination.

  • Assemble Materials: Gather all necessary chemicals, solvents, and equipment before introducing 5-hydroxy-1H-indole-2-carboxylate to the workspace.

Step 2: Donning Personal Protective Equipment

The sequence for putting on PPE is critical to avoid contamination. Follow the visual guide in Section 6 for the correct procedure. The general sequence is: lab coat, respiratory protection (if needed), eye/face protection, and finally, gloves.

Step 3: Handling the Compound
  • Weighing: When weighing the solid powder, perform the task within the fume hood to contain any airborne particles. Use dedicated spatulas and weighing boats.

  • Solution Preparation: To minimize splashing, add the solid 5-hydroxy-1H-indole-2-carboxylate to the solvent slowly. Keep containers covered whenever possible.

  • General Use: Avoid actions that could generate dust. Do not eat, drink, or smoke in the laboratory where this chemical is handled.[1][3]

Step 4: Post-Handling and Decontamination
  • Clean Workspace: After completing the work, decontaminate all surfaces and equipment that may have come into contact with the chemical using an appropriate cleaning agent.

  • Wash Hands: Wash hands thoroughly with soap and water after handling is complete and before leaving the laboratory.[3][5]

Step 5: Doffing (Removing) Personal Protective Equipment

Removing PPE correctly is crucial to prevent self-contamination. The sequence is essentially the reverse of donning. Refer to the diagram in Section 6. Contaminated items must be disposed of according to the disposal plan.

Emergency Procedures and First Aid

In the event of an accidental exposure, immediate and correct action is critical.

  • Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15 minutes, holding the eyelids open.[1][3] Remove contact lenses if present and easy to do so. Continue rinsing. Seek immediate medical attention.[5]

  • Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with plenty of soap and water.[1][3] Seek medical attention if skin irritation occurs or you feel unwell.[5]

  • Inhalation: Move the individual to fresh air and keep them in a position comfortable for breathing.[1][3] If the person is not breathing, provide artificial respiration. Seek immediate medical attention.[5]

  • Ingestion: Rinse the mouth thoroughly with water.[1][3] Do NOT induce vomiting. Seek immediate medical attention.[5]

Waste Disposal Plan

Proper disposal is essential to prevent environmental contamination and ensure regulatory compliance.

  • Waste Classification: All 5-hydroxy-1H-indole-2-carboxylate waste, including unused product and contaminated materials (e.g., gloves, bench paper, weighing boats), must be treated as hazardous chemical waste.[3]

  • Containerization: Store waste in clearly labeled, sealed containers that are compatible with the chemical. Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

  • Disposal Protocol: Dispose of the waste through an approved waste disposal plant.[1][3][5] Never discharge this chemical into drains or the environment.[3]

  • Regulatory Compliance: Always consult and adhere to local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[3]

Visual Workflow Diagrams

To enhance understanding and compliance, the following diagrams illustrate key procedural workflows.

G cluster_prep 1. Preparation cluster_ppe 2. Don PPE cluster_handling 3. Handling cluster_cleanup 4. Decontamination cluster_doff 5. Doff PPE cluster_disposal 6. Disposal prep_fume_hood Verify Fume Hood prep_safety_equip Check Safety Equipment prep_fume_hood->prep_safety_equip prep_workspace Clear Workspace prep_safety_equip->prep_workspace don_ppe Follow Donning Sequence prep_workspace->don_ppe Proceed when ready handle_weigh Weigh Solid in Hood don_ppe->handle_weigh Begin work handle_solution Prepare Solution handle_weigh->handle_solution decon_workspace Decontaminate Surfaces handle_solution->decon_workspace After experiment decon_wash Wash Hands decon_workspace->decon_wash doff_ppe Follow Doffing Sequence decon_wash->doff_ppe Before leaving lab dispose_waste Dispose of Hazardous Waste doff_ppe->dispose_waste Final step

Caption: Safe Handling Workflow for 5-hydroxy-1H-indole-2-carboxylate.

PPE_Sequence cluster_donning Donning (Putting On) Sequence cluster_doffing Doffing (Removing) Sequence don1 1. Lab Coat don2 2. Dust Mask (if needed) don1->don2 don3 3. Goggles / Face Shield don2->don3 don4 4. Gloves don3->don4 doff1 1. Gloves doff2 2. Goggles / Face Shield doff1->doff2 doff3 3. Lab Coat doff2->doff3 doff4 4. Dust Mask (if needed) doff3->doff4

Caption: Recommended PPE Donning and Doffing Sequence.

References

  • SAFETY DATA SHEET - 5-Hydroxyindole-2-carboxylic acid. Fisher Scientific. [URL: https://www.fishersci.com/sdsitems.do?partNumber=AC162450050&productDescription=5-HYDROXYINDOLE-2-CARBOXYLIC+ACID+5G&vendorId=VN00033897&countryCode=US&language=en]
  • SAFETY DATA SHEET - 5-Hydroxyindole-2-carboxylic acid. Thermo Fisher Scientific. [URL: https://www.thermofisher.com/document-connect/document-connect.html?url=https://assets.thermofisher.com/TFS-Assets/LSG/SDS/L00786_SGH_EN.pdf]
  • Indole (C8H7N) Properties and Hazards. GazFinder. [URL: https://www.gazfinder.
  • Personal protective equipment for handling Methyl 7-methoxy-1H-indole-4-carboxylate. Benchchem. [URL: https://www.benchchem.com/product/bcp231338/technical-sheet]
  • SAFETY DATA SHEET - 5-Hydroxyindole. Fisher Scientific. [URL: https://www.fishersci.com/sdsitems.do?partNumber=AC121270050&productDescription=5-HYDROXYINDOLE%2C+98%2B%25+5GR&vendorId=VN00033897&countryCode=US&language=en]
  • SAFETY DATA SHEET - Indole. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/sds/aldrich/i3408]
  • 5-HYDROXY INDOLE CAS NO 1953-54-4 MATERIAL SAFETY DATA SHEET SDS/MSDS. Central Drug House (P) Ltd. [URL: https://www.cdhfinechemical.com/images/product/msds/5-Hydroxy_indole_11899.pdf]
  • Personal protective equipment for handling 3-chloro-9H-pyrido[2,3-b]indole. Benchchem. [URL: https://www.benchchem.com/product/bcp301435/technical-sheet]
  • 5-Hydroxyindole-2-carboxylic acid 98 21598-06-1. MilliporeSigma. [URL: https://www.sigmaaldrich.com/US/en/product/aldrich/143510]
  • Personal protective equipment for handling Indole-propylamine. Benchchem. [URL: https://www.benchchem.com/product/bcp200155/technical-sheet]
  • 5-Hydroxyindole-2-carboxylic acid | C9H7NO3 | CID 88958. PubChem, National Center for Biotechnology Information. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/88958]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.